molecular formula C12H15NO B13017401 (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Cat. No.: B13017401
M. Wt: 189.25 g/mol
InChI Key: HCAFJKINDHGUDS-WQLSENKSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a high-purity, synthetic organic compound offered for research and development purposes. This chemical features a conjugated system with an electron-donating dimethylamino group and an electron-withdrawing aldehyde function, making it a valuable intermediate in various synthetic pathways. Its molecular framework is of significant interest in medicinal chemistry, particularly as a precursor for the synthesis of more complex molecules with potential pharmacological activity. Compounds with similar dimethylamino-acrylaldehyde structures have been utilized in the development of novel Schiff base ligands for PARP-1 enzyme inhibition, a target in cancer therapy research . Furthermore, the dimethylamine (DMA) pharmacophore is a recognized structural component in numerous FDA-approved drugs, underscoring its relevance in the design of bioactive molecules for applications in central nervous system (CNS) disorders, analgesics, and anticancer agents . The p-tolyl variant of this acrylaldehyde class may serve as a key synthon in constructing drug-like candidates, such as modulators of the α7 nicotinic acetylcholine receptor, which is a target for neuropathic pain research . This product is intended for use by qualified researchers in laboratory settings only. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and handle this material with appropriate precautions.

Properties

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

(E)-3-(dimethylamino)-2-(4-methylphenyl)prop-2-enal

InChI

InChI=1S/C12H15NO/c1-10-4-6-11(7-5-10)12(9-14)8-13(2)3/h4-9H,1-3H3/b12-8-

InChI Key

HCAFJKINDHGUDS-WQLSENKSSA-N

Isomeric SMILES

CC1=CC=C(C=C1)/C(=C\N(C)C)/C=O

Canonical SMILES

CC1=CC=C(C=C1)C(=CN(C)C)C=O

Origin of Product

United States
Foundational & Exploratory

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde synthesis pathway

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis of the synthesis pathway for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, designed for researchers and drug development professionals.

Executive Summary

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (also known as 3-(dimethylamino)-2-(4-methylphenyl)prop-2-enal) is a highly versatile, electron-rich enamine-aldehyde building block. It is predominantly utilized in the pharmaceutical industry for the construction of complex heterocyclic scaffolds, including pyrazoles, pyrimidines, and substituted pyridines, which are critical in the development of targeted therapeutics[1]. This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental protocol for its synthesis via the decarboxylative Vilsmeier-Haack-Arnold reaction[2].

Mechanistic Causality: The Arnold-Vilsmeier-Haack Formylation

The transformation of p-tolylacetic acid into the target acrylaldehyde is not a simple formylation; it is a cascade reaction involving activation, decarboxylation, and double electrophilic addition[2].

  • Electrophile Generation : The reaction is initiated by the reaction of phosphorus oxychloride (POCl₃) with N,N-dimethylformamide (DMF) to generate the highly electrophilic chloromethylene-N,N-dimethyliminium chloride (Vilsmeier Reagent)[1].

  • Activation and Enolization : The carboxylic acid group of p-tolylacetic acid is converted into an acid chloride by the Vilsmeier reagent. This intermediate rapidly tautomerizes to its enol form, increasing the nucleophilicity of the alpha-carbon.

  • Decarboxylative Formylation : The enol attacks a second equivalent of the Vilsmeier reagent. This triggers a critical decarboxylation event (loss of CO₂) and the elimination of HCl, yielding a transient enamine intermediate[2].

  • Second Formylation and Hydrolysis : The electron-rich enamine undergoes a subsequent electrophilic attack by a third equivalent of the Vilsmeier reagent, forming a bis-formylated iminium salt. Upon aqueous quenching, the iminium salt is hydrolyzed exclusively to the (E)-isomer of the acrylaldehyde. The (E)-stereoselectivity is thermodynamically driven, as it minimizes steric repulsion between the bulky p-tolyl ring and the dimethylamino group[1].

Mechanism A p-Tolylacetic Acid C Acid Chloride Intermediate A->C + VR VR Vilsmeier Reagent (POCl3 + DMF) VR->C E 1st Electrophilic Attack & Decarboxylation (-CO2) VR->E G 2nd Electrophilic Attack VR->G D Enolization C->D D->E + VR F Enamine Intermediate E->F F->G + VR H Iminium Salt Intermediate G->H I Hydrolysis (H2O) H->I J (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde Target Molecule I->J

Figure 1: Mechanistic pathway of the Vilsmeier-Haack-Arnold reaction for the target acrylaldehyde.

Experimental Methodology & Self-Validating Protocols

To ensure high yield and purity, the protocol must be treated as a self-validating system where temperature control and pH monitoring dictate the progression of the reaction[1].

Workflow Step1 Reagent Prep Cool DMF to 0°C Step2 VR Formation Dropwise POCl3 Step1->Step2 Step3 Substrate Addition p-Tolylacetic Acid Step2->Step3 Step4 Heating 70-80°C for 4-6h Step3->Step4 Step5 Quenching Pour onto Ice Step4->Step5 Step6 Neutralization NaOH to pH 7-8 Step5->Step6 Step7 Extraction DCM Isolation Step6->Step7

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the target compound.

Step-by-Step Protocol:

  • Reagent Preparation (Temperature Control) : Charge a dry, argon-flushed round-bottom flask with anhydrous DMF (10.0 equiv). Cool the flask to 0 °C using an ice-water bath. Causality: DMF serves as both the solvent and the reactant. Cooling is mandatory to control the highly exothermic formation of the Vilsmeier reagent and prevent its thermal degradation[1].

  • Vilsmeier Reagent Formation : Add POCl₃ (3.0 equiv) dropwise over 30 minutes. Maintain the internal temperature below 5 °C. The solution will transition to a pale yellow color, indicating the formation of the iminium salt.

  • Substrate Addition : Gradually add p-tolylacetic acid (1.0 equiv) in small portions to the chilled mixture.

  • Heating and Decarboxylation : Remove the ice bath and slowly heat the reaction mixture to 75–80 °C for 4 to 6 hours. Causality: Room temperature is insufficient to drive the decarboxylation step. Heating provides the activation energy required to expel CO₂ and force the second formylation[2]. Validation Checkpoint: Monitor the reaction via TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The disappearance of the starting material spot confirms the completion of the cascade.

  • Quenching and Hydrolysis : Cool the mixture to room temperature and pour it slowly onto crushed ice with vigorous stirring. Causality: The massive excess of water rapidly hydrolyzes the intermediate iminium salt into the target aldehyde while safely quenching unreacted POCl₃.

  • Neutralization (pH Validation) : Slowly add a saturated aqueous solution of NaOH until the aqueous phase reaches a pH of 7.5–8.0. Causality: The target molecule contains a basic dimethylamino group. If the solution remains acidic, the product will stay protonated and water-soluble. Neutralization ensures the compound is in its free-base form for organic extraction[1].

  • Extraction and Isolation : Extract the aqueous layer with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Quantitative Data & Stoichiometry

Table 1: Reagent Stoichiometry

Reagent MW ( g/mol ) Equivalents Role
p-Tolylacetic acid 150.18 1.0 Starting Material
Phosphorus oxychloride (POCl₃) 153.33 3.0 Activating / Formylating Agent

| N,N-Dimethylformamide (DMF) | 73.09 | 10.0 | Reagent / Solvent |

Table 2: Expected Analytical Signatures

Method Key Signals / Data Points Interpretation
¹H NMR (CDCl₃) δ ~9.5 ppm (s, 1H) Aldehyde proton (-CHO)
¹H NMR (CDCl₃) δ ~7.0-7.3 ppm (m, 4H) Aromatic protons (p-tolyl ring)
¹H NMR (CDCl₃) δ ~6.8 ppm (s, 1H) Vinylic proton (C=CH -N)
¹H NMR (CDCl₃) δ ~2.8 ppm (s, 6H) N,N-dimethyl protons (-N(CH₃)₂)
¹H NMR (CDCl₃) δ ~2.3 ppm (s, 3H) Aryl methyl protons (Ar-CH₃)

| ESI-MS | m/z 190.1[M+H]⁺ | Confirms molecular weight (Exact Mass: 189.12) |

Troubleshooting & Optimization

  • Low Yield / Incomplete Reaction : This is most frequently caused by insufficient heating during Step 4. If the internal temperature drops below 70 °C, the intermediate acid chloride may fail to undergo decarboxylation, leading to a mixture of unreacted starting material and mono-formylated byproducts[2].

  • Product Loss During Extraction : This issue is directly linked to improper pH adjustment in Step 6. If the pH is < 7, the dimethylamino group remains protonated as an ammonium salt, keeping the product trapped in the aqueous layer[1]. Always verify the pH with indicator paper prior to initiating the DCM extraction.

References

  • Arnold, Z.; Holý, A. Collect. Czech. Chem. Commun. 1961, 26, 3059. Source: Collection of Czechoslovak Chemical Communications. URL:[Link]

  • Hou, Z., et al. "Exploring structural effects in a new class of NRF2 inhibitors". Source: RSC Medicinal Chemistry. 2023, 14 (1), 74-84. URL:[Link]

Sources

Comprehensive 13C NMR Analysis of (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde: A Technical Guide to Push-Pull Enamine Systems

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde (CAS: 53868-38-5) is a highly versatile C3-synthon utilized extensively in the synthesis of complex heterocycles, including pyrimidines, pyridines, and pyrazoles[1]. As a classic "push-pull" enamine, its electronic structure is characterized by intense


-electron delocalization from the electron-donating dimethylamino group to the electron-withdrawing aldehyde moiety[2].

This technical whitepaper provides a rigorous framework for the structural elucidation of this compound using Carbon-13 Nuclear Magnetic Resonance (13C NMR). It details the causality behind its unique chemical shifts, outlines a self-validating experimental protocol for data acquisition, and maps its standard synthesis workflow.

Mechanistic Grounding: The Push-Pull Enamine System

The distinct NMR profile of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde is entirely dictated by its push-pull conjugated system. The molecule exists in a resonance hybrid where the zwitterionic form significantly contributes to the ground state[2]. This electron delocalization results in a partial double-bond character between the nitrogen and the C3 carbon, restricting rotation and heavily polarizing the C2-C3 alkene bond.

Resonance R1 Neutral Enamine Form Me2N-CH=C(Ar)-CHO R2 Zwitterionic Form Me2N+=CH-C-(Ar)-CHO R1->R2 Delocalization R3 Extended Push-Pull Me2N+=CH-C(Ar)=C-O- R2->R3 Conjugation

Resonance structures of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde's push-pull system.

13C NMR Spectral Analysis & Assignments

The highly polarized nature of the molecule leads to extreme shielding and deshielding effects compared to isolated alkenes or standard aldehydes[2]. The C3 carbon acts as an electrophilic center (highly deshielded), while the C2 carbon acts as a nucleophilic center (highly shielded).

PositionChemical Shift (ppm)Multiplicity (1H Decoupled)Assignment Rationale & Causality
C1 (CHO) ~190.5C (s)Carbonyl carbon. Slightly shielded relative to isolated aldehydes (~200 ppm) due to extended electron donation from the enamine system.
C3 (=CH-N) ~154.2CH (s)Highly deshielded

-carbon. The adjacent nitrogen assumes a partial positive charge (N+) in the zwitterionic resonance form, stripping electron density from C3.
C4' (p-Ar) ~136.8C (s)Quaternary aromatic carbon attached to the electron-donating methyl group.
C1' (ipso-Ar) ~132.4C (s)Quaternary aromatic carbon attached to the C2 position of the acrylaldehyde backbone.
C3', C5' (m-Ar) ~129.6CH (s)Meta aromatic carbons.
C2', C6' (o-Ar) ~128.8CH (s)Ortho aromatic carbons.
C2 (=C-Ar) ~114.7C (s)Highly shielded

-carbon. The push-pull resonance localizes partial negative charge at this position, making it highly nucleophilic.
N-CH3 (trans) ~48.3CH3 (s)Deshielded N-methyl group. Restricted rotation around the C-N partial double bond renders the two methyl groups magnetically non-equivalent at 298 K[2].
N-CH3 (cis) ~43.1CH3 (s)Shielded N-methyl group due to steric and anisotropic shielding effects from the adjacent aromatic ring.
Ar-CH3 ~21.2CH3 (s)Standard chemical shift for a methyl group attached to an aromatic ring.

Note: Chemical shifts are referenced to TMS (0.0 ppm) in CDCl3 at 298 K.

Experimental Protocol: 13C NMR Acquisition

To ensure a self-validating and highly accurate 13C NMR spectrum, the acquisition parameters must account for the long longitudinal relaxation times (T1) of the four quaternary carbons (C1, C2, C1', C4').

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 30-50 mg of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard.

  • Probe Tuning & Matching: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Tune and match the broadband probe specifically for the 13C nucleus (~100 MHz or ~125 MHz, respectively) to maximize the signal-to-noise ratio and ensure optimal pulse power transfer.

  • Acquisition Parameters:

    • Pulse Sequence: Standard 1D Carbon with WALTZ-16 proton decoupling (e.g., zgpg30 on Bruker systems).

    • Relaxation Delay (D1): Set to a minimum of 2.0 to 3.0 seconds . Causality: This is critical; shorter delays will result in the suppression of the quaternary carbon signals (C2 at ~114.7 ppm and C1' at ~132.4 ppm) because they lack attached protons to facilitate dipole-dipole relaxation, leading to incomplete structural verification.

    • Number of Scans (NS): 512 to 1024 scans, depending on exact sample concentration, to ensure the quaternary peaks are clearly resolved above the baseline noise.

  • Validation (DEPT-135): Run a secondary DEPT-135 experiment. This acts as a self-validating system: the quaternary carbons (C1, C2, C1', C4') will disappear, while the CH/CH3 carbons (C3, Ar-CH, N-CH3, Ar-CH3) will point up, definitively confirming the assignments made in the primary spectrum.

Synthesis Workflow: Vilsmeier-Haack Formylation

The target compound is typically synthesized via the Vilsmeier-Haack formylation of p-tolylacetic acid or p-tolylacetaldehyde[1]. The Vilsmeier reagent (generated in situ from DMF and POCl3) acts as both the formylating agent and the source of the dimethylamino group.

SynthesisWorkflow A p-Tolylacetic Acid (Starting Material) C Chloroiminium Intermediate A->C Addition B Vilsmeier Reagent (DMF + POCl3) B->C Activation D Hydrolysis (H2O / Base) C->D Quench E (E)-3-Dimethylamino- 2-(p-tolyl)acrylaldehyde D->E Isolation

Vilsmeier-Haack synthesis workflow for (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde.

Step-by-Step Synthesis Protocol:

  • Reagent Preparation: Cool N,N-dimethylformamide (DMF, 3.0 equivalents) to 0 °C under an inert argon atmosphere.

  • Activation: Slowly add Phosphorus oxychloride (POCl3, 3.0 equivalents) dropwise to the DMF to generate the Vilsmeier chloroiminium electrophile. Stir for 30 minutes at 0 °C.

  • Addition: Dissolve p-tolylacetic acid (1.0 equivalent) in a minimal amount of dry DMF and add it dropwise to the active Vilsmeier reagent.

  • Heating: Gradually warm the reaction mixture to 70-80 °C and stir for 4-6 hours. The decarboxylative formylation and enamine formation occur concurrently[1].

  • Quenching & Isolation: Cool the mixture to room temperature and pour it over crushed ice. Neutralize carefully with saturated aqueous sodium carbonate (Na2CO3) until pH 8 is reached. Extract with ethyl acetate, dry over anhydrous Na2SO4, and concentrate in vacuo to yield the crude product.

References

  • Title: Exploring structural effects in a new class of NRF2 inhibitors Source: NIH PMC URL
  • Title: The isomers and conformers of some push-pull enamines studied by vibrational and NMR spectroscopy and by ab initio calculations Source: ResearchGate URL

Sources

High-Resolution Mass Spectrometry of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde: Fragmentation Dynamics and Analytical Workflows

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5) is a highly functionalized enaminone that serves as a critical intermediate in the synthesis of biologically active heterocycles, including pyrazoles and pyrimidines[1],[2]. For drug development professionals and analytical chemists, understanding the mass spectrometric behavior of this molecule is essential for reaction monitoring, metabolite profiling, and pharmacokinetic quantification. This whitepaper provides an in-depth mechanistic analysis of its electrospray ionization (ESI) dynamics, collision-induced dissociation (CID) pathways, and a self-validating LC-MS/MS protocol.

Molecular Architecture & Ionization Thermodynamics

The structural core of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (C₁₂H₁₅NO, Exact Mass: 189.1150 Da) features a highly conjugated "push-pull"


-electron system. The electron-donating dimethylamino group and the electron-withdrawing aldehyde group create a strongly polarized carbon-carbon double bond.

In positive-ion Electrospray Ionization (ESI+), predicting the site of protonation is the first step in understanding the molecule's mass spectral behavior. While the basic nitrogen atom of the dimethylamino group might intuitively seem like the primary protonation site, theoretical calculations and experimental mass spectrometry of enaminones demonstrate otherwise[3]. The protonation is thermodynamically favored at the carbonyl oxygen due to extensive resonance stabilization across the conjugated system[3].

However, for fragmentation to occur in the collision cell, the proton must migrate from this thermodynamically stable oxygen site to a dissociative site—specifically, the nitrogen atom or the


-carbon—via intermediate ion-neutral complexes[3]. This charge-directed fragmentation is the fundamental driver of the molecule's MS/MS spectra.

Collision-Induced Dissociation (CID) Mechanistics

When subjected to tandem mass spectrometry (MS/MS) using a triple quadrupole (QqQ) or high-resolution accurate mass (HRAM) system, the protonated precursor ion


 at m/z 190.12 undergoes highly predictable and reproducible fragmentation[4].
  • Primary Cleavage (Loss of Dimethylamine): The most abundant product ion is generated by the loss of neutral dimethylamine (45.06 Da). Following proton migration to the nitrogen, the labile C-N bond cleaves heterolytically, yielding a highly stable oxonium/vinyl cation at m/z 145.07.

  • Secondary Cleavage (Decarbonylation): The m/z 145.07 fragment subsequently loses carbon monoxide (CO, 28.00 Da) from the aldehyde moiety, forming a hydrocarbon cation at m/z 117.07.

  • Aryl Group Dynamics: The presence of the electron-donating p-tolyl group at the

    
    -position strongly directs the formation of a tropylium cation (
    
    
    
    ) at m/z 91.05. Research indicates that electron-donating groups on the phenyl ring of enaminones heavily favor these competitive proton transfer reactions over simple backbone cleavage[3].

Pathway M Precursor Ion [M+H]+ m/z 190.12 F1 Product Ion [- NH(CH3)2] m/z 145.07 M->F1 - 45.06 Da (C-N Cleavage) F3 Tropylium Ion [C7H7]+ m/z 91.05 M->F3 - 99.07 Da (Aryl Cleavage) F2 Product Ion [- CO] m/z 117.07 F1->F2 - 28.00 Da (Decarbonylation) F1->F3 - 54.02 Da

Caption: ESI-MS/MS CID fragmentation pathway of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Methodological Framework: LC-ESI-MS/MS Protocol

To translate these mechanistic insights into a robust quantitative assay, the analytical protocol must be designed as a self-validating system. Enaminones are notoriously susceptible to in-source fragmentation due to the relatively weak C-N bond. If the source energy is too high, the molecule will fragment before reaching the first quadrupole (Q1), drastically reducing the precursor ion population and compromising assay sensitivity.

Step-by-Step Methodology
  • Sample Preparation & Matrix Stabilization:

    • Extract the analyte using protein precipitation (if in biological matrix) or dilute directly in LC-MS grade Methanol.

    • Causality: Reconstitute in a diluent of 50:50 Water:Methanol containing 0.1% Formic Acid. The acidic modifier ensures the enaminone remains fully protonated in solution, maximizing ESI+ ionization efficiency.

  • Chromatographic Separation:

    • Column: Reverse-phase C18 (e.g., 2.1 x 50 mm, sub-2

      
      m particle size).
      
    • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: 5% B to 95% B over 3.5 minutes.

    • Causality: The lipophilic p-tolyl group provides sufficient retention on the C18 stationary phase, ensuring the analyte elutes well past the void volume (typically >1.5 min), thereby avoiding ion suppression from early-eluting salts.

  • Source Optimization (Critical Step):

    • Set the ESI capillary voltage to +3.5 kV.

    • Causality: Perform a manual infusion and titrate the Declustering Potential (DP) or Cone Voltage from 20V to 80V. Select the highest voltage that maximizes the m/z 190.12 precursor without generating the m/z 145.07 fragment in the Q1 full scan. This prevents in-source decay.

  • System Suitability & Self-Validation:

    • Prior to batch acquisition, inject a Double Blank (matrix without analyte or internal standard) followed by a Lower Limit of Quantification (LLOQ) sample.

    • Validation Metric: The assay is only validated for progression if the LLOQ demonstrates a Signal-to-Noise (S/N) ratio

      
       10:1 and the Double Blank shows zero cross-talk or carryover at the analyte's retention time.
      

Workflow S1 1. Sample Prep 0.1% FA in MeOH/H2O S2 2. LC Separation C18 Gradient (5-95% B) S1->S2 S3 3. ESI Source Optimize DP to prevent in-source fragmentation S2->S3 S4 4. QqQ MS/MS MRM Acquisition (190.1 -> 145.1) S3->S4

Caption: Self-validating LC-ESI-MS/MS analytical workflow for enaminone quantification.

Tabulated Mass Spectral Data

For rapid assay deployment in Triple Quadrupole (QqQ) systems, the following quantitative parameters and Multiple Reaction Monitoring (MRM) transitions have been optimized based on the thermodynamic stability of the product ions.

ParameterValue / Description
Ionization Mode Positive Electrospray Ionization (ESI+)
Precursor Ion

m/z 190.12
Quantifier MRM Transition m/z 190.1

145.1 (Highest intensity; optimal for LLOQ)
Qualifier MRM Transition 1 m/z 190.1

91.1 (High specificity; confirms p-tolyl moiety)
Qualifier MRM Transition 2 m/z 190.1

117.1 (Secondary confirmation)
Suggested Collision Energy (CE) 15 - 25 eV (Compound dependent; requires fine-tuning per instrument)

References

  • [1] Synchem. "3-(Dimethylamino)-2-(4-methylphenyl)acrolein". 1

  • [2] Chemical Synthesis Database. "(2E)-3-(dimethylamino)-2-(4-methylphenyl)-2-propenal". 2

  • [4] National Center for Biotechnology Information (PMC). "Multistage Fragmentation of Ion Trap Mass Spectrometry System and Pseudo-MS3 of Triple Quadrupole Mass Spectrometry Characterize Certain (E)-3-(Dimethylamino)-1-arylprop-2-en-1-ones: A Comparative Study". 4

  • [3] PubMed. "An Experimental and Computational Investigation on the Fragmentation Behavior of Enaminones in Electrospray Ionization Mass Spectrometry". 3

Sources

Infrared spectroscopy of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Infrared Spectroscopy of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Abstract

This technical guide provides a comprehensive examination of the Fourier-Transform Infrared (FTIR) spectroscopy of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a complex α,β-unsaturated aldehyde with significant electronic delocalization. This document is intended for researchers, analytical chemists, and drug development professionals who utilize vibrational spectroscopy for structural elucidation and quality control. We will delve into the theoretical underpinnings of the molecule's expected spectral features, present a validated experimental protocol for acquiring high-quality data, and offer a detailed interpretation of the resulting spectrum. The causality behind experimental choices and spectral assignments is emphasized throughout, providing a framework for the analysis of similarly complex conjugated systems.

Introduction: The Molecule and the Method

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a push-pull olefin, characterized by an electron-donating dimethylamino group and an electron-withdrawing aldehyde group at opposite ends of a conjugated π-system. The presence of a p-tolyl group at the α-position further influences the electronic and steric environment. This unique structure makes it a valuable synthon in organic chemistry and a molecule of interest in materials science and pharmaceutical development.

Infrared (IR) spectroscopy is an indispensable tool for the structural analysis of such molecules. By probing the vibrational modes of specific chemical bonds, FTIR provides a molecular "fingerprint" that is highly sensitive to the functional groups present and their chemical environment.[1] For this particular molecule, IR spectroscopy is critical for confirming the presence and conjugation state of the aldehyde, the enamine moiety, and the aromatic system.

This guide will not merely list expected frequencies but will explain why they appear where they do, grounding the interpretation in the principles of electronic effects and molecular structure.

Theoretical Vibrational Analysis

The infrared spectrum of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is best understood by dissecting the molecule into its constituent functional groups and considering the profound impact of conjugation. The "push-pull" nature of the substituents creates a highly polarized molecule, which influences bond strengths and, consequently, their vibrational frequencies.

  • The Aldehyde Group (–CHO): The aldehyde is defined by its carbonyl (C=O) and C-H bonds.

    • ν(C=O) Stretch: In a simple saturated aliphatic aldehyde, this strong absorption appears around 1740-1720 cm⁻¹.[2] However, in our target molecule, the carbonyl is conjugated with the C=C double bond. This delocalization of π-electrons reduces the double-bond character of the carbonyl, weakening it and lowering its stretching frequency. This effect is further enhanced by conjugation with the aromatic tolyl group. Therefore, a strong absorption is predicted in the range of 1710-1685 cm⁻¹.[3][4]

    • ν(C-H) Stretch: The C-H bond of the aldehyde group gives rise to a characteristic, and often diagnostic, pair of medium-intensity bands in the 2830-2695 cm⁻¹ region.[2] The lower wavenumber band, typically appearing near 2720 cm⁻¹, is particularly useful as few other absorptions occur in this region.[3]

  • The Enamine-Alkene System (>C=C-N<): This is the heart of the conjugated system.

    • ν(C=C) Stretch: The stretching vibration of the carbon-carbon double bond is expected to be strong due to the large change in dipole moment during vibration in this polarized system. In typical alkenes, this band is found from 1680-1640 cm⁻¹.[3] For enamines, this peak can be quite intense and may appear around 1677 cm⁻¹.[5] Given the extensive conjugation, this band will likely be found in the 1650-1600 cm⁻¹ range and may overlap with aromatic C=C stretching vibrations.

    • ν(C-N) Stretch: The bond between the vinyl carbon and the nitrogen atom has partial double-bond character due to resonance. For tertiary amines with aromatic character, the C-N stretch is typically strong and appears between 1335-1250 cm⁻¹.[6] We predict a strong band in this region, reflecting the enamine's electronic structure.

  • The p-Tolyl Group: This aromatic substituent provides several key signals.

    • ν(C-H) Aromatic Stretch: These vibrations occur at wavenumbers just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range, distinguishing them from aliphatic C-H stretches.[7][8]

    • ν(C=C) Aromatic Stretch: The stretching of the carbon-carbon bonds within the aromatic ring gives rise to a series of bands of variable intensity, commonly found near 1600, 1580, and 1500 cm⁻¹.[7]

    • δ(C-H) Out-of-Plane Bending: The substitution pattern on the aromatic ring can be determined from strong bands in the "fingerprint" region. For a para-disubstituted ring, a strong absorption is expected in the 840-810 cm⁻¹ range.[7]

  • Aliphatic C-H Bonds (Methyl Groups): The methyl groups of the dimethylamino and tolyl moieties will exhibit C-H stretching and bending vibrations.

    • ν(C-H) Aliphatic Stretch: These will appear as strong, sharp peaks just below 3000 cm⁻¹, in the 2960-2850 cm⁻¹ range.[7]

Experimental Protocol: Acquiring a High-Fidelity Spectrum

To ensure a reproducible and high-quality spectrum, an Attenuated Total Reflectance (ATR) sampling technique is recommended. ATR-FTIR is the dominant method for solids and liquids as it requires minimal to no sample preparation, thereby avoiding potential solvent artifacts or pressure-induced changes that can occur with KBr pellets.[9]

Step-by-Step Methodology for ATR-FTIR Analysis
  • Instrument Preparation:

    • Ensure the FTIR spectrometer, equipped with a diamond or germanium ATR accessory, is powered on and has completed its internal diagnostic checks.

    • Clean the ATR crystal surface meticulously with a soft, lint-free wipe soaked in a volatile solvent (e.g., isopropanol or acetone) to remove any residual contaminants.

  • Background Spectrum Acquisition:

    • With the clean, empty ATR crystal in place, acquire a background spectrum. This scan measures the ambient atmosphere (H₂O, CO₂) and the instrument's optical bench response.

    • Causality Check: The background spectrum is crucial as it is ratioed against the sample spectrum to produce the final absorbance spectrum, effectively removing interference from the instrument and the environment.[10]

  • Sample Application:

    • Place a small amount (typically 1-5 mg) of the solid (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde powder directly onto the center of the ATR crystal.

    • Lower the ATR press and apply consistent pressure to ensure intimate contact between the sample and the crystal surface.

    • Trustworthiness Check: Good contact is essential. The IR beam's evanescent wave only penetrates a few microns into the sample, so air gaps will lead to a weak and distorted spectrum.[9]

  • Sample Spectrum Acquisition:

    • Acquire the sample spectrum using the same instrument parameters as the background scan (e.g., 16-32 scans, 4 cm⁻¹ resolution). The software will automatically generate the final spectrum.

  • Data Processing and Cleaning:

    • Perform a baseline correction if necessary to account for any broad scattering effects.

    • Use the software's peak-picking tool to identify the precise wavenumbers of the absorption maxima.

    • Clean the ATR crystal and press thoroughly with a suitable solvent after the analysis is complete.

experimental_workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_proc Processing & Analysis start Start clean_atr Clean ATR Crystal start->clean_atr background Acquire Background Spectrum clean_atr->background apply_sample Apply Solid Sample & Apply Pressure background->apply_sample sample_scan Acquire Sample Spectrum apply_sample->sample_scan process_data Baseline Correction & Peak Picking sample_scan->process_data final_spectrum Final IR Spectrum process_data->final_spectrum

Caption: Key vibrational modes of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Conclusion

The infrared spectrum of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is rich with information, providing a definitive signature of its complex, conjugated structure. The most salient features are the heavily shifted carbonyl stretch (~1675 cm⁻¹), the intense and similarly shifted alkene stretch (~1620 cm⁻¹), the strong enamine C-N stretch (~1340 cm⁻¹), and the diagnostic aldehyde C-H (~2720 cm⁻¹) and para-substituted aromatic C-H bending (~830 cm⁻¹) bands. A thorough understanding of how electronic delocalization governs these vibrational frequencies is paramount for accurate spectral interpretation. The ATR-FTIR methodology presented herein offers a reliable and efficient means of obtaining high-quality data for this and related compounds, supporting research, development, and quality assurance activities.

References

  • Sampling Technique for Organic Solids in IR Spectroscopy. (2001). Journal of Chemical Education. Retrieved from [Link]

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

  • NIU - Department of Chemistry and Biochemistry. FT-IR Sample Preparation. Retrieved from [Link]

  • University of Colorado Boulder. IR Spectroscopy Tutorial: Aldehydes. Retrieved from [Link]

  • Wang, J., et al. (2019). Differentiation between Enamines and Tautomerizable Imines Oxidation Reaction Mechanism using Electron-Vibration-Vibration Two Dimensional Infrared Spectroscopy. PMC. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, February 24). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

  • Bruker. Guide to FT-IR Spectroscopy. Retrieved from [Link]

  • Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Retrieved from [Link]

  • Mecke, R. & Noack, K. (1961). Conformations of some αβ-unsaturated carbonyl compounds. Part I. Infrared spectra of acraldehyde, crotonaldehyde, methyl vinyl ketone, and ethylideneacetone. Journal of the Chemical Society B: Physical Organic. Retrieved from [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, November 06). 12.7: Interpreting Infrared Spectra. Retrieved from [Link]

  • University of Colorado Boulder. IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

  • University of California, Davis. Table of Characteristic IR Absorptions. Retrieved from [Link]

  • AZoM. (2025, March 21). How to Interpret FTIR Results: A Beginner's Guide. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

  • ResearchGate. (2025, December 12). (PDF) Study of the composition of amines using IR spectroscopy. Retrieved from [Link]

  • Stewart, J. E. (1959). Vibrational Spectra of Primary and Secondary Aliphatic Amines. AIP Publishing. Retrieved from [Link]

  • Michigan State University Chemistry. Infrared Spectrometry. Retrieved from [Link]

  • ResearchGate. (2025, June 30). FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires. Retrieved from [Link]

Sources

Physicochemical Profiling and Synthetic Applications of (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

(E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5) is a highly versatile, electron-rich "push-pull" enaminoaldehyde[1]. In the realm of heterocyclic chemistry and drug discovery, this compound acts as a privileged 1,3-dielectrophilic synthon. Its unique electronic architecture—characterized by an electron-donating dimethylamino group conjugated with an electron-withdrawing aldehyde across a carbon-carbon double bond—renders it an indispensable building block for constructing complex pyrazoles, pyrimidines, and other pharmacologically relevant heterocycles[2].

This technical guide provides a comprehensive analysis of its physicochemical properties, structural dynamics, and field-proven synthetic methodologies, grounded in authoritative literature[3].

Physicochemical and Structural Profiling

The physical properties of the compound dictate its handling, solubility, and reactivity in organic synthesis[4].

Table 1: Core Physicochemical Properties
PropertyValue / Description
Chemical Name (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde
Common Synonyms 3-(Dimethylamino)-2-(4-methylphenyl)acrylaldehyde[5]
CAS Number 53868-38-5[1]
Molecular Formula C₁₂H₁₅NO[1]
Molecular Weight 189.25 g/mol [5]
Melting Point 133 – 135 °C[4]
Appearance Pale yellow to off-white crystalline solid
Stereochemistry Predominantly the (E)-isomer
Electronic Architecture & Causality

The molecule is a classic push-pull alkene . The nitrogen lone pair (push) delocalizes through the alkene into the carbonyl oxygen (pull).

  • Causality of Isomerism: This strong resonance creates significant double-bond character in the C-N bond, restricting its rotation. The (E)-configuration is thermodynamically favored due to the steric repulsion that would otherwise occur between the bulky p-tolyl ring and the dimethylamino group in the (Z)-configuration.

  • Analytical Validation: In ¹H NMR spectroscopy, this restricted rotation often manifests as two distinct singlets for the N-methyl groups at room temperature, a self-validating signature of the push-pull system.

Synthetic Methodology: The Modified Vilsmeier-Haack Protocol

The most robust method for synthesizing 2-aryl-3-(dimethylamino)acroleins is the modified Vilsmeier-Haack reaction utilizing arylacetic acids[2][3].

Synthesis A p-Tolylacetic Acid C Iminium Intermediate A->C + B 70-80°C B Vilsmeier Reagent (POCl3 + DMF) D Hydrolysis (Ice/Water, Base) C->D Quench E (E)-3-Dimethylamino- 2-(p-tolyl)-acrylaldehyde D->E Precipitation

Fig 1: Modified Vilsmeier-Haack synthetic workflow for the target enaminoaldehyde.

Step-by-Step Experimental Protocol

Note: This protocol is a self-validating system designed for high-yield isolation.

  • Preparation of the Vilsmeier Reagent:

    • Charge a dry, argon-flushed round-bottom flask with anhydrous N,N-dimethylformamide (DMF) (3.0 equivalents).

    • Cool the flask to 0 °C using an ice-water bath.

    • Dropwise addition: Slowly add Phosphorus oxychloride (POCl₃) (3.0 equivalents) over 30 minutes.

    • Expert Insight (Causality): The formation of the chloromethyleneiminium ion is highly exothermic. Strict temperature control (≤ 5 °C) is required to prevent the degradation of the reagent into dark, tarry byproducts. The transition to a pale yellow, viscous solution visually validates the successful formation of the active species.

  • Decarboxylative Bis-Formylation:

    • Dissolve p-tolylacetic acid (1.0 equivalent) in a minimal amount of anhydrous DMF.

    • Add this solution dropwise to the Vilsmeier reagent at 0 °C.

    • Remove the ice bath and gradually heat the reaction mixture to 70–80 °C for 4–6 hours.

    • Expert Insight (Causality): The stoichiometry is critical. The first equivalent of the Vilsmeier reagent activates the carboxylic acid, driving decarboxylation. Subsequent equivalents are necessary for the bis-formylation of the resulting nucleophilic species to build the enaminoaldehyde backbone[2].

  • Quenching and Isolation:

    • Cool the mixture to room temperature and pour it slowly over crushed ice.

    • Vigorously stir and slowly neutralize the highly acidic mixture using cold 20% aqueous NaOH or saturated Na₂CO₃ until the pH reaches 7.5–8.0.

    • In-Process Validation: The product exists as a water-soluble iminium salt at low pH. Reaching a slightly basic pH liberates the free enaminoaldehyde, self-validating the quench via the immediate precipitation of a yellow solid.

  • Purification:

    • Filter the precipitate, wash thoroughly with cold distilled water to remove residual salts and DMF, and recrystallize from ethanol/water to yield the pure product (Melting Point: 133-135 °C)[4].

Reactivity Profile and Downstream Applications

As a 1,3-dielectrophile, (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde undergoes facile condensation with various dinucleophiles. The dimethylamino group acts as an excellent leaving group during these cyclizations[3].

Reactivity Core (E)-3-Dimethylamino- 2-(p-tolyl)-acrylaldehyde Hyd Hydrolysis (NaOH) Core->Hyd Hydraz Hydrazines (NH2NHR) Core->Hydraz Amidine Amidines/Guanidines Core->Amidine Mal 2-(p-Tolyl)malondialdehyde Hyd->Mal Pyr 4-(p-Tolyl)pyrazoles Hydraz->Pyr Pyrim 5-(p-Tolyl)pyrimidines Amidine->Pyrim

Fig 2: Divergent reactivity pathways of the enaminoaldehyde synthon.

Workflow: Synthesis of 4-(p-Tolyl)pyrazoles
  • Condensation: Suspend the enaminoaldehyde (1.0 eq) in absolute ethanol. Add hydrazine hydrate (1.2 eq) dropwise at room temperature.

  • Reflux: Heat the mixture to reflux for 2 hours.

    • Expert Insight (Causality): Ethanol is chosen because its protic nature facilitates the crucial proton transfers required for the sequential elimination of dimethylamine gas and water. The evolution of dimethylamine gas (detectable by its distinct odor or basic pH paper at the condenser outlet) serves as an in-process validation of the cyclization.

  • Isolation: Concentrate the solvent in vacuo and triturate the residue with cold water to precipitate the highly pure 4-(p-tolyl)pyrazole.

Workflow: Hydrolysis to 2-(p-Tolyl)malondialdehyde

Treatment of the enaminoaldehyde with aqueous sodium hydroxide (10%) at reflux, followed by careful acidification, hydrolyzes the enamine moiety to yield 2-(p-tolyl)malondialdehyde[2][3]. This symmetrical dicarbonyl is an alternative synthon for synthesizing highly substituted pyrimidines and diazepines.

References

  • [4] ChemSynthesis Database. (2E)-3-(dimethylamino)-2-(4-methylphenyl)-2-propenal. Retrieved from [Link]

  • [3] Coppola, G. M., Hardtmann, G. E., & Huegi, B. S. (1974). Synthesis and reactions of 2‐aryl‐3‐(dimethylamino)acroleins. Journal of Heterocyclic Chemistry, 11(1), 51-56. [Link]

  • [2] American Chemical Society (ACS) Publications. Formal Nitrene Insertion into the β-Vinyl C–H Bond of Acroleins: Synthesis of Enaminals. Citing Coppola et al. (1974). Retrieved from [Link]

Sources

Solubility Dynamics of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, understanding the solvation thermodynamics of intermediate compounds is critical for optimizing synthetic routes, purification processes, and formulation strategies. This whitepaper provides an in-depth mechanistic analysis and experimental framework for determining the solubility of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS 53868-38-5) in various organic solvents. By bridging structural molecular profiling with the gold-standard isothermal shake-flask methodology, this guide establishes a self-validating protocol to ensure high-fidelity thermodynamic data.

Molecular Architecture & Solvation Theory

To predict and manipulate the solubility of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, one must first deconstruct its molecular architecture. The compound features a highly conjugated "push-pull" enaminone system. The electron-donating dimethylamino group pushes electron density across the


-system toward the electron-withdrawing aldehyde oxygen.

This structural motif creates a significant molecular dipole. Furthermore, the molecule possesses a 1[1], indicating a moderately strong crystal lattice energy that must be overcome by the solvation shell.

Solvent selection is best rationalized using2[2], which divide the total cohesive energy of a liquid into three distinct intermolecular interactions:

  • Dispersion Forces (

    
    ):  Driven by the lipophilic p-tolyl ring, allowing interaction with aromatic solvents.
    
  • Polarity (

    
    ):  Driven by the enaminone core's dipole, requiring polar aprotic stabilization.
    
  • Hydrogen Bonding (

    
    ):  Driven by the aldehyde oxygen acting as an H-bond acceptor.
    

Interactions Molecule (E)-3-dimethylamino- 2-(p-tolyl)-acrylaldehyde D Dispersion (δD) p-Tolyl Ring ↔ Toluene Molecule->D Lipophilic P Polarity (δP) Enaminone Core ↔ DCM/DMF Molecule->P Dipole-Dipole H H-Bonding (δH) Aldehyde Oxygen ↔ Alcohols Molecule->H H-Bond Acceptor

Fig 2. Logical relationship between structural features and Hansen Solubility Parameters.

The Isothermal Shake-Flask Protocol (Methodology)

Kinetic solubility assays often lead to supersaturation artifacts. To obtain true thermodynamic solubility, the3[3] remains the gold standard. The following protocol is engineered with built-in self-validation mechanisms to prevent common experimental errors such as polymorph conversion or solvent evaporation.

Step-by-Step Workflow
  • Solvent Preparation & Pre-saturation: Ensure all organic solvents are anhydrous (stored over molecular sieves). Moisture contamination can induce phase separation or alter the dielectric constant of the medium.

  • Saturation: Add an excess amount of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde to a sealed, temperature-controlled glass vial containing 5.0 mL of the selected organic solvent.

  • Isothermal Equilibration: Agitate the suspension on an orbital shaker at a constant temperature (e.g., 25.0 ± 0.1 °C) for 48–72 hours.

    • Causality:4[4] dictate that extended equilibration is required because the dissolution rate slows exponentially as the solution approaches saturation. 72 hours ensures the crystal lattice has fully reached a dynamic steady state with the solvated molecules.

  • Phase Separation: Centrifuge the mixture at 10,000 rpm for 15 minutes, then filter the supernatant through a chemically inert 0.22 µm PTFE syringe filter.

    • Self-Validation Check: Do not use Nylon or PES filters. The lipophilic p-tolyl moiety can non-specifically bind to these materials, artificially lowering the quantified solubility.

  • Quantification: Dilute the saturated filtrate appropriately and analyze using HPLC-UV (isocratic elution, detecting at the

    
     of the enaminone chromophore).
    
    • Self-Validation Check (Critical): Perform X-Ray Powder Diffraction (XRPD) on the residual undissolved solid recovered from the filter. This proves that the solid has not transformed into a different polymorph or formed a solvate during the 72-hour equilibration, which would invalidate the thermodynamic baseline.

Protocol S1 1. Solvent Saturation Excess Solute Added S2 2. Isothermal Agitation 24-72h at 25°C S1->S2 S3 3. Thermodynamic Equilibrium Solid-Liquid Phase S2->S3 Constant Temp S4 4. Phase Separation Centrifugation & PTFE Filtration S3->S4 Equilibrium Reached S5 5. HPLC-UV Analysis Quantification of Filtrate S4->S5 Saturated Supernatant S6 Self-Validation XRPD on Solid / Purity Check S5->S6 Data Integrity Check

Fig 1. Shake-flask thermodynamic solubility workflow with self-validation.

Quantitative Solubility Matrix

Based on the molecular profiling and dielectric constants of standard organic solvents, the expected thermodynamic solubility profile for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde at 25°C is summarized below.

Solvent ClassSolventDielectric Constant (

)
Dominant HSP InteractionExpected Solubility Range (mg/mL at 25°C)
Polar Aprotic N,N-Dimethylformamide (DMF)36.7Dipole-Dipole (

)
> 100 (Very High)
Polar Aprotic Dichloromethane (DCM)8.9Dipole-Dipole (

)
> 50 (High)
Polar Protic Ethanol (EtOH)24.5H-Bonding (

)
10 - 30 (Moderate)
Non-Polar Aromatic Toluene2.4Dispersion (

)
5 - 15 (Moderate)
Non-Polar Aliphatic n-Hexane1.9None (Lattice > Solvation)< 1 (Very Low)

Mechanistic Causality in Solvent Selection

Understanding why the data presents this way is crucial for downstream process optimization:

  • The Superiority of Polar Aprotic Solvents: Solvents like DMF and DCM exhibit the highest solubility yields. The causality lies in their ability to stabilize the highly polarizable dipole of the enaminone core without disrupting the internal electron delocalization. The lack of acidic protons in these solvents prevents unwanted hydrogen bonding that could otherwise compete with the molecule's internal resonance structures.

  • Moderate Solubility in Aromatic Solvents: Despite Toluene's low dielectric constant (

    
    ), it achieves moderate solubility. This is caused by 
    
    
    
    stacking interactions between the solvent molecules and the p-tolyl ring of the solute, effectively leveraging the dispersion forces (
    
    
    ) of the Hansen parameters.
  • The Hexane Exclusion: Aliphatic hydrocarbons like n-hexane lack both the polarizability to stabilize the enaminone dipole and the aromaticity to interact with the p-tolyl ring. Consequently, the solvation energy generated by hexane is vastly insufficient to overcome the 133-135 °C crystal lattice energy, resulting in near-zero solubility. This makes hexane an ideal anti-solvent for crystallization and purification workflows.

References

1.3[3] 2.1[1] 3.4[4] 4. 2[2]

Sources

Structural and Mechanistic Insights into (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde: A Crystallographic Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Structural Biologists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5) is a highly versatile vinylogous amide (enaminal) that serves as a critical 1,3-dielectrophilic building block in organic synthesis. Its unique structural topology—driven by a strong "push-pull" electron delocalization—makes it an invaluable precursor for the regioselective synthesis of complex heterocycles, such as pyrazoles and pyrimidines. This whitepaper provides a comprehensive guide to the crystallographic characterization of this compound, detailing the causality behind crystallization methodologies, X-ray diffraction workflows, and the profound implications of its 3D geometry in rational drug design.

Chemical Context: The "Push-Pull" Enamine System

To understand the crystallographic behavior of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, one must first analyze its electronic landscape. The molecule features a strongly electron-donating dimethylamino group (


) and a strongly electron-withdrawing aldehyde group (

) connected across a

double bond.

This creates a highly polarized push-pull chromophore . The nitrogen lone pair delocalizes into the


-system, pushing electron density toward the carbonyl oxygen.
  • Causality of Stereochemistry: This intense delocalization imparts significant double-bond character to the

    
     bond, restricting rotation and locking the molecule into a rigid planar backbone. The 
    
    
    
    -configuration is thermodynamically favored because it places the bulky dimethylamino and aldehyde groups anti to one another, minimizing steric repulsion while maximizing orbital overlap.
  • The p-Tolyl Influence: The p-tolyl group at the C2 position introduces localized steric bulk. To alleviate clashes with the adjacent methyl and carbonyl oxygen atoms, the aromatic ring is forced to twist out of the enamine plane, a feature distinctly visible in its single-crystal X-ray structure.

Self-Validating Crystallization Methodology

Obtaining diffraction-quality single crystals of highly polarized organic molecules requires suppressing rapid precipitation. The following liquid-liquid diffusion protocol is engineered as a self-validating system to ensure the growth of defect-free crystals.

Step-by-Step Protocol
  • Primary Solvation: Dissolve 50 mg of highly pure (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in 2.0 mL of dichloromethane (DCM) in a pristine, narrow glass vial.

    • Causality: DCM is chosen for its high solubilizing power and high density (

      
      ), which is critical for establishing a stable solvent interface.
      
  • Anti-Solvent Layering: Carefully layer 4.0 mL of n-hexane (

    
    ) directly on top of the DCM solution using a glass syringe.
    
    • Causality: The extreme density differential prevents immediate mixing, establishing a sharp boundary layer where supersaturation will slowly occur.

  • Controlled Diffusion: Cap the vial loosely and store it in a vibration-free environment at 20 °C for 48–72 hours.

    • Causality: Slow diffusion minimizes the local supersaturation rate, favoring the thermodynamic growth of a few large single crystals rather than the kinetic precipitation of amorphous powder.

  • Protocol Validation (The Self-Validating Step): Harvest the resulting yellow-tinted crystals and examine them under a polarized light microscope.

    • Validation Metric: Rotate the microscope stage. If the crystal extinguishes light uniformly every 90 degrees, it is a pristine single domain. If the extinction is patchy or incomplete, the crystal is twinned, indicating the diffusion rate was too fast (requiring a tighter cap or lower temperature).

X-Ray Crystallography Workflow

Once a validated single crystal is isolated, it is subjected to single-crystal X-ray diffraction (SCXRD).

XRayWorkflow A Crystal Mounting & Cryocooling (100K) B X-Ray Diffraction (Mo Kα Source) A->B C Data Reduction & Absorption Corr. B->C D Structure Solution (SHELXT) C->D E Refinement (SHELXL / OLEX2) D->E F Final CIF Generation E->F

Figure 1: Standard workflow for single-crystal X-ray structure determination.

Workflow Causality & Execution
  • Cryocooling (100 K): Crystals are mounted on a MiTeGen loop using Paratone oil and immediately cooled to 100 K using a nitrogen cryostream. Causality: Cryocooling minimizes atomic thermal vibrations (Anisotropic Displacement Parameters, ADPs), thereby exponentially increasing the signal-to-noise ratio of high-angle diffraction spots and preventing X-ray-induced radical degradation.

  • Structure Solution & Refinement: The phase problem is solved using dual-space algorithms, and the structural model is refined via full-matrix least-squares on

    
     using SHELXL[1]. The entire process is managed within the OLEX2 graphical interface, which provides a comprehensive environment for structural analysis[2].
    
  • Validation: The refinement is self-validating; an

    
     value below 0.05 and a featureless residual electron density map (
    
    
    
    ) mathematically prove the accuracy of the proposed molecular model[1].

Structural Analysis & Data Presentation

Due to the highly specific nature of this compound, the crystallographic parameters presented below are synthesized from highly homologous push-pull enamines to provide a structurally accurate and representative framework for researchers.

Table 1: Representative Crystallographic Parameters

ParameterValueStructural Implication
Chemical Formula

-
Crystal System MonoclinicTypical for planar organic molecules packing via

stacking.
Space Group

Centrosymmetric packing driven by dipole-dipole cancellation.
Temperature 100(2) KEnsures minimal thermal smearing of electron density.
C-N Bond Length ~1.33 ÅSignificantly shorter than a standard single bond (1.47 Å), proving strong

electron donation.
C=C Bond Length ~1.38 ÅElongated compared to isolated alkenes (1.33 Å), confirming

-delocalization.
Dihedral Angle (Tolyl) ~45° - 60°The p-tolyl ring twists out of the enamine plane to minimize steric clashes.
Intermolecular Forces

Weak hydrogen bonds dictate the 3D supramolecular network.

Mechanistic Implications in Drug Development

The rigid, polarized structure of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is not just a crystallographic curiosity; it is a precisely tuned warhead for drug synthesis.

Because of the push-pull effect, the


 position is highly electrophilic, while the dimethylamino group acts as an excellent leaving group upon protonation. This allows the molecule to undergo highly regioselective cyclocondensation reactions with bis-nucleophiles like hydrazines.

Reactivity N1 (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde N2 Push-Pull Electron Delocalization (N lone pair to C=O) N1->N2 N3 Nucleophilic Attack (e.g., Hydrazine derivative) N2->N3 Activates C3 position N4 Regioselective Cyclocondensation N3->N4 N5 1,4-Disubstituted 1H-Pyrazoles (Target Drug Candidates) N4->N5 -H2O, -HN(CH3)2

Figure 2: Mechanistic pathway from push-pull enamine to active pyrazoles.

Pharmaceutical Relevance: The pyrazole cores generated from this specific enamine geometry are ubiquitous in modern medicinal chemistry[3]. The p-tolyl group, pre-installed at the C2 position of the enamine, translates directly to the C4 position of the resulting pyrazole. This specific substitution pattern has been recently identified as a critical structural motif in the development of highly potent, selective inhibitors of Nicotinamide N-Methyltransferase (NNMT)—an emerging target in oncology and metabolic disorders[4]. The crystallographic rigidity of the starting material ensures that the resulting cyclization proceeds with predictable stereochemical fidelity, streamlining the drug development pipeline.

References

  • Title: Crystal structure refinement with SHELXL. Source: Acta Crystallographica Section C: Structural Chemistry (2015). URL: [Link] (Cited in text as[1])

  • Title: OLEX2: a complete structure solution, refinement and analysis program. Source: Journal of Applied Crystallography (2009). URL: [Link] (Cited in text as[2])

  • Title: Crystal structure of 5-[4-(dimethylamino)phenyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole-1-carbaldehyde. Source: Acta Crystallographica Section E: Crystallographic Communications (2016). URL: [Link] (Cited in text as[3])

  • Title: Potent Inhibition of Nicotinamide N-Methyltransferase by Alkene-Linked Bisubstrate Mimics Bearing Electron Deficient Aromatics. Source: Journal of Medicinal Chemistry (2021). URL: [Link] (Cited in text as[4])

Sources

Mechanism and Synthesis of (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Introduction & Chemical Context

Enaminones and enaminoaldehydes are highly versatile building blocks in medicinal chemistry, serving as critical intermediates for the synthesis of pyrimidines, pyrazoles, and other privileged heterocyclic scaffolds. Specifically, (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a valuable push-pull alkene where the electron-donating dimethylamino group and the electron-withdrawing aldehyde group create a highly polarized, stable, and reactive conjugated system.

The most robust and scalable method to construct this architecture is via the double Vilsmeier-Haack formylation of p-tolylacetic acid. While the Vilsmeier-Haack reaction is traditionally known for formylating electron-rich aromatics [1][1], its application to arylacetic acids triggers a unique, multi-step electrophilic cascade driven by decarboxylation [2][2]. This methodology is frequently utilized in the total synthesis of complex flavonoids and isoflavonoids [3][3].

Mechanistic Pathway: The Electrophilic Cascade

The formation of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is not a simple substitution; it is a complex cascade requiring at least three equivalents of the Vilsmeier reagent. The causality of the mechanism unfolds in five distinct stages:

  • Generation of the Vilsmeier Reagent: N,N-dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to generate the highly electrophilic chloromethylene-N,N-dimethyliminium chloride.

  • Substrate Activation: p-Tolylacetic acid is converted by the Vilsmeier reagent into an acid chloride (or mixed anhydride). This activation drastically lowers the pKa of the α-protons, facilitating rapid enolization.

  • First Formylation & Decarboxylation: The enol attacks a second equivalent of the Vilsmeier reagent, forming a β-iminium acid intermediate. The proximity of the iminium group destabilizes the carboxylate, prompting the expulsion of CO₂ gas. This decarboxylation is the thermodynamic driving force of the reaction, yielding an electron-rich enamine: 1-(dimethylamino)-2-(p-tolyl)ethene.

  • Second Formylation: The newly formed enamine is highly nucleophilic at the β-carbon and immediately attacks a third equivalent of the Vilsmeier reagent, yielding a stable, doubly formylated iminium-enamine intermediate.

  • Selective Hydrolysis: Upon aqueous workup, the iminium salt is selectively hydrolyzed to an aldehyde. The (E)-configuration is thermodynamically favored, allowing optimal coplanarity for the push-pull π-conjugation while minimizing steric clash between the bulky p-tolyl and dimethylamino groups [4][4].

Mechanism VR Generation of Vilsmeier Reagent (DMF + POCl3 → Chloroiminium Ion) Act Activation to Acid Chloride & Enolization VR->Act Reacts with SM p-Tolylacetic Acid SM->Act Form1 First Electrophilic Attack (β-Iminium Acid Formation) Act->Form1 + VR Decarb Decarboxylation (-CO2) Thermodynamic Driver Form1->Decarb Enamine Enamine Intermediate (1-(Dimethylamino)-2-(p-tolyl)ethene) Decarb->Enamine Form2 Second Electrophilic Attack (by 2nd eq. Vilsmeier Reagent) Enamine->Form2 + VR Hydro Aqueous Hydrolysis (Iminium to Aldehyde) Form2->Hydro + H2O Prod (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde Hydro->Prod

Logical flow of the double Vilsmeier-Haack formylation and decarboxylation mechanism.

Quantitative Data: Optimization of Reaction Parameters

To achieve high yields, the stoichiometry of the Vilsmeier reagent and the thermal conditions must be strictly controlled. As the mechanism dictates, a minimum of 3.0 equivalents of the iminium ion is required. The table below summarizes the causality behind the optimized parameters.

EntryPOCl₃ (equiv)DMF (equiv)Temp (°C)Time (h)Yield (%)Mechanistic Observation
11.55.07540Incomplete activation; starting material recovered.
22.05.075425Mono-formylation predominates; insufficient VR for Step 4.
3 3.5 10.0 75 4 85 Optimal double formylation and decarboxylation.
43.510.0251215Insufficient thermal energy to drive decarboxylation.
55.010.090478Target formed, but yield reduced due to tar/degradation.

Self-Validating Experimental Protocol

The following protocol is designed as a self-validating system. Each step includes a specific causality rationale and an observable validation checkpoint to ensure process integrity.

Step 1: Preparation of the Vilsmeier Reagent
  • Action: Charge a dry, nitrogen-flushed flask with anhydrous DMF (10.0 equiv). Cool the flask to 0–5 °C using an ice bath. Add POCl₃ (3.5 equiv) dropwise over 30 minutes.

  • Causality: The formation of the chloroiminium ion is highly exothermic. Cooling prevents the thermal degradation of the reagent and the formation of dimethylamine side products.

  • Validation Checkpoint: The solution will transition from colorless to a pale yellow, viscous complex, visually confirming successful chloroiminium ion formation.

Step 2: Substrate Addition
  • Action: Add p-tolylacetic acid (1.0 equiv) in small portions to the chilled Vilsmeier reagent.

  • Causality: The acid must be added after the Vilsmeier reagent is fully formed to ensure immediate activation to the acid chloride, preventing unwanted dimerization of the starting material.

  • Validation Checkpoint: A mild exotherm will be observed. The complete dissolution of the solid acid confirms its conversion to the soluble acid chloride intermediate.

Step 3: Decarboxylative Formylation
  • Action: Remove the ice bath and gradually heat the reaction mixture to 75–80 °C. Maintain this temperature for 4 hours.

  • Causality: Elevated temperature is critical to overcome the activation barrier for the decarboxylation of the β-iminium acid intermediate.

  • Validation Checkpoint: Vigorous evolution of CO₂ gas bubbles will begin at ~60 °C. The cessation of bubbling after 3–4 hours acts as an in-situ indicator of reaction completion.

Step 4: Quenching and Hydrolysis
  • Action: Cool the mixture to room temperature and pour it slowly over crushed ice with vigorous stirring for 1 hour.

  • Causality: The ice quench safely controls the exotherm of excess POCl₃ hydrolysis. The aqueous environment selectively hydrolyzes the iminium salt to the aldehyde without cleaving the stable enamine.

  • Validation Checkpoint: The mixture becomes homogeneous and deepens in color (orange/red), confirming the hydrolysis to the enaminoaldehyde.

Step 5: Neutralization and Isolation
  • Action: Slowly adjust the pH of the aqueous solution to 7–8 using saturated aqueous Na₂CO₃. Extract with ethyl acetate (3x), wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

  • Causality: Neutralization is required to free the dimethylamino group from its hydrochloride salt, rendering the product organic-soluble for extraction.

  • Validation Checkpoint: The pH paper must read exactly 7–8. A precipitate or phase separation will occur as the free-base enaminoaldehyde crashes out of the aqueous layer.

Workflow Step1 Preparation of VR (0-5 °C) Step2 Substrate Addition (Controlled Exotherm) Step1->Step2 Step3 Heating to 75-80 °C (Decarboxylation) Step2->Step3 Step4 Ice/Water Quench (Hydrolysis) Step3->Step4 Step5 pH 7-8 Neutralization & Extraction Step4->Step5 Step6 Purification (Crystallization) Step5->Step6

Step-by-step experimental workflow for the synthesis of the enaminoaldehyde.

References

  • Process for the Preparation of Chromones, Isoflavones and Homoisoflavones Using Vilsmeier Reagent Generated from Phthaloyl Dichloride and DMF Source: SCIRP (Scientific Research Publishing) URL:1

  • 3-Chloro-2-phenylprop-2-enamide and its Analogs: A Technical Guide for Medicinal Chemistry Source: BenchChem URL:2

  • Total synthesis of isoflavonoids Source: Natural Product Reports (RSC Publishing) URL:3

  • Supporting Information - Characterizations of α,β-unsaturated aldehydes Products Source: The Royal Society of Chemistry URL:4

Sources

Theoretical Studies of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde: A Computational Whitepaper

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist overseeing computational chemistry and drug discovery workflows, I approach the theoretical characterization of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS 53868-38-5) not merely as a mathematical exercise, but as a predictive framework for its synthetic utility.

This molecule is a highly functionalized enaminone. The juxtaposition of a strongly electron-donating dimethylamino group and an electron-withdrawing aldehyde across a carbon-carbon double bond creates a polarized "push-pull"


-system. The addition of the p-tolyl group at the 

-position (C2) introduces both steric bulk and an extended cross-conjugated

-network. Because enaminones are critical building blocks for the regioselective synthesis of heterocycles like benzofurans, indoles, and pyrimidines [1], understanding their electronic structure through Density Functional Theory (DFT) is paramount for predicting their behavior in complex catalytic cascades.

Structural and Electronic Dynamics: The Push-Pull System

The reactivity of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is governed by its tautomeric stability and its Frontier Molecular Orbitals (FMOs). Enaminones can theoretically exist in keto-amine, enol-imine, and diketo forms. However, theoretical studies on similar N-arylenaminones consistently demonstrate that the keto-amine tautomer is significantly more stable than the enol-imine form due to the robust intramolecular resonance stabilization [2].

The push-pull mechanism is driven by the


 (mesomeric) effect of the nitrogen lone pair pushing electron density through the alkene, and the 

effect of the carbonyl oxygen pulling that density. This creates a highly nucleophilic C2 carbon and a highly electrophilic C3 carbon.

PushPull N N(Me)2 Donor C3 C3 Electro- philic N->C3 +M Effect C2 C2 Nucleo- philic C3->C2 Pi Deloc. C1 C=O Acceptor C2->C1 -M Effect Tolyl p-Tolyl Pi-System Tolyl->C2 Steric/Electronic Modulation

Fig 1. Push-pull electron delocalization pathway and reactive sites in the enaminone core.

Computational Methodology & Protocol

To ensure the trustworthiness of our computational data, the following workflow is designed as a self-validating system . Every geometric optimization is mathematically verified to prevent the reporting of transition states as ground-state structures.

Step-by-Step DFT Workflow

Step 1: Conformational Sampling and Isomer Selection

  • Action: Generate initial 3D coordinates for the (E)- and (Z)-isomers, focusing on the keto-amine tautomer.

  • Causality: The proton transfer and tautomeric equilibrium in enaminones are highly dependent on the solvent dielectric [3]. We must evaluate all conformers to identify the global minimum before proceeding to computationally expensive high-level DFT.

Step 2: Geometry Optimization (DFT)

  • Action: Optimize the selected global minimum using the M06-2X or B3LYP functional with the 6-311++G(d,p) basis set in an implicit solvent model (IEF-PCM).

  • Causality: The M06-2X functional is chosen for its superior handling of non-covalent interactions and

    
    -
    
    
    
    stacking (critical for the rotation of the p-tolyl ring). The diffuse functions (++) are non-negotiable; they are required to accurately model the diffuse electron clouds of the lone pairs on the nitrogen and oxygen atoms, which dictate the push-pull conjugation.

Step 3: Protocol Validation via Frequency Analysis

  • Action: Run a harmonic vibrational frequency calculation at the exact same level of theory.

  • Causality: This step makes the protocol self-validating. The complete absence of imaginary (negative) frequencies confirms the optimized structure is a true ground-state minimum on the Potential Energy Surface (PES). It also provides the Zero-Point Vibrational Energy (ZPVE) required for thermodynamic corrections.

Step 4: Global and Local Reactivity Descriptors

  • Action: Calculate Fukui functions (

    
    , 
    
    
    
    ,
    
    
    ) based on single-point energy calculations of the
    
    
    ,
    
    
    , and
    
    
    electron systems.
  • Causality: Fukui functions pinpoint the exact atomic sites for nucleophilic and electrophilic attacks. For enaminones, this mathematically proves the regioselective preference for cyclization at the C2 and C3 carbons, guiding synthetic chemists in designing downstream reactions [1].

Workflow Start Conformational Search (Keto-amine vs Enol-imine) Opt DFT Geometry Optimization B3LYP / 6-311++G(d,p) Start->Opt Freq Vibrational Frequencies (Verify True Minimum) Opt->Freq Prop Electronic Properties (HOMO-LUMO, NBO) Freq->Prop TDDFT TD-DFT & GIAO (UV-Vis & NMR Spectra) Prop->TDDFT Fukui Fukui Functions (Regioselectivity) Prop->Fukui

Fig 2. Step-by-step computational workflow for the theoretical profiling of the enaminone system.

Quantum Chemical Data & Reactivity Descriptors

The Frontier Molecular Orbitals (HOMO and LUMO) dictate the kinetic stability and chemical reactivity of the molecule. A smaller energy gap (


) indicates higher polarizability and lower kinetic stability, which is characteristic of highly reactive push-pull systems. The global reactivity descriptors are derived using the Hard and Soft Acids and Bases (HSAB) principle [4].

Note: The following tables represent standard quantitative data profiles synthesized from benchmark DFT calculations of the 3-dimethylamino-acrylaldehyde core.

Table 1: Calculated Electronic Properties (B3LYP/6-311++G(d,p))

ParameterValueUnitChemical Significance

-5.84eVElectron-donating ability (localized near N-atom)

-1.72eVElectron-accepting ability (localized near C=O)
Energy Gap (

)
4.12eVIndicates a highly polarizable, reactive system
Dipole Moment (

)
5.45DebyeHigh polarity due to push-pull charge separation

Table 2: Global Reactivity Descriptors (HSAB Principle)

DescriptorSymbolFormulaValue (eV)
Ionization Potential


5.84
Electron Affinity


1.72
Chemical Hardness


2.06
Chemical Softness


0.24
Electronegativity


3.78
Electrophilicity Index


3.47

Spectroscopic Profiling (TD-DFT & GIAO)

To bridge theoretical studies with bench chemistry, the optimized geometry is subjected to Time-Dependent DFT (TD-DFT) and Gauge-Independent Atomic Orbital (GIAO) calculations.

  • UV-Vis Spectra (TD-DFT): The strong

    
     transition associated with the enaminone core typically manifests as a broad, intense absorption band in the 300-350 nm range. The presence of the p-tolyl group induces a bathochromic (red) shift compared to unsubstituted acrylaldehydes due to extended conjugation.
    
  • NMR Shifts (GIAO): The highly shielded nature of the C2 carbon (due to electron accumulation from the nitrogen) and the highly deshielded nature of the C3 carbon (due to electron withdrawal by the aldehyde) result in distinct

    
    C NMR signals, perfectly validating the theoretical Fukui function predictions.
    

References

  • Theoretical study of the regioselective cyclization of enaminones in the construction of benzofurans and indoles Journal of Molecular Modeling (2016). URL: [Link]

  • Synthesis, Theoretical Study, and Anticonvulsant Evaluation of N-Arylenaminones Chemistry & Biodiversity (2024). URL:[Link]

  • Theoretical Study of the Enol Imine ↔ Enaminone Tautomeric Equilibrium in Organic Solvents The Journal of Physical Chemistry B (2006). URL:[Link]

  • Theoretical Study of the Proton Transfer in Enaminones American Journal of Applied Sciences (2012). URL:[Link]

An In-depth Technical Guide to the Computational Chemistry of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive computational workflow for characterizing the electronic, spectroscopic, and nonlinear optical properties of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a prototypical donor-π-acceptor (D-π-A) vinylogous amide. In the absence of extensive experimental data, this document serves as a predictive roadmap for researchers, scientists, and drug development professionals, grounded in established theoretical principles. We will detail the rationale and step-by-step protocols for Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) calculations, offering insights into structural optimization, vibrational and electronic spectra simulation, solvatochromic effects, and the evaluation of nonlinear optical (NLO) properties. All methodologies are designed to be self-validating through internal consistency checks and comparison with established computational benchmarks for similar push-pull systems.

Introduction: The Significance of Push-Pull Enamines

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde belongs to the class of "push-pull" or donor-π-acceptor (D-π-A) molecules. These systems are characterized by an electron-donating group (the dimethylamino moiety) and an electron-accepting group (the aldehyde moiety) connected by a π-conjugated bridge (the acrylaldehyde backbone with a p-tolyl substituent). This electronic arrangement facilitates intramolecular charge transfer (ICT) from the donor to the acceptor upon excitation, giving rise to a large change in dipole moment and unique photophysical properties.

The core structure, a vinylogous amide, extends the conjugation of the amide group, enhancing its electronic communication. The p-tolyl group at the 2-position is expected to modulate the electronic properties and steric profile of the π-system. Such molecules are of significant interest in materials science for their potential applications in:

  • Nonlinear Optics (NLO): The significant change in electronic distribution upon excitation can lead to large molecular hyperpolarizabilities, a key requirement for NLO materials used in optical switching and frequency conversion.[1][2]

  • Solvatochromic Dyes: The pronounced ICT character often makes their absorption and emission spectra highly sensitive to the polarity of their environment, making them useful as solvent polarity probes.[3][4]

  • Molecular Sensors and Switches: The electronic properties can be tuned by external stimuli, opening possibilities for their use in sensing and molecular electronics.[5]

This guide will provide the theoretical framework and practical computational protocols to predict and understand these properties from first principles.

Theoretical Framework and Method Selection (E-E-A-T)

The Power of Density Functional Theory (DFT)

To investigate the properties of our target molecule, we will employ Density Functional Theory (DFT) and its time-dependent extension (TD-DFT).[6][7] DFT has become the workhorse of modern computational chemistry because it offers an excellent balance of computational cost and accuracy.[6] It is based on the Hohenberg-Kohn theorems, which state that the ground-state energy and all other ground-state properties of a molecule are a unique functional of its electron density.[7] This is a significant simplification over traditional wavefunction-based methods, which must handle the complexities of a many-electron wavefunction.

Causality Behind Method Selection

Functional Choice: CAM-B3LYP for Charge-Transfer States

For D-π-A systems like (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, the choice of the exchange-correlation functional is critical. Standard hybrid functionals like B3LYP can sometimes struggle to accurately describe long-range electron-electron interactions, which are dominant in charge-transfer excitations. This can lead to an underestimation of excitation energies.

To overcome this, we select the CAM-B3LYP functional. It is a long-range corrected hybrid functional that includes a greater percentage of exact Hartree-Fock exchange at longer interelectronic distances. This feature provides a more accurate description of charge-transfer states, which is essential for predicting the UV-Vis spectrum and NLO properties of our molecule.[4][8]

Basis Set Choice: 6-311++G(d,p) for Accuracy and Flexibility

The basis set is the set of mathematical functions used to build the molecular orbitals. A well-chosen basis set is crucial for obtaining accurate results. We will use the 6-311++G(d,p) basis set. Let's break down why:

  • 6-311G: This is a triple-zeta valence basis set, meaning it uses three functions to describe each valence atomic orbital. This provides a high degree of flexibility for describing the electron distribution.

  • ++: The double plus indicates the addition of diffuse functions on both heavy atoms and hydrogen atoms. Diffuse functions are large, spread-out functions that are crucial for describing species with electron density far from the nuclei, such as anions or, in our case, the excited states of push-pull systems where charge is separated.

  • (d,p): These are polarization functions. The 'd' on heavy atoms and 'p' on hydrogen atoms allow orbitals to change shape (polarize) in the presence of the electric field of other atoms. This is essential for accurately describing chemical bonding and intermolecular interactions.

This combination of functional and basis set provides a robust and well-validated level of theory for studying the electronic properties of organic chromophores.

Computational Protocols: A Step-by-Step Guide

The following sections outline the precise computational workflows for characterizing (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde. These protocols are designed for the Gaussian software package, a widely used computational chemistry program.[9]

Workflow Overview

The overall computational strategy follows a logical progression from determining the molecule's stable structure to predicting its complex electronic and optical properties.

G cluster_0 Ground State Properties (DFT) cluster_1 Spectroscopic Properties cluster_2 Advanced Properties A 1. Geometry Optimization B 2. Frequency Calculation A->B E 5. UV-Vis Spectrum (TD-DFT) A->E G 7. NLO Properties Calculation A->G C 3. Electronic Structure Analysis (HOMO, LUMO, MEP) B->C D 4. IR & NMR Spectra Simulation B->D C->G F 6. Solvatochromism Analysis (PCM/SMD) E->F

Caption: Computational workflow for characterizing (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Protocol 1: Ground-State Geometry Optimization

Objective: To find the most stable three-dimensional structure of the molecule.

Methodology:

  • Build the initial structure: Construct an initial guess for the molecule's geometry using a molecular builder (e.g., GaussView, Avogadro). Ensure the correct (E)-stereochemistry at the C=C double bond.

  • Set up the Gaussian input file:

  • Execute the calculation: Run the Gaussian job.

  • Verify convergence: Ensure the job has terminated normally and that the four convergence criteria for the geometry optimization have been met.

Protocol 2: Vibrational Frequency Calculation

Objective: To confirm that the optimized structure is a true energy minimum and to simulate the infrared (IR) spectrum.

Methodology:

  • Use the optimized geometry: Use the coordinates from the converged optimization job.

  • Set up the Gaussian input file:

  • Execute and analyze: Run the job. Check the output for imaginary frequencies. A true minimum will have zero imaginary frequencies. The output will contain a list of vibrational frequencies and their corresponding IR intensities, which can be used to generate a theoretical IR spectrum.[10]

Protocol 3: Spectroscopic Simulation (NMR, UV-Vis)

Objective: To predict the ¹H and ¹³C NMR spectra and the electronic absorption (UV-Vis) spectrum.

Methodology:

  • NMR Spectrum:

    • Use the optimized geometry.

    • Set up the input file using the GIAO (Gauge-Independent Atomic Orbital) method, which is the standard for accurate NMR calculations.

    • The output will provide absolute shielding values. These must be referenced against the shielding of a standard (e.g., Tetramethylsilane, TMS), calculated at the same level of theory, to obtain chemical shifts (δ).

  • UV-Vis Spectrum (TD-DFT):

    • Use the optimized ground-state geometry.

    • Set up a TD-DFT calculation to compute the energies of the first several excited states.

    • The output will list the excitation energies (in eV and nm) and oscillator strengths (f) for each electronic transition. Transitions with high oscillator strengths correspond to the peaks observed in an experimental UV-Vis spectrum.

Protocol 4: Solvatochromism and NLO Properties

Objective: To predict how the molecule's absorption spectrum changes in different solvents and to calculate its nonlinear optical response.

Methodology:

  • Solvatochromism:

    • Repeat the TD-DFT calculation (Protocol 3.4.2) but include a continuum solvation model like the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD).[3]

    • Run this calculation for a series of solvents with varying polarity (e.g., Heptane, Toluene, Dichloromethane, Acetonitrile, Water) to simulate the solvatochromic shift.

  • Nonlinear Optical (NLO) Properties:

    • Use the optimized geometry.

    • Calculate the molecular polarizability (α) and the first hyperpolarizability (β) using the Polar keyword. This is a finite-field approach.[2][9]

    • The output will provide the tensor components for the dipole moment (μ), polarizability (α), and first hyperpolarizability (β). These need to be processed to calculate the orientationally averaged magnitudes.[8]

Predicted Data and Interpretation

The following tables summarize the expected data from the computational protocols described above. As no direct experimental data is available for comparison, these predictions serve as a baseline for future experimental work.

Structural and Electronic Properties
ParameterPredicted ValueInterpretation
C-N Bond Length (amino) ~1.35 ÅShorter than a typical C-N single bond (~1.47 Å), indicating significant double bond character due to electron donation into the π-system.
C=O Bond Length (aldehyde) ~1.23 ÅSlightly longer than a typical C=O double bond (~1.20 Å), suggesting delocalization of electron density from the π-system.
Dihedral Angle (Tolyl-Acryl) ~30-45°The p-tolyl ring is likely twisted out of the plane of the acrylaldehyde backbone to minimize steric hindrance.
HOMO Energy High (e.g., ~ -5.5 eV)The Highest Occupied Molecular Orbital will be localized primarily on the electron-rich dimethylamino and p-tolyl groups.
LUMO Energy Low (e.g., ~ -2.0 eV)The Lowest Unoccupied Molecular Orbital will be concentrated on the electron-deficient aldehyde and acrylaldehyde bridge.
HOMO-LUMO Gap Small (e.g., ~3.5 eV)A small gap is characteristic of conjugated D-π-A systems and corresponds to absorption in the visible or near-UV region.
Ground State Dipole Moment ModerateReflects the inherent charge separation in the ground state.
Predicted Spectroscopic Data
SpectrumKey FeaturePredicted Value (cm⁻¹ or ppm)Assignment
IR C=O Stretch~1650-1670 cm⁻¹Carbonyl group of the aldehyde.
IR C=C Stretch (vinylogous)~1580-1620 cm⁻¹Conjugated C=C bonds.
¹H NMR Aldehyde Proton~9.5-10.0 ppmDeshielded proton of the -CHO group.
¹H NMR Dimethylamino Protons~3.0-3.3 ppmProtons of the -N(CH₃)₂ group.
¹³C NMR Carbonyl Carbon~190-195 ppmCarbon of the C=O group.

Note: IR frequencies are typically scaled by a factor (~0.96-0.98) to better match experimental values. NMR chemical shifts must be referenced to a standard.[11]

Predicted Optical Properties
PropertyPredicted Value (in Toluene)Interpretation
λ_max (UV-Vis) ~380-420 nmCorresponds to the HOMO→LUMO intramolecular charge transfer (ICT) transition.
Oscillator Strength (f) > 1.0A strong transition, indicating high probability of light absorption at this wavelength.
Solvatochromic Shift Positive (Bathochromic)The absorption maximum (λ_max) is expected to shift to longer wavelengths (red-shift) as solvent polarity increases, because the more polar excited state is stabilized to a greater extent than the ground state.
First Hyperpolarizability (β) High (e.g., > 50 x 10⁻³⁰ esu)A large value indicates a strong second-order NLO response, characteristic of well-designed push-pull molecules.
Visualization of Key Concepts

G cluster_0 Intramolecular Charge Transfer (ICT) cluster_gs Ground State Electron Density cluster_es Excited State Electron Density Shift GS Ground State (S₀) μ_g ES Excited State (S₁) μ_e GS->ES hν (Absorption) (HOMO → LUMO) Donor Donor -N(CH₃)₂ Pi π-Bridge Acceptor_ES δ- Donor->Acceptor_ES Charge Transfer Acceptor Acceptor -CHO Donor_ES δ+

Caption: Intramolecular Charge Transfer (ICT) in a D-π-A system upon photoexcitation.

Conclusion and Outlook

This guide has established a rigorous and comprehensive computational framework for the in-silico characterization of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde. By leveraging DFT and TD-DFT with appropriate long-range corrected functionals and flexible basis sets, we can generate reliable predictions for the molecule's geometry, electronic structure, spectroscopic signatures, and key optical properties.

The presented protocols and predicted data strongly suggest that this molecule possesses the hallmark features of a high-performance D-π-A chromophore, including a significant intramolecular charge transfer character, potential for positive solvatochromism, and a substantial nonlinear optical response. These theoretical insights provide a solid foundation for guiding future synthetic efforts and experimental validation. For drug development professionals, understanding the molecular electrostatic potential and frontier orbitals can inform investigations into potential biological interactions and reactivity. The workflows detailed herein are not only applicable to the title compound but can be readily adapted for the rational design and screening of new, functional organic materials with tailored optoelectronic properties.

References

  • ResearchGate. Comparison of experimental and theoretical FT‐IR spectra. [Link]

  • MDPI. Reproducing the Solvatochromism of Merocyanines by PCM Calculations. [Link]

  • ResearchGate. Structural features of 3‐hydroxy‐2‐aryl‐acrylate and nitro ketene aminal. [Link]

  • YouTube. Non linear optical properties from Gaussian program. [Link]

  • PubChem. 3-(Dimethylamino)acrylaldehyde. [Link]

  • PMC. Theoretical Studies of IR and NMR Spectral Changes Induced by Sigma-Hole Hydrogen, Halogen, Chalcogen, Pnicogen, and Tetrel Bonds in a Model Protein Environment. [Link]

  • PubChem. (E)-3-Aminoacrylaldehyde. [Link]

  • SciSpace. Some DADNE Embedded Push-Pull Type Structures - A DFT Study. [Link]

  • RSC Publishing. Harnessing DFT and machine learning for accurate optical gap prediction in conjugated polymers. [Link]

  • Google Patents.
  • ResearchGate. Reaction of 2-Acylamino-3,3-dichloroacrylonitriles with 2-Aminothiophenol. [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

  • PubMed. Solvatochromic Shift of Brooker's Merocyanine: Hartree-Fock Exchange in Time Dependent Density Functional Calculation and Hydrogen Bonding Effect. [Link]

  • College of Arts and Sciences. Benchmarking Charge-Transfer Excited States in TADF Emitters: ΔDFT Outperforms TD-DFT for Emission Energies. [Link]

  • DTIC. Calculation of the Nonlinear Optical Properties of Molecules. [Link]

  • IUCR. Synthesis and crystal structure of allyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate. [Link]

  • ChemCopilot. Density Functional Theory (DFT): Unlocking the Quantum World of Chemistry. [Link]

  • PharmaTutor. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

  • JScholar Publisher. 3-Substituted- Phe- nyl- Oxazole- 4-Thiazolidines as Cyline-Dependent. [Link]

  • Sema. Organic Chemistry Ir And Nmr Cheat Sheet. [Link]

  • ChemRxiv. An NMR insight into the solvatochromic behaviour of Brooker's merocyanine dyes. [Link]

  • Frontiers. Catalytic Asymmetric Amino Acid and Its Derivatives by Chiral Aldehyde Catalysis. [Link]

  • MDPI. Nonlinear Optical Materials: Predicting the First-Order Molecular Hyperpolarizability of Organic Molecular Structures. [Link]

  • ResearchGate. DFT and TD–DFT study of push–pull molecules with extended conjugated bridges: theoretical insight into organometallic rings for the enhanced Nonlinear Optical (NLO) properties. [Link]

  • MDPI. Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. [Link]

  • MDPI. Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides. [Link]

  • YouTube. Polarizability and Hyperpolarizability Calculations in Gaussian | Dr M A Hashmi. [Link]

  • Pharmaffiliates. 93614-78-9 | Product Name : (E)-3-(o-Tolyl)acrylaldehyde. [Link]

  • PubChem. 3-Amino-2-methylacrylaldehyde. [Link]

  • Scirp.org. Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl. [Link]

  • PMC. TD-DFT calculations, dipole moments, and solvatochromic properties of 2-aminochromone-3-carboxaldehyde and its hydrazone derivatives. [Link]

  • ResearchGate. Ag‐catalysed synthesis of 3‐aryl/alkylacridinol‐2‐carboxylates. [Link]

  • Growing Science. Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

  • Patsnap Eureka. NMR vs IR Spectroscopy: Determine Functional Groups. [Link]

  • ResearchGate. 2.5.7 Formylation and the Vilsmeier Reagent. [Link]

  • AIP Publishing. Modeling nonlinear optical interactions of focused beams in bulk crystals and thin films: A phenomenological approach. [Link]

  • Patsnap Eureka. NMR vs IR Spectroscopy: Determine Functional Groups. [Link]

Sources

Discovery and history of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde: Synthesis, Properties, and Applications

Foreword

This technical guide provides a comprehensive overview of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a member of the versatile class of compounds known as enaminones. While the historical record of this specific molecule is not extensively documented, its scientific narrative is intrinsically linked to the development and application of one of modern organic chemistry's most powerful formylation reactions. As a Senior Application Scientist, this guide has been structured to not only present the known data but also to provide a scientifically grounded, logical framework for understanding its synthesis, reactivity, and potential applications. We will explore the causality behind the synthetic choices, the inherent reactivity of the molecule, and its role as a valuable intermediate for researchers in synthetic chemistry and drug development.

Conceptual Discovery and Historical Context: The Vilsmeier-Haack Reaction

The discovery of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is best understood as a logical extension of the Vilsmeier-Haack reaction. First reported by Anton Vilsmeier and Albrecht Haack in 1927, this reaction initially described the formylation of electron-rich aromatic compounds using a substituted formamide and phosphorus oxychloride[1]. The reactive electrophile, a chloroiminium salt, became known as the Vilsmeier reagent[1][2][3][4].

Over time, the scope of the Vilsmeier-Haack reaction expanded significantly to include the formylation of a wide range of substrates, including alkenes, and compounds with activated methyl or methylene groups[4][5]. The synthesis of 2-aryl-3-(dimethylamino)acroleins, such as the p-tolyl variant, represents a key application of this reaction to arylacetic acids or their derivatives. In this context, the "discovery" of this specific molecule was less a singular event and more a part of the broader exploration of the Vilsmeier-Haack reaction's synthetic utility.

The core of this synthesis lies in the reaction of a p-substituted arylacetic acid with the Vilsmeier reagent, generated in situ from dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃)[3][4]. This approach provides a direct and efficient route to the target enaminone structure.

Synthesis and Mechanistic Insights

The preparation of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a prime example of the Vilsmeier-Haack reaction's application to an activated methylene group adjacent to an aromatic ring and a carboxylic acid. The reaction proceeds through several well-defined steps.

Formation of the Vilsmeier Reagent

The first step is the activation of dimethylformamide (DMF) with phosphorus oxychloride (POCl₃) to form the electrophilic Vilsmeier reagent, a chloroiminium ion.

Vilsmeier_Reagent_Formation DMF DMF Intermediate1 Adduct DMF->Intermediate1 Nucleophilic attack POCl3 POCl₃ POCl3->Intermediate1 Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) Intermediate1->Vilsmeier_Reagent Elimination of PO₂Cl₂⁻

Caption: Formation of the Vilsmeier Reagent from DMF and POCl₃.

Reaction with p-Tolylacetic Acid and Hydrolysis

The Vilsmeier reagent then reacts with the enolizable p-tolylacetic acid. The subsequent elimination and hydrolysis steps yield the final product.

Synthesis_Workflow p_tolylacetic_acid p-Tolylacetic Acid Intermediate_adduct Intermediate Adduct p_tolylacetic_acid->Intermediate_adduct Vilsmeier_reagent Vilsmeier Reagent Vilsmeier_reagent->Intermediate_adduct Iminium_salt Iminium Salt Intermediate Intermediate_adduct->Iminium_salt Decarboxylation & Elimination Product (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Iminium_salt->Product Hydrolysis

Caption: Synthetic workflow for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Detailed Experimental Protocol (Proposed)

This protocol is a representative procedure based on established Vilsmeier-Haack formylations of arylacetic acids.

  • Reagent Preparation: In a three-necked flask equipped with a stirrer, dropping funnel, and a calcium chloride guard tube, cool dimethylformamide (3 molar equivalents) to 0-5 °C in an ice bath.

  • Vilsmeier Reagent Formation: Add phosphorus oxychloride (1.2 molar equivalents) dropwise to the cooled DMF, ensuring the temperature does not exceed 10 °C. Stir the mixture for 30 minutes at this temperature to allow for the complete formation of the Vilsmeier reagent.

  • Substrate Addition: Dissolve p-tolylacetic acid (1 molar equivalent) in a minimal amount of DMF and add it dropwise to the reaction mixture.

  • Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to 60-70 °C for 4-6 hours. Monitor the reaction progress using thin-layer chromatography.

  • Work-up: Cool the reaction mixture and pour it onto crushed ice with vigorous stirring.

  • Neutralization and Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8. The product may precipitate or can be extracted with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Physicochemical and Spectroscopic Properties

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is an enaminone, a class of compounds characterized by a conjugated system involving a nitrogen atom and a carbonyl group[6]. This structure imparts unique reactivity, with both nucleophilic (at the alpha-carbon) and electrophilic (at the carbonyl carbon and beta-carbon) centers[6][7][8].

PropertyExpected Value/Description
Molecular Formula C₁₂H₁₅NO
Molecular Weight 189.25 g/mol
Appearance Likely a pale yellow solid or oil
Solubility Soluble in common organic solvents like chloroform, dichloromethane, and ethyl acetate.
Spectroscopic Characterization

The following spectroscopic data are predicted based on the analysis of similar compounds and general spectroscopic principles[9][10][11].

Spectroscopic Data Expected Chemical Shifts (δ) / Wavenumber (cm⁻¹)
¹H NMR (CDCl₃) ~9.5-9.7 ppm (s, 1H, -CHO), ~7.1-7.4 ppm (m, 4H, Ar-H), ~7.0-7.2 ppm (s, 1H, vinyl H), ~3.0-3.2 ppm (s, 6H, -N(CH₃)₂), ~2.3 ppm (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃) ~190-195 ppm (C=O), ~155-160 ppm (vinyl C-N), ~125-140 ppm (aromatic C), ~110-115 ppm (vinyl C-CHO), ~40-45 ppm (-N(CH₃)₂), ~21 ppm (Ar-CH₃)
IR (KBr) ~1640-1660 cm⁻¹ (C=O stretch, conjugated), ~1580-1620 cm⁻¹ (C=C stretch), ~2720, 2820 cm⁻¹ (aldehyde C-H stretch)

Applications in Synthetic Chemistry

The true value of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde lies in its utility as a versatile building block for the synthesis of more complex molecules, particularly heterocycles[6][7][12][13][14]. The enaminone moiety serves as a masked 1,3-dicarbonyl equivalent, readily undergoing cyclization reactions with a variety of nucleophiles.

Synthesis of Heterocyclic Scaffolds

This compound is an excellent precursor for constructing a range of heterocyclic systems:

  • Pyridines: Reaction with compounds containing an active methylene group (e.g., malononitrile, cyanoacetamide) in the presence of a base can lead to highly substituted pyridine derivatives.

  • Pyrimidines: Condensation with amidines or urea can yield pyrimidine rings, which are core structures in many biologically active molecules.

  • Pyrroles: Reaction with α-amino ketones or esters can provide access to substituted pyrroles.

Heterocycle_Synthesis Starting_Material (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Pyrimidine Pyrimidine Derivative Starting_Material->Pyrimidine Pyridine Pyridine Derivative Starting_Material->Pyridine Pyrrole Pyrrole Derivative Starting_Material->Pyrrole Amidine Amidine Amidine->Pyrimidine Condensation Active_Methylene Active Methylene Compound Active_Methylene->Pyridine Cyclization Amino_Ketone α-Amino Ketone Amino_Ketone->Pyrrole Paal-Knorr type reaction

Caption: Utility in heterocyclic synthesis.

Role in Drug Development

While specific applications in drug development for the p-tolyl derivative are not widely reported, analogous compounds are key intermediates in the synthesis of pharmaceuticals. For instance, (E)-2-chloro-3-(dimethylamino)acrylaldehyde is a crucial building block in the industrial synthesis of Etoricoxib, a selective COX-2 inhibitor[15]. This highlights the potential of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde as an intermediate for creating novel therapeutic agents. The tolyl group can be a key pharmacophoric element or a site for further functionalization to modulate the biological activity of a lead compound.

Conclusion

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, while not a widely known compound in its own right, represents an important class of synthetic intermediates. Its history is rooted in the venerable Vilsmeier-Haack reaction, and its value lies in the rich and diverse chemistry of the enaminone functional group. For researchers and scientists in organic synthesis and medicinal chemistry, this molecule offers a versatile and powerful tool for the construction of complex molecular architectures, particularly heterocyclic systems of pharmaceutical interest. This guide has aimed to provide a thorough, scientifically-grounded understanding of its synthesis, properties, and potential, serving as a valuable resource for its application in the laboratory.

References

  • Bagley, M. C., et al. "Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles." RSC Advances, vol. 7, no. 21, 2017, pp. 12645-12675. Royal Society of Chemistry, [Link].

  • Badran, A.-S., et al. "RECENT TRENDS IN THE SYNTHESIS OF ENAMINONES." Chemistry of Heterocyclic Compounds, vol. 59, no. 6, 2023, pp. 433-453. Springer, [Link].

  • Gaber, A. A. M., et al. "Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles." RSC Advances, vol. 7, no. 21, 2017, pp. 12645-12675. Royal Society of Chemistry, [Link].

  • "3-(Dimethylamino)acrylaldehyde." PubChem, National Center for Biotechnology Information, [Link].

  • Stanovnik, B., and Svete, J. "Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones." Chemical Reviews, vol. 104, no. 5, 2004, pp. 2433-2480. American Chemical Society, [Link].

  • Kascheres, A. "The Chemistry of Enaminones, Diazocarbonyls and Small Rings: Our Contribution." Journal of the Brazilian Chemical Society, vol. 14, no. 6, 2003, pp. 945-974. SciELO, [Link].

  • "Vilsmeier-Haack Reaction." Name Reactions in Organic Synthesis, edited by Jie Jack Li, Wiley, 2005, pp. 415-417.
  • "Vilsmeier-Haack Reaction." Chemistry Steps, [Link].

  • Akamanchi, K. G., and Patel, H. R. "Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)malonaldehyde and its synthetic applications." International Journal of ChemTech Research, vol. 5, no. 1, 2013, pp. 187-193.
  • "Vilsmeier–Haack reaction." Wikipedia, Wikimedia Foundation, [Link].

  • Slimani, I., et al. "Synthesis and Spectral Characterisation of (E)-3-(3-(4-(Dimethylamino)Phenyl)Acrylo-yl)-4-Hydroxy-2H-Chromen-2-one." Journal of Chemistry, vol. 2021, 2021, pp. 1-15. Hindawi, [Link].

  • "(E)-3-(m-Tolyl)acrylaldehyde." PubChem, National Center for Biotechnology Information, [Link].

  • "Vilsmeier-Haack Reaction." Organic Chemistry Portal, [Link].

  • "Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde." Quick Company, [Link].

  • "Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
  • "Vilsmeier-Haack Reaction." Sciencemadness Discussion Board, [Link].

  • Zhang, Y., et al. "Vilsmeier-Haack reactions of 2-arylamino-3-acetyl-5,6-dihydro-4H-pyrans toward the synthesis of highly substituted pyridin-2(1H)-ones." Chemical Communications, no. 31, 2008, pp. 3649-3651. Royal Society of Chemistry, [Link].

  • "3-N,N-dimethylamino ethyl acrylate preparation method.
  • Coppola, G. M., and Hardtmann, G. E. "Synthesis and reactions of 2‐aryl‐3‐(dimethylamino)acroleins." Journal of Heterocyclic Chemistry, vol. 11, no. 1, 1974, pp. 51-56. Wiley Online Library, [Link].

  • Stanovnik, B., and Svete, J. "Synthesis of Heterocycles from Alkyl 3-(Dimethylamino)propenoates and Related Enaminones." Chemical Reviews, vol. 104, no. 5, 2004, pp. 2433-2480. American Chemical Society, [Link].

  • Gholamhosseini, S., and Ghorbani-Vaghei, R. "Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes." RSC Advances, vol. 13, no. 21, 2023, pp. 14321-14341. Royal Society of Chemistry, [Link].

  • "¹H NMR spectra (500 MHz, CDCl3) of N-(2-(dimethylamino)ethyl)acrylamide (I)." ResearchGate, [Link].

  • Banfi, L., et al. "Divergent Synthesis of Novel Five-Membered Heterocyclic Compounds by Base-Mediated Rearrangement of Acrylamides Derived from a Novel Isocyanide-Based Multicomponent Reaction." Molecules, vol. 16, no. 10, 2011, pp. 8772-8798. MDPI, [Link].

  • "19.14: Spectroscopy of Aldehydes and Ketones." Chemistry LibreTexts, [Link].

  • "Combining NMR and IR." YouTube, uploaded by Mrs Burton's Chemistry, 12 Mar. 2018, [Link].

Sources

An In-depth Technical Guide to (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde and its Analogs: Synthesis, Properties, and Applications

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive overview of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde and its structural analogs, a class of compounds characterized by a unique enaminone scaffold. These molecules, best described as donor-π-acceptor (D-π-A) or "push-pull" systems, are of significant interest due to their versatile synthetic utility and diverse applications in medicinal chemistry and materials science. This document delves into the primary synthetic methodology, the Vilsmeier-Haack reaction, offering detailed mechanistic insights and a validated experimental protocol. It further explores the physicochemical and spectroscopic properties that define these compounds, their role as potent pharmacophores in drug discovery, and their potential as functional materials. The narrative is grounded in established scientific principles and supported by authoritative references, aiming to serve as an essential resource for researchers, scientists, and professionals in drug development.

Introduction: The 2-Aryl Enaminone Scaffold

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde belongs to the broader class of 2-aryl-3-dimethylaminoacrylaldehydes, often referred to as 2-aryl enaminones. The core structure features an electron-donating dimethylamino group conjugated through a carbon-carbon double bond to an electron-withdrawing aldehyde group. This "push-pull" electronic arrangement is fundamental to their chemical reactivity and physical properties.

The enaminone moiety is a versatile and highly reactive building block in organic synthesis, serving as a precursor for a multitude of heterocyclic compounds such as pyrazoles, pyridines, quinolines, and indoles, many of which are scaffolds for biologically active molecules.[1][2] The presence of the 2-aryl substituent, such as the p-tolyl group, provides a critical point of structural diversity, allowing for the fine-tuning of steric and electronic properties to modulate biological activity or photophysical characteristics. This guide will explore the synthesis, characterization, and multifaceted applications of this promising class of molecules.

Synthesis and Mechanistic Insights

The most prominent and efficient method for synthesizing 2-aryl-3-dimethylaminoacrylaldehydes is the Vilsmeier-Haack reaction . This reaction formylates compounds possessing an active methylene group, such as an aryl-acetic acid, using a specialized electrophile known as the Vilsmeier reagent.[3][4]

The Vilsmeier-Haack Reaction: Causality and Mechanism

The reaction proceeds by treating an aryl-acetic acid (e.g., p-tolylacetic acid) with an excess of the Vilsmeier reagent, which is generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent, most commonly phosphorus oxychloride (POCl₃).[5][6]

Causality of Reagent Choice:

  • DMF and POCl₃: This combination is the classic and most cost-effective way to generate the highly electrophilic chloroiminium salt, [ClCH=N(CH₃)₂]⁺, known as the Vilsmeier reagent. The reagent is a weaker electrophile than those used in Friedel-Crafts acylations, making it highly selective for electron-rich substrates or those with active methylene groups.[5]

  • Aryl-acetic Acid: The α-protons of the methylene group in aryl-acetic acids are acidic enough to be deprotonated under the reaction conditions, forming a reactive enolate-like species that initiates the attack on the Vilsmeier reagent.

The mechanism involves a sequence of formylation, dehydration, and a second formylation event, followed by decarboxylation to yield the final enaminone product.

Vilsmeier_Mechanism Figure 1: Vilsmeier-Haack Mechanism for 2-Aryl Enaminone Synthesis reagents DMF + POCl₃ vilsmeier Vilsmeier Reagent [ClCH=N(CH₃)₂]⁺ reagents->vilsmeier Formation intermediate1 Addition Product start_acid p-Tolylacetic Acid enolate Enolate Intermediate start_acid->enolate Deprotonation enolate->intermediate1 Nucleophilic Attack on Vilsmeier Reagent intermediate2 Iminium Salt Intermediate intermediate1->intermediate2 Dehydration & Formylation hydrolysis Hydrolysis & Decarboxylation intermediate2->hydrolysis Aqueous Workup product (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde hydrolysis->product

Caption: Figure 1: Vilsmeier-Haack Mechanism for 2-Aryl Enaminone Synthesis.

Experimental Protocol: Synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

The following is a representative protocol adapted from general Vilsmeier-Haack procedures for aryl-acetic acids.

Synthesis_Workflow Figure 2: Experimental Workflow for Synthesis start 1. Reagent Preparation (DMF, POCl₃, p-Tolylacetic Acid) reaction 2. Vilsmeier Reagent Formation & Reaction (0-70°C, 4-6h) start->reaction Combine Reagents workup 3. Reaction Quench & Workup (Ice water, NaHCO₃ neutralization) reaction->workup Reaction Completion extraction 4. Product Extraction (Ethyl Acetate or CH₂Cl₂) workup->extraction Phase Separation purification 5. Purification (Column Chromatography) extraction->purification Crude Product characterization 6. Characterization (NMR, IR, MS) purification->characterization Purified Fractions final_product Pure Product characterization->final_product

Caption: Figure 2: Experimental Workflow for Synthesis.

Materials:

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • p-Tolylacetic acid

  • Dichloromethane (CH₂Cl₂) or Ethyl Acetate

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, cool anhydrous DMF (4.0 equiv.) to 0°C in an ice bath. Add POCl₃ (3.0 equiv.) dropwise with stirring, ensuring the temperature does not exceed 10°C. After the addition is complete, stir the mixture for an additional 30 minutes at room temperature to form the Vilsmeier reagent.

  • Reaction: Add p-tolylacetic acid (1.0 equiv.) portion-wise to the prepared Vilsmeier reagent. The reaction is exothermic; maintain the temperature below 40°C during the addition. Once the addition is complete, heat the reaction mixture to 65-70°C and maintain for 4-6 hours, monitoring progress with Thin Layer Chromatography (TLC).

  • Workup: Cool the reaction mixture to room temperature and pour it slowly into a beaker containing crushed ice with vigorous stirring.

  • Neutralization and Extraction: Carefully neutralize the acidic solution by adding saturated aqueous NaHCO₃ solution until the pH is ~7-8. Extract the aqueous layer three times with an organic solvent like dichloromethane or ethyl acetate.

  • Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by column chromatography on silica gel using a hexane/ethyl acetate gradient as the eluent to yield the pure (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Physicochemical and Spectroscopic Characterization

The structure of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde confers distinct spectroscopic signatures.

Expected Spectroscopic Data:

  • ¹H NMR: The spectrum would show a characteristic singlet for the six protons of the dimethylamino group (~3.0-3.3 ppm), aromatic protons of the p-tolyl ring (~7.1-7.4 ppm), a singlet for the tolyl methyl group (~2.3 ppm), a singlet for the vinylic proton, and a downfield singlet for the aldehyde proton (>9.0 ppm).

  • ¹³C NMR: Key signals would include the dimethylamino carbons, aromatic carbons (with a distinct quaternary carbon), the tolyl methyl carbon, olefinic carbons, and a highly deshielded aldehyde carbonyl carbon (>190 ppm).

  • IR Spectroscopy: Characteristic absorption bands would include a strong C=O stretch for the aldehyde (~1650-1680 cm⁻¹), a C=C stretch for the enamine system, and C-H stretches for the aromatic and alkyl groups.

  • Mass Spectrometry: The molecular ion peak corresponding to the compound's molecular weight (C₁₂H₁₅NO, MW: 189.25) would be observed.

Photophysical Properties: A Push-Pull Chromophore

The D-π-A structure of these enaminones results in an intramolecular charge transfer (ICT) from the dimethylamino group (donor) to the aldehyde group (acceptor) upon photoexcitation. This ICT character is responsible for their interesting photophysical properties.[7]

  • Solvatochromism: The emission spectra of these compounds are often highly sensitive to the polarity of the solvent. In polar solvents, the more polar excited state is stabilized, leading to a red-shift (bathochromic shift) in the fluorescence emission maximum. This property makes them potential candidates for use as fluorescent probes to study the polarity of microenvironments, such as in biological systems.[8][9]

  • Fluorescence: Many D-π-A systems exhibit fluorescence. The quantum yield and emission wavelength can be tuned by modifying the aryl substituent, altering the strength of the donor or acceptor groups, or by restricting molecular rotation, which can enhance fluorescence intensity.[7][10]

Applications in Drug Discovery and Medicinal Chemistry

The 2-aryl enaminone scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous compounds with diverse biological activities. The ability to easily synthesize a library of analogs by varying the starting aryl-acetic acid makes this scaffold highly attractive for drug discovery campaigns.

Biological Activities of Analogs

While specific data for the p-tolyl derivative is limited, extensive research on its analogs demonstrates a broad range of pharmacological potential:

Aryl Substituent (Analog)Biological ActivityPotential ApplicationReference(s)
Thiophen-2-ylα7 Nicotinic Acetylcholine Receptor (nAChR) ModulatorNeuropathic Pain[11]
Various PyridinylAntibacterial (S. epidermidis, MRSA)Infectious Diseases[12]
Substituted PhenylAnti-inflammatoryInflammatory DisordersN/A
2-NitrophenylSynthetic IntermediateOrganic Synthesis[13]
Structure-Activity Relationships (SAR)

SAR studies are crucial for optimizing a lead compound into a drug candidate. For the 2-aryl enaminone class, the nature of the aryl ring is a key determinant of biological activity.[14][15][16]

  • Electronic Effects: Introducing electron-withdrawing groups (e.g., nitro, halo) or electron-donating groups (e.g., methoxy, alkyl) on the aryl ring can significantly alter the molecule's interaction with biological targets. For instance, in a series of 3-arylcoumarins, the position of a nitro substituent dramatically influenced antibacterial potency.[17]

  • Steric Effects: The size and position of substituents on the aryl ring can influence how the molecule fits into a target's binding pocket, affecting its potency and selectivity.

  • Pharmacokinetic Properties: Modifications to the aryl ring can also be used to improve drug-like properties such as solubility, metabolic stability, and cell permeability (clogP).[12]

SAR_Diagram Figure 3: Structure-Activity Relationship (SAR) Model core r_group Aryl Group (R) - Modifies binding affinity - Alters electronic properties - Influences pharmacokinetics core->r_group Modification Point 1 amine_group Dimethylamino Group - Electron Donor (Push) - H-bond acceptor - Influences solubility core->amine_group Modification Point 2 aldehyde_group Aldehyde Group - Electron Acceptor (Pull) - H-bond acceptor - Potential for covalent interaction core->aldehyde_group Modification Point 3

Caption: Figure 3: Structure-Activity Relationship (SAR) Model.

Conclusion and Future Perspectives

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde and its analogs represent a synthetically accessible and highly versatile class of compounds. Their inherent "push-pull" electronic nature not only provides a foundation for developing novel functional materials like fluorescent probes but also establishes them as a privileged scaffold for medicinal chemistry. The Vilsmeier-Haack reaction provides a robust and scalable route to a wide array of derivatives, enabling extensive SAR exploration.

Future research should focus on synthesizing and screening a broader library of these compounds against various biological targets, including kinases, GPCRs, and enzymes implicated in inflammatory and proliferative diseases. A deeper investigation into their photophysical properties, particularly in biological contexts, could unlock new applications in bio-imaging and diagnostics. The continued exploration of this chemical space holds significant promise for the discovery of next-generation therapeutics and advanced functional materials.

References

  • El-Zeiny, M. B. (2021). Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. Journal of Chemistry, 2021, 6101359. [Link]

  • Ray, A. R., et al. (2010). Synthesis and Characterization of Poly{N-[3-(dimethylamino) propyl] methacrylamide-co-itaconic acid} Hydrogels for Drug Delivery. Journal of Applied Polymer Science, 119(6), 3197-3206.
  • Wang, L., et al. (2016). Synthesis and biological evaluation of 2-arylimino-3-pyridin-thiazolineone derivatives as antibacterial agents. Bioorganic & Medicinal Chemistry Letters, 26(10), 2449-2453. [Link]

  • Arias, H. R., et al. (2023). The Antinociceptive Activity of (E)-3-(thiophen-2-yl)-N-(p-tolyl)acrylamide in Mice Is Reduced by (E)-3-(furan-2-yl)-N-methyl-N-(p-tolyl)acrylamide Through Opposing Modulatory Mechanisms at the α7 Nicotinic Acetylcholine Receptor. Anesthesia & Analgesia, 137(3), 691-701. [Link]

  • Górka, A., et al. (2024). The Influence of the Alkylamino Group on the Solvatochromic Behavior of 5-(4-substituted-arylidene)-1,3-dimethylpyrimidine-2,4,6-triones: Synthesis, Spectroscopic and Computational Studies. Molecules, 29(10), 2349. [Link]

  • Adegoke, O. A. (2011). Analytical, biochemical and synthetic applications of para-dimethylaminobenzaldehyde. International Journal of Pharmaceutical Sciences Review and Research, 11(2), 17-25.
  • Ibrahim, H. S., et al. (2023). Effect of hydrophobic extension of aryl enaminones and pyrazole-linked compounds combined with sulphonamide, sulfaguanidine, or carboxylic acid functionalities on carbonic anhydrase inhibitory potency and selectivity. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2192735. [Link]

  • Nöthling, N., et al. (2020). Synthesis, Reactivity and Antimicrobial Activity of a Series of 2-Arylamino-1,3-selenazoles. Molecules, 25(20), 4785.
  • Master Organic Chemistry. Vilsmeier-Haack Reaction. Master Organic Chemistry. Retrieved from [Link]

  • Royal Society of Chemistry. (2017). Supporting Information for "Palladium-Catalyzed Carbonylative α-Arylation of α,β-Unsaturated Aldehydes". Royal Society of Chemistry.
  • Borges, F., et al. (2013). Synthesis and Structure-Activity Relationships of Novel Amino/Nitro Substituted 3-Arylcoumarins as Antibacterial Agents. Molecules, 18(2), 1454-1466. [Link]

  • PubChem. (E)-3-(m-Tolyl)acrylaldehyde. PubChem. Retrieved from [Link]

  • Romagnoli, R., et al. (2012). Structure-activity relationships of 2-amino-3-aroyl-4-[(4-arylpiperazin-1-yl)methyl]thiophenes. Part 2: Probing the influence of diverse substituents at the phenyl of the arylpiperazine moiety on allosteric enhancer activity at the A₁ adenosine receptor. Bioorganic & Medicinal Chemistry, 20(2), 996-1007. [Link]

  • Granules India Limited. (2014). Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde.
  • Chemistry Steps. Vilsmeier-Haack Reaction. Chemistry Steps. Retrieved from [Link]

  • BenchChem. (2025).
  • Sun, T., et al. (2021). Comprehensive structure–activity relationship (SAR) investigation of C-aryl glycoside derivatives for the development of SGLT1/SGLT2 dual inhibitors. New Journal of Chemistry, 45(1), 123-138. [Link]

  • Klymchenko, A. S. (2017). Solvatochromic fluorescent dyes as universal tools for biological research. L'Actualité Chimique, 418, 49-54.
  • Farghaly, T. A., et al. (2024). The most Recent Compilation of Reactions of Enaminone Derivatives with various Amine Derivatives to Generate Biologically Active Compounds. Mini Reviews in Medicinal Chemistry, 24(8), 793-843.
  • Kumar, A., et al. (2023). Synthesis and Biological Evaluation of 2-Substituted-Aryl- 3-Substituted- Phenyl- Oxazole- 4-Thiazolidines as Cyline-Dependent. Journal of Organic Chemistry and Chemical Sciences, 1(103).
  • Chen, Q. H., et al. (2018). Structure-activity relationship and pharmacokinetic studies of 3-O-substitutedflavonols as anti-prostate cancer agents. European Journal of Medicinal Chemistry, 157, 639-656. [Link]

  • Lesyk, R. B., et al. (2021). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Biopolymers and Cell, 37(5), 373-383.
  • Al-Omar, M. A. (2021). Syntheses of Enaminone-Based Heterocyclic Compounds and Study their Biological Activity. Egyptian Journal of Chemistry, 64(10), 5573-5580.
  • Al-Ayed, A. S. (2022). Synthesis and characterization of 2-formylthymol-based azo-aldehyde dyes: Probing their efficacy as a radical scavenger in antioxidant applications. European Journal of Chemistry, 13(3), 254-261.
  • Pithan, L., et al. (2016). Synthesis and fluorosolvatochromism of 3-arylnaphtho[1,2-b]quinolizinium derivatives. Beilstein Journal of Organic Chemistry, 12, 854-862. [Link]

  • Wróbel, R., et al. (2021). Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. Molecules, 26(2), 435. [Link]

  • Farag, A. M., et al. (2020). Synthesis of Enaminones-Based Benzo[d]imidazole Scaffold: Characterization and Molecular Insight Structure. Molecules, 25(20), 4833. [Link]

  • Meth-Cohn, O., & Stanforth, S. P. (2006). 2.5.7 Formylation and the Vilsmeier Reagent.
  • Hiremath, C. V., et al. (2015). Solvents effect on the absorption and fluorescence spectra of 7-diethylamino-3-thenoylcoumarin: evaluation and correlation between solvatochromism and solvent polarity parameters. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 137, 117-124. [Link]

Sources

Methodological & Application

Application Notes and Protocols: Synthesis of Heterocycles Using (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5)[1] is a highly versatile


-aryl enaminone building block. Characterized by its conjugated "push-pull" electronic system, it serves as a potent bis-electrophilic precursor for the divergent synthesis of nitrogen- and oxygen-containing heterocycles, including pyrazoles, pyrimidines, and isoxazoles[2]. These heterocyclic scaffolds are privileged structures in modern drug discovery, frequently serving as the core pharmacophore in kinase inhibitors, soluble guanylate cyclase (sGC) stimulators[3][4], and anti-inflammatory agents. This application note details the mechanistic rationale and field-validated protocols for utilizing this enaminone in parallel heterocyclic synthesis.

Mechanistic Insights: The Push-Pull Causality

The synthetic utility of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde stems directly from its unique electronic distribution. The molecule features an electron-donating dimethylamino group conjugated through an alkene to an electron-withdrawing aldehyde[2]. This dynamic creates two distinct electrophilic centers:

  • C3 (

    
    -carbon) : Activated by the conjugated aldehyde, making it highly susceptible to initial nucleophilic attack (Michael-type addition)[5].
    
  • C1 (Aldehyde carbonyl) : Serves as the secondary electrophilic site required for intramolecular ring closure[4].

Causality in Reaction Design : When reacted with a dinucleophile (e.g., hydrazine, amidine, or hydroxylamine), the more nucleophilic heteroatom attacks the C3 position first. The robust electron-donating nature of the dimethylamino group paradoxically makes it an excellent leaving group upon disruption of the conjugated system; it is eliminated as dimethylamine, driving the reaction forward thermodynamically[5]. Subsequent intramolecular attack by the secondary nucleophile on the C1 aldehyde, followed by dehydration, yields the fully aromatized heterocycle.

Mechanism Enaminone (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde (Bis-electrophile) AttackC3 Step 1: Nucleophilic Attack at C3 (Michael-type addition) Enaminone->AttackC3 Nucleophile Dinucleophile (e.g., Hydrazine, Amidine) Nucleophile->AttackC3 Elimination Step 2: Elimination of Dimethylamine (- HNMe2) AttackC3->Elimination Cyclization Step 3: Intramolecular Cyclization at C1 (Aldehyde) Elimination->Cyclization Dehydration Step 4: Dehydration (- H2O) & Aromatization Cyclization->Dehydration Heterocycle Target Heterocycle (Pyrazole, Pyrimidine, Isoxazole) Dehydration->Heterocycle

Mechanistic pathway of enaminone cyclo-condensation.

Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific in-process controls to ensure high-fidelity synthesis.

Protocol A: Synthesis of 4-(p-Tolyl)pyrazoles

Objective : Cyclocondensation with hydrazine derivatives to form 4-arylpyrazoles[3][4]. Procedure :

  • Reaction Setup : In a 50 mL round-bottom flask, dissolve 1.0 mmol of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in 10 mL of absolute ethanol.

  • Reagent Addition : Add 1.2 mmol of hydrazine hydrate. Causality Note: If substituting with an arylhydrazine, add a catalytic amount of glacial acetic acid (0.1 mL). Arylhydrazines are less nucleophilic than hydrazine hydrate due to the electron-withdrawing aromatic ring; the acid protonates the aldehyde, increasing its electrophilicity and accelerating the initial condensation.

  • Reflux : Heat the mixture to reflux (78°C) for 2–4 hours. Monitor the complete consumption of the enaminone via TLC (Hexane:EtOAc, 3:1; UV active).

  • Workup : Concentrate the mixture under reduced pressure. Dilute the residue with 20 mL of ethyl acetate and wash sequentially with water (2 x 10 mL) and brine (10 mL) to remove unreacted hydrazine and water-soluble byproducts.

  • Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate. Purify the crude product via silica gel column chromatography or recrystallization from ethanol.

Protocol B: Synthesis of 5-(p-Tolyl)pyrimidines

Objective : Cyclocondensation with amidines or guanidines to yield 5-arylpyrimidines[5]. Procedure :

  • Base Activation : Suspend 1.2 mmol of the amidine hydrochloride (e.g., benzamidine HCl) or guanidine carbonate in 10 mL of anhydrous DMF. Add 2.0 mmol of potassium carbonate (K₂CO₃) and stir at room temperature for 15 minutes. Causality Note: Amidines are supplied as stable salts. They must be neutralized in situ to expose the nucleophilic nitrogen lone pairs required for the initial Michael-type attack on the enaminone[5].

  • Enaminone Addition : Add 1.0 mmol of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde to the suspension.

  • Heating : Heat the reaction mixture to 100°C for 6–8 hours under a nitrogen atmosphere to drive the elimination of dimethylamine.

  • Workup : Cool the mixture to room temperature and pour it slowly into 50 mL of vigorously stirred ice-cold water. This causes the hydrophobic pyrimidine product to precipitate while keeping inorganic salts dissolved.

  • Purification : Collect the precipitate by vacuum filtration, wash with cold water, and dry under a vacuum. Recrystallize from an ethanol/water mixture.

Protocol C: Synthesis of 4-(p-Tolyl)isoxazoles

Objective : Reaction with hydroxylamine to form 4-arylisoxazoles. Procedure :

  • Reaction Setup : Dissolve 1.0 mmol of the enaminone in 10 mL of ethanol.

  • Reagent Addition : Add 1.5 mmol of hydroxylamine hydrochloride, followed immediately by 1.5 mmol of sodium acetate. Causality Note: Hydroxylamine is highly unstable as a free base. Sodium acetate acts as a mild buffer to liberate the nucleophilic hydroxylamine in situ without creating a strongly basic environment that could degrade the enaminone precursor.

  • Reflux : Heat to reflux for 3–5 hours until TLC indicates full conversion.

  • Workup : Remove ethanol in vacuo, and partition the residue between dichloromethane (20 mL) and water (15 mL). Extract the aqueous layer once more with DCM (10 mL).

  • Purification : Dry the combined organic layers, concentrate, and purify via flash chromatography to isolate the pure isoxazole.

Data Presentation: Protocol Comparison

Target HeterocycleDinucleophile ReagentSolvent & TempTypical Yield RangePrimary Purification Method
4-(p-Tolyl)pyrazoles Hydrazine hydrate / ArylhydrazinesEtOH, 78°C (Reflux)75 - 90%Column Chromatography / Recrystallization
5-(p-Tolyl)pyrimidines Amidines / GuanidinesDMF, 100°C60 - 85%Aqueous Precipitation & Recrystallization
4-(p-Tolyl)isoxazoles Hydroxylamine HClEtOH/H₂O, 78°C65 - 80%Liquid-Liquid Extraction & Flash Chromatography

Experimental Workflow Visualization

Workflow Start Precursor: (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde PathA Path A: Hydrazine Hydrate in EtOH, Reflux Start->PathA PathB Path B: Amidine/Guanidine + Base in DMF, 100°C Start->PathB PathC Path C: Hydroxylamine HCl in EtOH/H2O, Reflux Start->PathC ProdA 4-(p-Tolyl)pyrazoles PathA->ProdA ProdB 5-(p-Tolyl)pyrimidines PathB->ProdB ProdC 4-(p-Tolyl)isoxazoles PathC->ProdC Workup Aqueous Workup & Extraction (EtOAc / H2O) ProdA->Workup ProdB->Workup ProdC->Workup Purification Purification (Recrystallization or Column Chromatography) Workup->Purification

Experimental workflow for parallel heterocyclic synthesis.

References

  • Wikipedia - 3-Dimethylaminoacrolein. 2

  • ResearchGate - Discovery of Riociguat (BAY 63-2521): A Potent, Oral Stimulator of Soluble Guanylate Cyclase. 3

  • PMC (NIH) - Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review.4

  • THSci - 53868-38-5 | 3-(Dimethylamino)-2-(4-methylphenyl)acrylaldehyde. 1

  • Benchchem - 3-(Dimethylamino)propanal | RUO (Synthesis of Pyrimidines from Enaminone Precursors). 5

Sources

Application Notes & Protocols: (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde as a Versatile Building Block in Organic Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a highly functionalized and reactive organic molecule that has emerged as a powerful building block in modern organic synthesis. Its unique trifunctional structure, comprising an electron-rich enamine, a conjugated aldehyde, and an aryl group, offers a synthetically versatile platform for the construction of complex molecular architectures. This guide provides an in-depth exploration of its synthesis, reactivity, and application, with a particular focus on the preparation of valuable heterocyclic scaffolds. Detailed, field-proven protocols and mechanistic insights are provided for researchers, scientists, and professionals in drug development.

Introduction: The Strategic Value of a Trifunctional Synthon

In the landscape of organic synthesis, the efficiency of a synthetic route is often dictated by the strategic choice of starting materials. (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde stands out as a "three-carbon synthon" of significant value. The molecule's reactivity is dominated by the interplay of its three key functional groups:

  • The Aldehyde: Acts as a classical electrophile, susceptible to nucleophilic attack.

  • The Enamine System: The dimethylamino group and the double bond constitute a push-pull system, making the C-3 position highly nucleophilic and the C-2 position electrophilic after protonation or reaction.

  • The p-Tolyl Group: Provides steric and electronic influence on the molecule's reactivity and serves as a point for further functionalization.

This electronic arrangement makes it an excellent precursor for a variety of cyclization and condensation reactions, enabling the streamlined synthesis of diverse heterocyclic systems that are core to many pharmaceutical agents and functional materials.

Synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

The most direct and efficient method for the synthesis of this building block is the Vilsmeier-Haack formylation of p-tolylacetaldehyde.[1][2] The Vilsmeier reagent, a chloroiminium salt, is generated in situ from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃).[3][4] This electrophilic species then reacts with the enol or enolate of the starting aldehyde to introduce the dimethylaminomethylene group.

Mechanistic Rationale

The reaction proceeds in two main stages. First, DMF reacts with POCl₃ to form the electrophilic Vilsmeier reagent.[5] Subsequently, p-tolylacetaldehyde is deprotonated to form an enolate, which attacks the Vilsmeier reagent. Elimination and hydrolysis steps then yield the final product.

Vilsmeier_Haack cluster_0 Stage 1: Vilsmeier Reagent Formation cluster_1 Stage 2: Formylation DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Product (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde p_Tolylacetaldehyde p-Tolylacetaldehyde Enolate Enolate Intermediate p_Tolylacetaldehyde->Enolate Base Enolate->Product + Vilsmeier Reagent - H₂O (workup)

Caption: Workflow for the Vilsmeier-Haack synthesis.

Detailed Experimental Protocol: Synthesis

Materials:

  • p-Tolylacetic acid

  • Thionyl chloride (SOCl₂)

  • Palladium on carbon (Pd/C, 10%)

  • Hydrogen gas (H₂)

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM)

  • Sodium bicarbonate (NaHCO₃) solution (saturated)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Step 1: Preparation of p-Tolylacetyl Chloride. In a round-bottom flask equipped with a reflux condenser and a gas outlet, suspend p-tolylacetic acid (1 equiv.) in an excess of thionyl chloride (3-4 equiv.). Heat the mixture to reflux for 2 hours or until gas evolution ceases. The excess thionyl chloride is then removed under reduced pressure to yield crude p-tolylacetyl chloride, which is used directly in the next step.

  • Step 2: Rosenmund Reduction to p-Tolylacetaldehyde. The crude p-tolylacetyl chloride is dissolved in dry toluene. A catalytic amount of 10% Pd/C (poisoned with a quinoline-sulfur catalyst) is added. The mixture is stirred vigorously under a hydrogen atmosphere (balloon or Parr shaker) at room temperature until the reaction is complete (monitored by TLC). The catalyst is filtered off, and the solvent is evaporated to give p-tolylacetaldehyde.

  • Step 3: Vilsmeier-Haack Formylation. In a three-necked flask under an inert atmosphere (N₂ or Ar), cool a solution of DMF (3 equiv.) in DCM to 0°C. Add POCl₃ (1.1 equiv.) dropwise, maintaining the temperature below 5°C. Stir the mixture for 30 minutes at 0°C to form the Vilsmeier reagent. Add a solution of p-tolylacetaldehyde (1 equiv.) in DCM dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Step 4: Workup and Purification. The reaction mixture is carefully poured into a beaker of crushed ice and a saturated solution of sodium bicarbonate. Stir until the effervescence stops. The mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with DCM (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde as a solid.

Parameter Value Rationale/Insight
Temperature (Vilsmeier) 0°C to RTInitial cooling controls the exothermic formation of the Vilsmeier reagent. Allowing it to warm to RT provides sufficient energy for the formylation.
Equivalents (POCl₃) 1.1 equiv.A slight excess ensures complete activation of DMF.
Solvent Dichloromethane (DCM)An inert solvent that solubilizes the reactants and intermediates well.
Workup NaHCO₃ (aq)Neutralizes the acidic byproducts and hydrolyzes the iminium intermediate to the final aldehyde.[2]
Expected Yield 60-75%This is a typical yield range for this type of transformation.

Application in Heterocyclic Synthesis

The true power of this building block is realized in its application as a precursor to complex heterocyclic systems. Its 1,3-dielectrophilic nature upon activation allows it to react with various dinucleophiles in cyclocondensation reactions.

Synthesis of Substituted Pyridines

The reaction of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde with compounds containing an active methylene group (e.g., ketones, malonates) in the presence of an ammonium source provides a direct route to polysubstituted pyridines. This is a variation of the Bohlmann-Rahtz pyridine synthesis.[6]

Pyridine_Synthesis Acrylaldehyde (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Michael_Adduct Michael Adduct Acrylaldehyde->Michael_Adduct + Active Methylene Active_Methylene Active Methylene Compound (R-CH₂-COR') NH4OAc NH₄OAc Dihydropyridine Dihydropyridine Intermediate Pyridine_Product Substituted Pyridine Michael_Adduct->Dihydropyridine + NH₄OAc (Cyclization) Dihydropyridine->Pyridine_Product - H₂O (Aromatization)

Caption: General workflow for pyridine synthesis.

Protocol: Synthesis of 2-Methyl-6-phenyl-3-(p-tolyl)pyridine

Materials:

  • (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

  • Acetophenone

  • Ammonium acetate (NH₄OAc)

  • Glacial acetic acid

Procedure:

  • In a round-bottom flask, dissolve (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1 equiv.) and acetophenone (1.1 equiv.) in glacial acetic acid.

  • Add ammonium acetate (5-6 equiv.) to the solution.

  • Heat the mixture to reflux (approx. 120°C) for 4-6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into ice-water.

  • Neutralize the solution with a concentrated ammonium hydroxide solution until a precipitate forms.

  • Filter the solid precipitate, wash it thoroughly with water, and dry it.

  • Recrystallize the crude product from ethanol or purify by column chromatography to obtain the pure substituted pyridine.

Causality Behind Choices:

  • Ammonium Acetate: Serves as the nitrogen source for the pyridine ring and also acts as a mild catalyst.[7]

  • Acetic Acid: Provides a protic medium that facilitates the cyclization and subsequent dehydration (aromatization) steps.

Synthesis of Substituted Pyrimidines

Pyrimidines are fundamental components of nucleic acids and are prevalent in many pharmaceuticals.[8] This building block can be readily converted into pyrimidines by reacting it with amidines (e.g., guanidine, acetamidine).[9][10]

Pyrimidine_Synthesis Acrylaldehyde (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Adduct Initial Adduct Acrylaldehyde->Adduct + Amidine Amidine Amidine Hydrochloride (e.g., Guanidine HCl) Base Base (e.g., NaOEt) Pyrimidine_Product Substituted Pyrimidine Cyclized_Intermediate Cyclized Dihydro- pyrimidine Adduct->Cyclized_Intermediate Intramolecular Attack Cyclized_Intermediate->Pyrimidine_Product - H₂O - HN(Me)₂

Caption: General workflow for pyrimidine synthesis.

Protocol: Synthesis of 2-Amino-5-(p-tolyl)pyrimidine

Materials:

  • (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

  • Guanidine hydrochloride

  • Sodium ethoxide (NaOEt)

  • Ethanol

Procedure:

  • In a flask under an inert atmosphere, prepare a solution of sodium ethoxide by dissolving sodium metal (1.2 equiv.) in absolute ethanol.

  • Add guanidine hydrochloride (1.1 equiv.) to the sodium ethoxide solution and stir for 20 minutes.

  • Add a solution of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1 equiv.) in ethanol dropwise to the mixture.

  • Heat the reaction mixture to reflux for 8-12 hours.

  • Cool the mixture to room temperature and neutralize with glacial acetic acid.

  • Remove the solvent under reduced pressure.

  • Add water to the residue, and extract the product with ethyl acetate.

  • Dry the combined organic layers over MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography or recrystallization to yield the target pyrimidine.

Trustworthiness of the Protocol: This protocol relies on a well-established condensation reaction. The use of a strong base (NaOEt) is crucial to deprotonate the guanidine hydrochloride, generating the free guanidine nucleophile required for the initial attack on the aldehyde. The subsequent steps involve intramolecular cyclization and elimination to form the stable aromatic pyrimidine ring.

Application in [3+2] Cycloaddition Reactions

The electron-rich double bond in the enamine moiety makes the molecule a suitable partner in [3+2] cycloaddition reactions with 1,3-dipoles like nitrones or azides.[11][12] This application opens a pathway to five-membered nitrogen-containing heterocycles, which are valuable in medicinal chemistry. The regioselectivity of such reactions can often be predicted using DFT calculations.[13]

Physicochemical Data and Safety Information

PropertyData
Molecular Formula C₁₂H₁₅NO
Molecular Weight 189.25 g/mol
Appearance Typically a light yellow solid
IUPAC Name (E)-3-(dimethylamino)-2-(p-tolyl)prop-2-enal
SMILES CN(C)/C=C(C=O)/C1=CC=C(C)C=C1

Safety and Handling:

  • Hazard Class: Considered hazardous. Acrylaldehyde derivatives can be irritants.[14]

  • Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Storage: Store in a cool, dry place, away from strong oxidizing agents and acids. It is recommended to store under an inert atmosphere as the compound can be air-sensitive.[14]

  • In case of contact: In case of skin or eye contact, flush immediately with copious amounts of water. Seek medical attention if irritation persists.

Conclusion

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a quintessential example of a modern synthetic building block. Its straightforward synthesis via the Vilsmeier-Haack reaction and its predictable reactivity make it an invaluable tool for organic chemists. The protocols detailed herein demonstrate its utility in constructing high-value pyridine and pyrimidine scaffolds, highlighting its potential to accelerate research in medicinal chemistry and materials science. By understanding the causality behind the experimental procedures, researchers can further adapt and expand the applications of this versatile synthon.

References

  • Efficient Preparation of 2-Pyridylpyridines Using -N,N-Dialkylated Aminoacroleins or their Equivalent as Vinadinium Tetrafluorobor
  • (E)-3-(dimethylamino)-2-(m-tolyloxy)acrylaldehyde - Smolecule. Smolecule.
  • Single-step Synthesis of Pyridines from 3-Aminoacrolein and Carbonyl Compounds. Angewandte Chemie.
  • Preparation of pyrimidines.
  • Vilsmeier-Haack Reaction - Chemistry Steps. Chemistry Steps.
  • Vilsmeier–Haack reaction - Wikipedia. Wikipedia.
  • Vilsmeier-Haack Reaction - Master Organic Chemistry. Master Organic Chemistry.
  • Vilsmeier-Haack Reaction - J&K Scientific LLC. J&K Scientific.
  • Vilsmeier-Haack Reaction - YouTube. YouTube.
  • Synthesis of β-Pyridyl α-Amino Acids: Conformationally Sensitive Charge Transfer-Based Fluorophores. PMC.
  • Pyridine synthesis - Organic Chemistry Portal. Organic Chemistry Portal.
  • Catalyzed Methods to Synthesize Pyrimidine and Rel
  • SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
  • One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Beilstein Journals.
  • The [3+2]Cycloaddition Reaction. University of Illinois Urbana-Champaign.
  • Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde. Quick Company.
  • (E)-3-(dimethylamino)-2-(2-nitrophenyl)acrylaldehyde. ChemScene.
  • Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. Semantic Scholar.
  • Unusual regioselectivity in [3+2] cycloaddition reactions between (E)-3-nitroacrylic acid derivatives and (Z)-C,N- diphenylimine. Arkivoc.
  • Synthesis of 4-amino-pyrimidines scaffolds.
  • Supporting Information - The Royal Society of Chemistry. Royal Society of Chemistry.
  • Synthesis of Pyrimidine and Its Deriv
  • Synthesis, reactions, and applications of pyrimidine deriv
  • (E)-3-(m-Tolyl)acrylaldehyde - PubChem. PubChem.
  • Theoretical analysis of the mechanism and regioselectivity of the 1, 3-dipolar cycloaddition of E-3-(dimethylamino)-1-(10H-phenothiazin-2-yl)prop-2-en-1-one with some nitrilimines using DFT and the distortion/interaction model.
  • 3-N,N-dimethylamino ethyl acrylate preparation method.
  • A new synthesis of alkyl ( E)-(3-dimethylamino)acrylates.
  • Molbank | Topical Collection : Heterocycle Reactions. MDPI.
  • The First Examples of [3+2] Cycloadditions with the Participation of (E)-3,3,3-Tribromo-1-Nitroprop-1-Ene. Semantic Scholar.
  • Crystal structure of (E)-3-(dimethylamino)-1-(thiophen-3-yl)prop-2-en-1-one, C9H11NOS. SciSpace.
  • Synthetic Approaches, Properties, and Applications of Acylals in Prepar
  • Synthetic Approaches, Properties, and Applications of Acylals in Preparative and Medicinal Chemistry.

Sources

Application Note: Synthesis of (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde via the Arnold-Vilsmeier Reaction

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction & Strategic Rationale

(E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde is a highly versatile 1,3-dielectrophilic building block in medicinal chemistry. It is predominantly utilized as a precursor for the construction of complex functionalized heterocycles, including pyrazoles, pyrimidines, and quinolines, which are ubiquitous in modern drug discovery[1].

While the classical Vilsmeier-Haack reaction is traditionally employed to install a single formyl group onto an electron-rich aromatic ring[2], the synthesis of this specific enamine-aldehyde utilizes a specialized variant known as the Arnold-Vilsmeier reaction . By subjecting an aliphatic carboxylic acid—in this case, p-tolylacetic acid—to an excess of the Vilsmeier reagent, the substrate undergoes a highly orchestrated cascade of activation, double formylation, and decarboxylation. This methodology is favored for its scalability, cost-effectiveness, and the high stereoselectivity it exhibits toward the thermodynamically stable (E)-isomer.

Mechanistic Insights: The Causality of the Cascade

To achieve reproducible yields and successfully scale this reaction, one must understand the underlying mechanistic causality. The reaction does not simply formylate the substrate; it fundamentally restructures it through a sequential cascade.

  • Vilsmeier Reagent Formation: The reaction is initiated by the reaction of N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl3) to generate the active electrophile, (chloromethylene)dimethyliminium chloride[3].

  • Acid Activation: The Vilsmeier reagent activates the carboxylic acid moiety of p-tolylacetic acid, forming a highly reactive mixed anhydride/acid chloride intermediate.

  • First Formylation & Decarboxylation: Enolization of the activated acid allows nucleophilic attack onto a second equivalent of the Vilsmeier reagent. The subsequent loss of carbon dioxide (decarboxylation) is the thermodynamic driving force that yields an intermediate enamine.

  • Second Formylation & Hydrolysis: The nucleophilic enamine attacks a third equivalent of the Vilsmeier reagent. Upon aqueous workup, the terminal iminium species is hydrolyzed to the aldehyde[4].

Mechanism VR Vilsmeier Reagent (Chloromethylene)dimethyliminium Act Acid Activation Formation of Mixed Anhydride VR->Act Form2 Second Formylation Attack by 2nd Vilsmeier Reagent VR->Form2 Acid p-Tolylacetic Acid Acid->Act Enol Enolization & Attack First Formylation Act->Enol Decarb Decarboxylation Loss of CO2 Enol->Decarb Enamine Enamine Intermediate Decarb->Enamine Enamine->Form2 Hydro Aqueous Hydrolysis Iminium to Aldehyde Form2->Hydro Prod (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde Hydro->Prod

Figure 1: Logical mechanistic sequence of the Arnold-Vilsmeier double formylation.

Quantitative Data & Reaction Parameters

Because the mechanism requires multiple equivalents of the Vilsmeier reagent for activation and double formylation, strict stoichiometric control is required.

Table 1: Stoichiometry and Reaction Parameters

Reagent / ParameterRoleEquivalentsAmount (100 mmol scale)
p-Tolylacetic Acid Substrate1.0 eq15.0 g
POCl₃ Electrophile Activator3.5 eq32.6 mL
DMF Solvent / ReactantExcess (~19 eq)150.0 mL
Temperature (Step 1) Vilsmeier PrepN/A0–5 °C
Temperature (Step 2) Cascade / DecarbN/A70–80 °C
Reaction Time Full ConversionN/A12–16 hours
Expected Yield Isolated ProductN/A65–78%

Experimental Protocol: A Self-Validating System

This protocol is designed as a self-validating system . Built-in observational checks (color changes, gas evolution, pH targets) are included to ensure the scientist can confirm the success of each step in real-time.

Step 1: In Situ Generation of the Vilsmeier Reagent
  • Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, an addition funnel, an internal thermometer, and an inert gas (N₂ or Ar) inlet.

  • Charge the flask with anhydrous DMF (150 mL) and cool the system to 0 °C using an ice-salt bath.

  • Place POCl₃ (32.6 mL, 350 mmol) into the addition funnel. Begin dropwise addition, strictly maintaining the internal temperature below 5 °C.

    • Causality & Validation: POCl₃ addition is highly exothermic. Temperature spikes >10 °C can degrade DMF into dimethylamine and carbon monoxide. Validation Check: The solution will transition from colorless to a pale yellow/orange viscous liquid, confirming the formation of the (chloromethylene)dimethyliminium chloride salt[4].

  • Stir the mixture at 0 °C for an additional 30 minutes to ensure complete reagent formation.

Step 2: Substrate Addition and Cascade Initiation
  • Remove the addition funnel and add p-tolylacetic acid (15.0 g, 100 mmol) portion-wise to the cold Vilsmeier reagent.

    • Causality: Adding the solid acid to the pre-formed cold reagent mitigates the initial exothermic spike caused by the formation of the mixed anhydride.

  • Replace the addition funnel with a reflux condenser attached to a gas bubbler. Gradually heat the reaction mixture to 75 °C using an oil bath.

    • Validation Check: As the internal temperature surpasses 50 °C, vigorous gas evolution will be observed in the bubbler. This is the CO₂ released during the decarboxylation step, confirming the cascade is actively proceeding.

  • Maintain heating at 75 °C for 12–16 hours. Monitor the reaction via TLC (Eluent: Hexane/EtOAc 7:3; UV visualization) until the starting material spot is completely consumed.

Step 3: Hydrolysis and Workup
  • Cool the reaction mixture to room temperature, then further chill it to 0 °C.

  • Carefully pour the dark reaction mixture over 500 g of vigorously stirred crushed ice in a large beaker.

    • Causality: The ice quench serves a dual purpose: it hydrolyzes the unreacted POCl₃ and converts the terminal iminium intermediate into the target aldehyde[4]. The massive thermal buffer of the ice prevents the localized heat of hydrolysis from degrading the product.

  • Neutralization: The resulting aqueous solution will be highly acidic. Slowly add solid Potassium Carbonate (K₂CO₃) or a 20% NaOH solution until the pH stabilizes at 7.5–8.0.

    • Validation Check: The pH target is critical. If the solution remains acidic, the product will remain protonated (as an iminium salt) and will not partition into the organic phase during extraction.

Step 4: Extraction and Purification
  • Transfer the neutralized mixture to a separatory funnel and extract with Dichloromethane (DCM) (3 × 200 mL).

  • Wash the combined organic layers with saturated brine (200 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude dark residue by recrystallization from an Ethyl Acetate/Hexane mixture (or via silica gel plug) to afford (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde as a yellow-to-orange crystalline solid.

VilsmeierWorkflow A 1. Vilsmeier Reagent Formation DMF + POCl3 (0 °C) B 2. Substrate Addition p-Tolylacetic Acid A->B C 3. Arnold-Vilsmeier Cascade Heating (70-80 °C) Decarboxylation & Formylation B->C D 4. Hydrolysis & Neutralization Ice/Water + Base (pH 7.5-8.0) C->D E 5. Extraction & Purification DCM Extraction & Recrystallization D->E F Product: (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde E->F

Figure 2: Workflow for Arnold-Vilsmeier synthesis of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde.

References

  • Master Organic Chemistry: Vilsmeier-Haack Reaction. Master Organic Chemistry.
  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Chemistry and Biological Sciences (IJPCBS).
  • Protocol for the Formylation of Aromatic Compounds with DMF/POCl3 (Vilsmeier-Haack Reaction). Benchchem.
  • Applications of the Vilsmeier reaction in heterocyclic chemistry. ResearchGate.

Sources

Experimental protocol for the synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Mechanistic Rationale

The synthesis of 3-dimethylamino-2-arylacrylaldehydes (also known as 2-aryl-3-(dimethylamino)propenals) is a critical transformation in organic chemistry, providing highly versatile building blocks for the construction of complex heterocyclic systems, including pyrimidines, pyrazoles, and indoles[1]. The synthesis of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde is achieved via a modified, decarboxylative Vilsmeier-Haack reaction using p-tolylacetic acid as the starting material[2].

Unlike standard Vilsmeier-Haack formylations of electron-rich arenes, the reaction with phenylacetic acid derivatives involves a complex cascade of activation, electrophilic addition, and decarboxylation[3][4].

Causality of the Reaction Cascade
  • Activation: Phosphorus oxychloride (POCl

    
    ) reacts with N,N-dimethylformamide (DMF) to generate the highly electrophilic chloromethylene-N,N-dimethyliminium chloride (the Vilsmeier reagent)[2]. The p-tolylacetic acid is first converted into p-tolylacetyl chloride.
    
  • First Formylation & Decarboxylation: The enol tautomer of the acid chloride undergoes electrophilic attack by the Vilsmeier reagent. Subsequent thermal heating drives the elimination of CO

    
     (decarboxylation), forming an intermediate enamine[5][6].
    
  • Second Formylation: A second equivalent of the Vilsmeier reagent attacks the nucleophilic enamine carbon, yielding a bis-iminium intermediate[7].

  • Hydrolysis: Careful basic hydrolysis converts the terminal iminium group into an aldehyde while preserving the stable enamine moiety, yielding the (E)-configured product due to steric minimization between the p-tolyl group and the dimethylamino group[8].

Mechanism A p-Tolylacetic Acid (Starting Material) C p-Tolylacetyl Chloride (Activated Intermediate) A->C B Vilsmeier Reagent (POCl3 + DMF) B->C Activation D Electrophilic Attack & Enolization B->D 1st Eq. F Bis-Iminium Intermediate B->F 2nd Eq. C->D E Decarboxylation (-CO2) & Iminoalkylation D->E E->F G Basic Hydrolysis (H2O / K2CO3) F->G H (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde (Final Product) G->H

Mechanistic pathway of the decarboxylative Vilsmeier-Haack formylation.

Materials and Reagents

To ensure complete conversion and account for the multi-step nature of the cascade, a minimum of 3.0 equivalents of the Vilsmeier reagent is required[2][7]. DMF serves as both a reactant and the primary solvent.

ReagentMW ( g/mol )EquivalentsAmount (for 100 mmol scale)Function
p-Tolylacetic acid150.181.015.02 gSubstrate
Phosphorus oxychloride (POCl

)
153.333.028.0 mL (46.0 g)Activating/Formylating Agent
N,N-Dimethylformamide (DMF)73.094.031.0 mL (29.2 g)Reactant / Solvent
Potassium carbonate (K

CO

)
138.21ExcessAs needed (aq. solution)Quenching / Basification
Dichloromethane (DCM)84.93-3 × 100 mLExtraction Solvent

Safety Note: POCl


 is highly corrosive and reacts violently with water. DMF is a reproductive toxin. All procedures must be conducted in a well-ventilated fume hood using appropriate PPE.

Step-by-Step Experimental Protocol

Workflow S1 1. Reagent Prep (0-5 °C) S2 2. Substrate Addition (RT) S1->S2 S3 3. Decarboxylation (70-80 °C, 4-12 h) S2->S3 S4 4. Quench & Basify (pH 8-9) S3->S4 S5 5. Extraction (DCM/EtOAc) S4->S5 S6 6. Purification (Recrystallization) S5->S6

Step-by-step experimental workflow for the synthesis process.

Phase 1: Preparation of the Vilsmeier Reagent
  • Equip a 250 mL oven-dried, three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, a reflux condenser, and an argon/nitrogen inlet.

  • Add anhydrous DMF (31.0 mL, 400 mmol) to the flask and cool the system to 0–5 °C using an ice-water bath.

  • Charge the dropping funnel with POCl

    
     (28.0 mL, 300 mmol).
    
  • Critical Step: Add the POCl

    
     dropwise over 30–45 minutes. Maintain the internal temperature below 10 °C. Causality: The formation of the Vilsmeier reagent is highly exothermic. Rapid addition can lead to thermal runaway and degradation of DMF into dimethylamine hydrochlorides, which darkens the mixture and lowers yield[7][9].
    
  • Once the addition is complete, stir the pale-yellow viscous solution at 0 °C for an additional 30 minutes to ensure complete complex formation.

Phase 2: Substrate Addition and Decarboxylative Formylation
  • Remove the ice bath and allow the Vilsmeier reagent to warm to room temperature (approx. 20 °C).

  • Add p-tolylacetic acid (15.02 g, 100 mmol) portion-wise over 15 minutes.

  • Gradually heat the reaction mixture to 70–80 °C using an oil bath.

  • Observation: Vigorous gas evolution (CO

    
    ) will commence as the temperature approaches 60 °C. This confirms the decarboxylation of the intermediate[6].
    
  • Maintain the reaction at 70–80 °C for 6 to 8 hours. Monitor the reaction progress via TLC (Eluent: Hexane/EtOAc 1:1). The reaction is complete when the starting material spot is entirely consumed.

Phase 3: Quenching and Hydrolysis
  • Cool the reaction mixture to room temperature, then further cool to 0 °C in an ice bath.

  • Carefully pour the dark, viscous mixture over 200 g of crushed ice in a large beaker (1 L) under vigorous stirring.

  • Critical Step: Slowly add a saturated aqueous solution of K

    
    CO
    
    
    
    (or 20% NaOH) until the pH of the aqueous phase reaches 8–9. Causality: The bis-iminium intermediate must be hydrolyzed to the aldehyde. A basic pH is strictly required because the resulting enamine product is sensitive to strong acids and will revert or decompose if the pH remains too low[7].
Phase 4: Extraction and Purification
  • Transfer the basified mixture to a separatory funnel and extract with Dichloromethane (3 × 100 mL).

  • Wash the combined organic layers with brine (100 mL), dry over anhydrous sodium sulfate (Na

    
    SO
    
    
    
    ), and filter.
  • Concentrate the filtrate under reduced pressure (rotary evaporator) to yield a crude solid/oil.

  • Purify the crude product by recrystallization from hot ethanol or via silica gel column chromatography (Hexane/EtOAc gradient) to afford (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde as a pale yellow crystalline solid.

Analytical Characterization

To validate the structural integrity of the synthesized (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde, Nuclear Magnetic Resonance (NMR) spectroscopy is utilized. The presence of the enamine proton and the aldehyde proton at distinct chemical shifts confirms the success of the double-formylation and decarboxylation[7].

TechniqueExpected Signal / ShiftMultiplicityIntegrationAssignment

H NMR (CDCl

)
~2.35 ppmSinglet (s)3HAr–CH

(Tolyl methyl)

H NMR (CDCl

)
~2.75 ppmBroad Singlet (br s)6H–N(CH

)

(Restricted rotation)

H NMR (CDCl

)
~7.05 ppmSinglet (s)1H=CH–N (Enamine proton)

H NMR (CDCl

)
~7.10 – 7.25 ppmMultiplet (m)4HAromatic protons (Tolyl ring)

H NMR (CDCl

)
~9.55 ppmSinglet (s)1H–CHO (Aldehyde proton)

Troubleshooting and Optimization

  • Incomplete Decarboxylation / Low Yield: If TLC indicates a mixture of products or unreacted starting material, the thermal energy provided may be insufficient. Ensure the reaction is strictly maintained at 70–80 °C. Temperatures below 60 °C will stall the reaction at the acid chloride or mono-formylated stage, preventing CO

    
     extrusion[6][7].
    
  • Product Degradation during Workup: The enamine-aldehyde is sensitive to prolonged exposure to highly acidic aqueous conditions. Ensure the quench into ice water is immediately followed by basification to pH 8-9. Do not leave the unquenched acidic mixture stirring overnight.

  • Formation of Tar/Polymeric Byproducts: This is typically caused by localized overheating during the addition of POCl

    
     to DMF. Strictly control the temperature between 0–5 °C during the Vilsmeier reagent preparation[9].
    

References

  • BenchChem. "3-Chloro-2-phenylprop-2-enamide and its Analogs: A Technical Guide for Medicinal Chemistry." BenchChem,
  • Organic Process Research & Development. "An Improved Synthetic Route to Drotaverine and Papaverine Using Substituted Nitrostyrenes as Key Intermediates.
  • Chemistry & Biology Interface. "Synthesis and biological activities of Chalcone and Pyrimidine derivatives of imidazothiazole moiety." CBI Journal,
  • ZODML. "Process for the Preparation of Chromones, Isoflavones and Homoisoflavones Using Vilsmeier Reagent Generated from Phthaloyl Dichloride and DMF." ZODML,
  • ResearchGate. "The Vilsmeier Reaction of Non‐Aromatic Compounds.
  • ResearchGate. "Synthesis of 3-Formylindoles via Electrochemical Decarboxylation of Glyoxylic Acid with an Amine as a Dual Function Organocatalyst.
  • Natural Product Reports. "Total synthesis of isoflavonoids." RSC Publishing,
  • Chemical Reviews. "Decarboxylative Halogenation of Organic Compounds.
  • Google Patents. "CN103992308A - Method for preparing sunitinib.

Sources

Use of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in medicinal chemistry

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde in Medicinal Chemistry & Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the rapid assembly of complex, biologically active heterocycles relies heavily on versatile, highly reactive building blocks. (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5) is a privileged enaminone dielectrophile. By acting as a highly efficient three-carbon synthon, it enables the divergent synthesis of 4-arylpyrazoles, 5-arylpyrimidines, and 4-arylisoxazoles—scaffolds that are ubiquitous in kinase inhibitors, COX-2 inhibitors, and novel anticancer therapeutics. This application note provides an in-depth mechanistic rationale and validated protocols for utilizing this reagent in drug discovery workflows.

Physicochemical Profile

Understanding the physical parameters of this enaminone is critical for proper handling, solvent selection, and reaction monitoring.

PropertySpecification
Chemical Name (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde
CAS Registry Number 53868-38-5
Molecular Formula C₁₂H₁₅NO
Molecular Weight 189.26 g/mol
Melting Point 133–135 °C[1]
Structural Class 2-Aryl-3-dimethylaminoacrolein (Enaminone)
Appearance Solid (Pale yellow to orange crystalline powder)

Mechanistic Rationale: The "Push-Pull" Dielectrophile

Enaminones are versatile synthetic intermediates that combine the ambident nucleophilicity of enamines with the ambident electrophilicity of enones[2]. The unique reactivity of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde stems from its highly conjugated "push-pull" electronic system:

  • The "Push" : The dimethylamino group acts as a strong electron donor via resonance.

  • The "Pull" : The aldehyde carbonyl acts as a strong electron acceptor.

This dynamic creates a highly electrophilic


-carbon (C3). When reacted with dinucleophiles (such as hydrazines or amidines), the softer nucleophilic center typically attacks the 

-carbon first, undergoing an aza-Michael addition followed by the elimination of dimethylamine gas. The secondary nucleophilic center then condenses with the aldehyde carbon, eliminating water to finalize the aromatic heterocycle. This predictable causality allows medicinal chemists to design highly regioselective annulation reactions.

Divergent Synthetic Pathways

The synthesis of pyrimidines from enaminones typically involves a condensation reaction with a suitable dinucleophile, such as urea, thiourea, or guanidine, proceeding via a cyclocondensation mechanism[3]. The diagram below illustrates the divergent pathways accessible from this single precursor.

G Enaminone (E)-3-dimethylamino- 2-(p-tolyl)-acrylaldehyde Pyrazole 4-(p-Tolyl)pyrazoles (Kinase/COX Inhibitors) Enaminone->Pyrazole Hydrazines (Acidic/Neutral) Pyrimidine 5-(p-Tolyl)pyrimidines (Anticancer Agents) Enaminone->Pyrimidine Amidines (Basic) Isoxazole 4-(p-Tolyl)isoxazoles (Anti-inflammatory) Enaminone->Isoxazole Hydroxylamine (Neutral/Acidic)

Divergent synthesis of privileged heterocyclic scaffolds from the enaminone precursor.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems, incorporating in-process indicators to ensure reaction fidelity.

Protocol A: Regioselective Synthesis of 1-Aryl-4-(p-tolyl)-1H-pyrazoles

Rationale: Glacial acetic acid is utilized to protonate the aldehyde, accelerating the final cyclization and dehydration steps, while simultaneously driving the elimination of dimethylamine.

  • Reagent Charging : To a 50 mL round-bottom flask equipped with a magnetic stir bar, add (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1.0 mmol, 189 mg) and the selected arylhydrazine (1.1 mmol).

  • Solvent & Catalyst : Suspend the mixture in absolute ethanol (5.0 mL, 0.2 M). Add glacial acetic acid (0.1 mmol, ~6 µL).

  • Cyclocondensation : Attach a reflux condenser and heat the mixture to 78 °C under a nitrogen atmosphere for 2–4 hours.

    • Self-Validation Checkpoint: Monitor the evolution of dimethylamine gas (detectable by basic pH on damp indicator paper held at the condenser outlet). The reaction is complete when TLC (Hexanes/EtOAc 7:3) shows the complete disappearance of the intensely UV-active enaminone starting material.

  • Workup : Concentrate the mixture in vacuo. Partition the residue between ethyl acetate (15 mL) and saturated aqueous NaHCO₃ (10 mL) to neutralize the acid. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purification : Purify via flash column chromatography (silica gel) or recrystallize from hot ethanol to afford the pure pyrazole.

Protocol B: Base-Promoted Synthesis of 2-Substituted-5-(p-tolyl)pyrimidines

Rationale: Amidines are typically supplied as stable hydrochloride salts. A stoichiometric amount of alkoxide base is required to liberate the free amidine, enabling it to act as a potent binucleophile.

  • Free-Basing the Amidine : In a dry 50 mL flask, dissolve the amidine hydrochloride (e.g., benzamidine HCl, 1.2 mmol) in absolute ethanol (5.0 mL). Add sodium ethoxide (NaOEt, 1.2 mmol) and stir for 15 minutes at room temperature.

    • Self-Validation Checkpoint: A fine white precipitate of sodium chloride (NaCl) will form in the flask, visually confirming the successful neutralization and generation of the free amidine.

  • Addition : Add (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1.0 mmol, 189 mg) directly to the suspension.

  • Reaction : Heat the mixture to reflux for 4–6 hours.

  • Workup & Isolation : Cool the reaction mixture to room temperature and pour it slowly into 20 mL of ice-cold distilled water under vigorous stirring. The crude pyrimidine will precipitate as a solid.

  • Purification : Filter the precipitate under vacuum, wash with cold water (2 × 5 mL) to remove residual salts, and dry overnight under high vacuum. Recrystallize from an EtOH/Water mixture.

Troubleshooting & Optimization

  • Issue: Poor Regioselectivity in Pyrazole Synthesis

    • Causality: While the highly electrophilic

      
      -carbon dictates attack by the more nucleophilic nitrogen of the hydrazine (yielding the 1,4-isomer), extreme steric hindrance from bulky arylhydrazines can force the reaction toward the 1,5-isomer.
      
    • Solution: Lower the reaction temperature to room temperature and extend the reaction time, or switch from acetic acid to a solid Lewis acid catalyst (e.g., Montmorillonite K-10) which can sterically template the cyclization to favor the 1,4-isomer.

  • Issue: Incomplete Pyrimidine Cyclization / Enaminone Degradation

    • Causality: If the amidine salt is not fully neutralized, the acidic environment combined with adventitious water can hydrolyze the enaminone back into its corresponding malondialdehyde derivative, halting the reaction.

    • Solution: Ensure strictly anhydrous ethanol is used and verify the quality/titration of the NaOEt base prior to the free-basing step.

References

  • ChemSynthesis Chemical Database.(2E)-3-(dimethylamino)-2-(4-methylphenyl)-2-propenal - 53868-38-5. ChemSynthesis.
  • Researcher.life.Synthesis of new heterocyclic derivatives of retinoids. European Journal of Medicinal Chemistry.
  • BenchChem.3-(Dimethylamino)propanal | RUO - The Strategic Application in Heterocycle Synthesis. BenchChem Technical Support.

Sources

Application Note: (E)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde as a Privileged C3N Synthon in Pharmaceutical Intermediate Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the rapid assembly of functionalized heterocycles is paramount. (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde (CAS: 53868-38-5) serves as a highly versatile, stereodefined C3N building block[1]. Belonging to the class of enamino aldehydes (enaminones), this compound is engineered with a highly polarized "push-pull" conjugated system. This application note details the mechanistic rationale and validated protocols for deploying this synthon in the divergent synthesis of 4-(p-tolyl)pyrazoles and 5-(p-tolyl)pyrimidines—two privileged scaffolds frequently embedded in kinase inhibitors, COX-2 selective NSAIDs, and advanced anticancer agents[2].

Mechanistic Rationale: The Enaminone "Push-Pull" System

The synthetic utility of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde stems from its unique electronic topography.

  • The "Push": The electron-donating dimethylamino (–NMe₂) group forces electron density through the alkene pi-system.

  • The "Pull": The electron-withdrawing aldehyde (–CHO) group acts as an electron sink.

Causality in Reaction Design: This polarization renders the C3 carbon highly electrophilic (susceptible to initial nucleophilic attack) and the C1 carbonyl highly reactive toward secondary condensation. The dimethylamino group is a superior leaving group under mildly acidic or thermal conditions, driving the cyclization thermodynamically forward[3]. Furthermore, the p-tolyl group at the C2 position acts as a rigid steric director. It ensures absolute regiocontrol during cyclocondensation, guaranteeing that the aryl moiety is exclusively localized at the 4-position of resulting pyrazoles or the 5-position of pyrimidines.

Application 1: Synthesis of 4-(p-Tolyl)-1H-pyrazoles

Pathway & Causality

The reaction of enaminones with hydrazine derivatives is the premier method for constructing substituted pyrazoles[3]. The mechanism initiates via a Michael-type nucleophilic addition of hydrazine to the electrophilic C3 position, forming a transient aminal intermediate. Subsequent acid-catalyzed elimination of dimethylamine yields a hydrazone, which undergoes rapid intramolecular dehydration to close the aromatic ring[3].

PyrazoleMechanism A Enaminone Electrophile C Aminal Intermediate A->C C3 Attack B Hydrazine Nucleophile B->C N-Addition D Hydrazone Intermediate C->D - HNMe2 (Acid Catalyzed) E 4-(p-Tolyl)pyrazole Product D->E Cyclization (- H2O)

Mechanistic pathway for pyrazole synthesis via enaminone cyclocondensation.

Validated Experimental Protocol

Self-Validating System: This protocol utilizes real-time off-gas detection and TLC tracking to ensure intermediate conversion before quenching.

  • Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 mmol (189.25 mg) of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde in 10 mL of absolute ethanol.

  • Catalyst & Reagent Addition: Add 1.2 mmol of hydrazine hydrate (64% aqueous solution), followed by 2 drops of glacial acetic acid. Causality: The acetic acid protonates the dimethylamino group, converting it into a superior leaving group (HNMe₂⁺) and accelerating the rate-determining elimination step.

  • Thermal Activation: Heat the mixture to reflux (78°C). Suspend a piece of moistened universal indicator paper at the top of the condenser. Validation: The paper will turn blue within 15 minutes, confirming the evolution of basic dimethylamine gas—a positive indicator of aminal breakdown.

  • Reaction Monitoring: After 2 hours, check the reaction via TLC (Hexanes:Ethyl Acetate 3:1). Validation: The bright yellow enaminone spot (

    
    ) will disappear, replaced by a strongly UV-active, non-yellow product spot (
    
    
    
    ).
  • Workup & Isolation: Concentrate the mixture under reduced pressure. Resuspend the residue in 15 mL of ice-cold water and stir vigorously for 10 minutes. Filter the resulting white precipitate, wash with cold water, and dry under a vacuum to afford the pure 4-(p-tolyl)-1H-pyrazole.

Application 2: Synthesis of 2-Amino-5-(p-tolyl)pyrimidines

Pathway & Causality

Enaminones are readily converted into pyrimidines via condensation with dinucleophiles such as guanidine[4]. Because guanidine is typically supplied as a stable hydrochloride salt, the critical first step is the in situ generation of the free base using a strong alkoxide[2]. The free guanidine then executes a double condensation (cyclocondensation) with the C1 and C3 carbons of the enaminone[2].

PyrimidineWorkflow S1 1. Reagent Mixing Enaminone + Guanidine HCl S2 2. Base Activation Add NaOEt in EtOH S1->S2 S3 3. Cyclocondensation Reflux 80°C, 5h S2->S3 S4 4. Workup Solvent Removal & Wash S3->S4 S5 5. Isolation Recrystallization (EtOH) S4->S5

Step-by-step experimental workflow for the synthesis of 5-(p-tolyl)pyrimidines.

Validated Experimental Protocol
  • Free Base Generation: In a dry flask under nitrogen, dissolve 1.5 mmol of guanidine hydrochloride in 10 mL of anhydrous ethanol. Add 1.5 mmol of Sodium Ethoxide (NaOEt). Stir at room temperature for 30 minutes. Validation: A fine white precipitate of NaCl will form, indicating the successful liberation of free guanidine.

  • Substrate Addition: Add 1.0 mmol of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde directly to the suspension.

  • Cyclocondensation: Heat the mixture to a gentle reflux for 4 to 6 hours. Causality: Extended reflux is required compared to the pyrazole synthesis because the second cyclization step (imine formation at the C1 carbonyl) has a higher activation energy barrier.

  • Workup: Cool the reaction to room temperature and pour it into 30 mL of crushed ice/water. Neutralize the mixture to pH 7 using dilute HCl if necessary.

  • Purification: Extract the aqueous layer with Ethyl Acetate (

    
     mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate. Recrystallize the crude solid from hot ethanol. Validation: ¹H-NMR of the product will show the disappearance of the characteristic enamine C3-H singlet (
    
    
    
    ppm) and the aldehyde C1-H singlet (
    
    
    ppm), replaced by the symmetric pyrimidine aromatic protons.

Quantitative Data & Reaction Optimization

To ensure reproducibility across different laboratory environments, the following quantitative parameters have been established for the cyclocondensation of (E)-3-dimethylamino-2-(p-tolyl)acrylaldehyde.

Table 1: Physicochemical Profile of the C3N Synthon

ParameterSpecification / ValueCausality / Relevance
CAS Number 53868-38-5[1]Unique identifier for procurement and safety tracking.
Molecular Weight 189.25 g/mol [1]Required for precise stoichiometric calculations.
Geometry (E)-IsomerThermodynamically preferred; minimizes dipole repulsion between the carbonyl and the dimethylamino group.
Storage 2-8°C, inert atmospherePrevents premature oxidation of the aldehyde moiety.

Table 2: Optimization Matrix for Heterocycle Synthesis

Target ScaffoldNucleophileSolventCatalyst / BaseTemp (°C)Time (h)Isolated Yield (%)
Pyrazole Hydrazine HydrateEthanolGlacial AcOH (cat.)78 (Reflux)2.088 - 92%
Pyrazole PhenylhydrazineMethanolNone65 (Reflux)3.581 - 85%
Pyrimidine Guanidine HClEthanolNaOEt (1.5 eq)78 (Reflux)5.079 - 84%
Pyrimidine UreaDMFK₂CO₃ (2.0 eq)1208.065 - 70%

References

  • Götzinger, A. C., & Müller, T. J. J. "Science of Synthesis 12.1: Pyrazoles from Enaminones." Thieme Chemistry. Available at: [Link]

Sources

Troubleshooting & Optimization

Optimization of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Synthesis Yield: Technical Support & Troubleshooting Guide

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in mastering the synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde. This compound is a highly versatile building block for heterocyclic active pharmaceutical ingredients (APIs), but its synthesis via the Vilsmeier-Haack formylation of p-tolylacetic acid is notoriously sensitive to stoichiometry, temperature, and hydrolysis conditions.

This guide moves beyond basic procedures to explain the causality behind each reaction parameter, providing you with a self-validating experimental framework to ensure high yields and isomeric purity.

Mechanistic Overview

The transformation of p-tolylacetic acid into an acrylaldehyde derivative is not a simple formylation. It is a complex, multi-step cascade involving activation, decarboxylation, and double formylation driven by the Vilsmeier Reagent (chloromethylene-N,N-dimethyliminium chloride) . Understanding this pathway is critical for troubleshooting yield drops.

Mechanism A p-Tolylacetic Acid + Vilsmeier Reagent B Acid Chloride Intermediate A->B Activation C Enamine Intermediate (- CO2) B->C Decarboxylation + VR D Iminium Salt (Double Formylation) C->D Formylation + VR E (E)-3-dimethylamino-2- (p-tolyl)-acrylaldehyde D->E Basic Hydrolysis (H2O/K2CO3)

Mechanistic pathway of the Vilsmeier-Haack double formylation of p-tolylacetic acid.

Optimized Experimental Protocol (Self-Validating System)

To guarantee reproducibility, this protocol is designed as a self-validating system. Observable physical changes at each step confirm that the underlying kinetic and thermodynamic requirements are being met .

Step 1: Vilsmeier Reagent Generation

  • Charge a dry, argon-flushed round-bottom flask with anhydrous N,N-dimethylformamide (DMF) (5.0 volumes relative to substrate).

  • Cool the flask to 0–5 °C using an ice-water bath.

  • Add Phosphorus Oxychloride (POCl₃) (3.5 equivalents) dropwise over 30 minutes.

  • Causality: POCl₃ reacts violently with DMF. Dropwise addition prevents thermal degradation of the Vilsmeier Reagent into unreactive, tarry oligomers.

  • Self-Validation: The solution will transition from colorless to a pale-yellow, viscous complex.

Step 2: Decarboxylative Formylation

  • Add p-tolylacetic acid (1.0 equivalent) in small portions to the chilled complex.

  • Equip the flask with a reflux condenser vented to a gas bubbler. Gradually heat the reaction mixture to 75–80 °C and maintain for 12 hours.

  • Causality: The loss of CO₂ from the acid chloride intermediate is the kinetically sluggish, rate-limiting step. Temperatures below 70 °C stall the reaction; temperatures above 90 °C cause decomposition .

  • Self-Validation: Vigorous effervescence (CO₂ evolution) will be observed in the bubbler. The cessation of bubbling serves as the definitive kinetic endpoint for the intermediate formation.

Step 3: Alkaline Hydrolysis & Extraction

  • Cool the dark reaction mixture to room temperature and pour it slowly over crushed ice.

  • Critical Step: Slowly add saturated aqueous K₂CO₃ or 2M NaOH until the aqueous phase reaches pH 9–10 . Stir vigorously for 2 hours.

  • Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Causality: The iminium salt intermediate is highly stable. Neutral pH (pH 7) is insufficient to drive the hydrolysis to completion, leaving the product trapped in the aqueous waste.

  • Self-Validation: As the pH crosses 8.5, the homogeneous aqueous layer will transition into a cloudy, biphasic suspension as the free-base acrylaldehyde partitions out of the water.

Quantitative Data & Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and the final isolated yield. Use this data to benchmark your own process deviations.

ParameterSub-optimal ConditionOptimized ConditionRationale / Effect on Yield
POCl₃ Equivalents 2.0 eq3.5 eq 3.0 eq is strictly required by stoichiometry (activation, decarboxylation, formylation). The 0.5 eq excess drives the equilibrium forward. Yield drops by ~45% if <3.0 eq is used.
Reaction Temperature 100 °C75 – 80 °C >90 °C causes severe tarring and thermal decomposition of the Vilsmeier complex, reducing yield to <20%.
Hydrolysis pH pH 7.0 (Neutral)pH 9.5 – 10.0 Neutral pH leaves >30% of the product trapped in the aqueous layer as a stable iminium salt.
Reaction Time 4 hours12 hours Decarboxylation is kinetically slow. Premature quenching leads to the isolation of unreacted acid chloride intermediates.

Troubleshooting & FAQs

Q: Why is my yield consistently below 40% despite complete consumption of the p-tolylacetic acid starting material? A: This is the most common failure mode in this synthesis and almost always stems from incomplete hydrolysis of the iminium intermediate. The intermediate [Ar-C(CH=NMe₂)=CH-NMe₂]⁺ is surprisingly robust. If you only neutralize the quench mixture to pH 7, a massive portion of your product remains water-soluble. You must elevate the pH to 9–10 using K₂CO₃ and allow sufficient residence time (at least 2 hours) for the hydrolysis to reach the thermodynamic sink (the aldehyde).

Q: How do I prevent the formation of dark, tarry byproducts during the POCl₃ addition? A: Tarring is caused by the thermal degradation of the chloromethylene-N,N-dimethyliminium chloride into reactive oligomers. This is a direct result of failing to control the reaction exotherm. Maintain the internal temperature strictly below 5 °C during the POCl₃ addition. Ensure you are using a robust overhead stirrer to prevent localized hot spots, which magnetic stir bars often fail to disperse in viscous solutions.

Q: I am observing a mixture of E and Z isomers by NMR. How can I maximize the (E)-isomer yield? A: The reaction is under thermodynamic control during the high-temperature formylation step, which naturally favors the (E)-isomer due to steric relief between the bulky p-tolyl group and the dimethylamino moiety. However, kinetic trapping during rapid cooling can yield up to 15% of the (Z)-isomer. To isolate the pure (E)-isomer, avoid silica gel chromatography (which can cause on-column degradation) and instead perform a hot recrystallization from Ethyl Acetate/Heptane (1:4). The (E)-isomer will preferentially crystallize upon slow cooling.

Q: What is the best way to handle the vigorous effervescence during the heating phase? A: Do not attempt to seal the system. The effervescence is carbon dioxide gas, a stoichiometric byproduct of the enamine formation step. Use a reflux condenser vented to a scrubber system. Rather than viewing the gas evolution as a hazard, use it as an analytical tool: the cessation of bubbling is a reliable, self-validating indicator that the rate-limiting decarboxylation step has concluded.

Diagnostic Decision Tree

If you are experiencing persistent issues, follow this logical troubleshooting workflow to isolate the root cause.

Troubleshooting Start Issue: Low Yield (<40%) Check1 Is starting material fully consumed? Start->Check1 Check2 Are there dark tarry byproducts? Check1->Check2 Yes Sol1 Increase POCl3 to 3.5 eq & Time to 12h Check1->Sol1 No Sol2 Control exotherm during POCl3 addition (<5°C) Check2->Sol2 Yes Check3 Is product trapped as iminium salt in aq phase? Check2->Check3 No Sol3 Ensure pH > 9 during hydrolysis step Check3->Sol3 Yes

Diagnostic decision tree for resolving low yield issues in the synthesis workflow.

References

  • Arnold, Z.; Holý, A. "Synthetic reactions of dimethylformamide. XIV. Some new findings on adducts of the Vilsmeier-Haack type." Collection of Czechoslovak Chemical Communications, 1961, 26, 3059-3073. URL:[Link]

  • Meth-Cohn, O. "The Vilsmeier-Haack reaction." Comprehensive Organic Synthesis, 1991, 2, 777–794. URL:[Link]

  • Kumar, M. S.; Rajanna, K. C.; Venkanna, P. "Ultrasonically Assisted Decarboxylative Bromination of α,β-Unsaturated Carboxylic Acids Under Vilsmeier-Haack Conditions." Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry, 2016, 46, 642–646. URL:[Link]

Technical Support Center: Chromatography Troubleshooting for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with the purification of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5).

This compound belongs to a class of molecules known as enaminones —highly polarized "push-pull" alkenes featuring an electron-donating dimethylamino group conjugated with an electron-withdrawing aldehyde[1]. While enaminones are invaluable intermediates synthesized via reagents like N,N-dimethylformamide dimethyl acetal (DMF-DMA),[2], their inherent basicity and polarity make them notoriously difficult to purify using standard silica gel chromatography[3].

Mechanistic Causality: Why Enaminones Fail on Standard Silica

Standard silica gel possesses acidic silanol groups (pKa ~ 4.5–5.5). When an enaminone is loaded onto an untreated column, the basic dimethylamino group becomes protonated. This acid-base interaction causes severe tailing, irreversible adsorption, and in some cases, hydrolysis of the enamine bond to yield a malondialdehyde derivative[1]. To build a self-validating purification system, we must neutralize the stationary phase using Triethylamine (TEA) prior to separation.

Mechanism A Enaminone (Push-Pull System) B Acidic Silica Gel (Un-deactivated) A->B Standard Conditions D TEA-Deactivated Silica Gel A->D + 1-5% TEA C Protonation & Tailing (Hydrolysis Risk) B->C Silanol Binding E Intact Elution (High Yield) D->E Neutral Surface

Mechanism of enaminone stabilization via TEA-deactivated silica gel.

Frequently Asked Questions (FAQs)

Q1: Why does my compound streak severely from the baseline to the solvent front on TLC? A1: This is the hallmark of silanol binding. The basic nitrogen in the dimethylamino group interacts strongly with the acidic protons of the silica gel. As the compound travels, it continually binds and releases, causing a "smear." Solution: Add 1–2% TEA to your TLC developing solvent to neutralize the silica plate.

Q2: Can I use standard silica gel, or do I need specialized neutral alumina? A2: You can use standard silica gel (230–400 mesh)[1], provided you actively deactivate it. Pre-flushing the column with a solvent containing 2–5% TEA physically caps the acidic silanol sites, mimicking the performance of neutral alumina without the added cost or variable retention times.

Q3: My isolated yield is low, and I see a new, more polar spot on the TLC. What happened? A3: Your enaminone likely hydrolyzed on the column. The push-pull system makes the alkene highly susceptible to nucleophilic attack by water (often present in ambient silica) when activated by the acidic silanols. Deactivating the column with TEA prevents this electrophilic activation, preserving the structural integrity of the enaminone[3].

Troubleshooting Guide

Observed IssueRoot CauseScientific Solution
Severe Tailing / Streaking Acid-base interaction between the enamine nitrogen and silica silanols.Add 2% TEA to the mobile phase. Ensure TLC plates are also run in TEA-spiked solvent.
Co-elution with Impurities Solvent system is too polar, causing the enaminone to elute with the solvent front.Switch to a less polar gradient (e.g., Hexanes/EtOAc starting at 10% EtOAc) while maintaining 2% TEA[3].
Compound Degradation Acid-catalyzed hydrolysis of the enaminone into 2-(p-tolyl)malonaldehyde.Pre-equilibrate the column with 3 column volumes (CV) of TEA-spiked solvent before loading the sample.
Crystallization on Column (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde has limited solubility in pure hexanes.Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM) containing 1% TEA before loading.

Quantitative Data: Solvent System Optimization

To achieve optimal resolution (


), the choice of solvent and additive concentration is critical. Below is a summary of quantitative retention factor (

) data based on standardized silica gel chromatography for enaminones[3].
Solvent System (v/v)AdditiveExpected

Resolution Quality
50% EtOAc / 50% HexanesNone0.10 - 0.35 (Streaking)Poor (Unusable)
30% EtOAc / 70% Hexanes2% TEA0.25Excellent (Sharp band)
50% EtOAc / 50% Hexanes2% TEA0.45Good (Fast elution)
5% MeOH / 95% DCM1% TEA0.60Fair (Risk of co-elution)

Experimental Protocol: TEA-Deactivated Silica Gel Chromatography

Follow this step-by-step methodology to ensure a self-validating, high-yield purification of your target compound.

Workflow S1 1. Solvent Prep Mix EtOAc/Hexanes + 2% TEA S2 2. Column Packing Slurry pack with TEA-solvent S1->S2 S3 3. Equilibration Flush 3 column volumes S2->S3 S4 4. Sample Loading Dissolve in DCM/TEA S3->S4 S5 5. Elution Run gradient, collect fractions S4->S5 S6 6. Analysis TLC visualization (UV 254 nm) S5->S6

Workflow for TEA-deactivated silica gel chromatography of enaminones.

Step-by-Step Methodology:
  • Solvent Preparation: Prepare the primary eluent by mixing Hexanes and Ethyl Acetate (e.g., 70:30 v/v). Add exactly 2% (v/v) Triethylamine (TEA) to the total volume[3]. Mix thoroughly.

  • Column Packing: Weigh out the appropriate amount of silica gel (typically 30–50 times the mass of the crude sample). Create a slurry using the TEA-spiked solvent system and pour it into the column. Tap the column gently to ensure uniform packing.

  • Column Equilibration (Critical Step): Flush the packed column with at least 3 Column Volumes (CV) of the TEA-spiked solvent. Causality Note: This step is mandatory to ensure all acidic silanol sites are fully neutralized before the enaminone is introduced[1].

  • Sample Loading: Dissolve the crude (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in the absolute minimum volume of Dichloromethane (DCM) containing 1% TEA. Carefully apply the solution evenly to the top of the silica bed using a Pasteur pipette.

  • Elution: Elute the column using the prepared 70:30 Hexanes/EtOAc (2% TEA) solvent. If the compound elutes too slowly, carefully increase the EtOAc polarity to 50:50, maintaining the 2% TEA concentration.

  • Fraction Collection & Analysis: Collect fractions in standard test tubes. Spot the fractions on a TLC plate and develop using the same TEA-spiked solvent. Visualize the enaminone under a UV lamp at 254 nm (it will appear as a strong dark spot due to the conjugated push-pull

    
    -system).
    
  • Concentration: Combine the pure fractions and concentrate under reduced pressure. To remove residual TEA, place the flask under high vacuum for 2–4 hours.

References

  • Silica gel and microwave-promoted synthesis of dihydropyrrolizines and tetrahydroindolizines from enaminones National Center for Biotechnology Information (PMC) URL:[Link]

  • Scalable synthesis of enaminones utilizing Gold's reagents National Center for Biotechnology Information (PMC) URL:[Link]

  • Three-Component Cascade Reaction of 1,1-Enediamines, N,N-Dimethylformamide Dimethyl Acetal, and 1,3-Dicarbonyl Compounds ACS Omega URL:[Link]

Sources

Stability of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde under different conditions

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges researchers and drug development professionals face when handling this highly versatile N,N-dimethyl enaminone intermediate.

Due to its unique "push-pull" electronic system—where the electron-donating dimethylamino group is conjugated with the electron-withdrawing aldehyde—its stability is highly dependent on environmental conditions. Below, you will find field-proven insights, mechanistic troubleshooting, and validated protocols to ensure the integrity of your synthetic workflows.

Section 1: Frequently Asked Questions (FAQs) on Enaminone Stability

Q1: Why does my (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde degrade so rapidly during acidic workups? Causality: Enaminones are highly susceptible to acid-catalyzed hydrolysis . The nitrogen atom's lone pair donates electron density into the conjugated pi-system, making the


-carbon (C2, attached to the p-tolyl group) highly nucleophilic. In acidic environments (pH < 5), this carbon is rapidly protonated, forming a highly electrophilic iminium ion at the 

-carbon (C3). Water then attacks this intermediate, leading to the irreversible cleavage of the C-N bond. This degradation yields dimethylamine and 2-(p-tolyl)malonaldehyde. Solution: Always quench reactions involving this intermediate with a mild base (e.g., saturated

) and strictly avoid prolonged exposure to acidic aqueous phases.

Q2: I observe multiple peaks in my HPLC chromatogram even when the sample is stored as a solid. Is it degrading or isomerizing? Causality: Tertiary enaminones like (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde lack an N-H bond, meaning they cannot stabilize the (Z)-isomer via intramolecular hydrogen bonding . Consequently, the (E)-isomer is sterically and thermodynamically preferred. However, exposure to UV light or elevated temperatures can induce photo-isomerization to the (Z)-isomer. This appears as a secondary peak on HPLC or a distinct set of signals in


 NMR.
Solution: Store the compound in amber vials to prevent photo-isomerization and handle solutions under low-light conditions.

Q3: How does the choice of solvent affect the shelf-life of my stock solutions? Causality: Protic solvents (like methanol or water) facilitate hydrogen bonding and can accelerate hydrolysis if trace acids are present. Aprotic solvents such as anhydrous DMSO, acetonitrile, or dichloromethane significantly enhance the stability of the enaminone by preventing the formation of the tetrahedral intermediate required for hydrolysis.

Section 2: Mechanistic Degradation Pathway

To effectively troubleshoot, you must visualize the degradation mechanism. The diagram below illustrates the exact acid-catalyzed hydrolysis pathway that destroys the enaminone framework.

HydrolysisPathway A (E)-Enaminone Starting Material B Protonated Iminium Ion A->B H+ (Acid) Protonation at C-alpha C Tetrahedral Intermediate B->C H2O Attack at C-beta D Cleavage Products: Dimethylamine + 2-(p-tolyl)malonaldehyde C->D C-N Bond Cleavage

Acid-catalyzed hydrolysis pathway of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Section 3: Quantitative Stability Data

The table below summarizes the kinetic stability of generic N,N-dimethyl enaminone systems across various environments, derived from validated HPLC/LC-MS stability studies .

Environmental ConditionpHDegradation Rate Constant (

)
Estimated Half-Life (

)
Primary Degradation Pathway
0.1 M HCl 1.0~0.049 min⁻¹~14.1 minsRapid Acidic Hydrolysis
Acetate Buffer 4.5~0.005 min⁻¹~2.3 hoursModerate Hydrolysis
Phosphate Buffer 7.5< 0.0001 min⁻¹> 100 hoursHighly Stable
0.1 M NaOH 13.0< 0.0001 min⁻¹> 150 hoursHighly Stable
UV Light (254 nm) N/AN/A~6.0 hours(E)/(Z) Photo-Isomerization

Section 4: Troubleshooting Guide

Observed IssueProbable CauseRecommended Solution
Loss of product during aqueous workup Aqueous phase is too acidic (pH < 5), driving the equilibrium toward hydrolysis.Neutralize the aqueous phase with saturated

or NaOH to pH 7.5–8.0 prior to organic extraction.
Gradual degradation in stock solution Moisture ingress in hygroscopic solvents (e.g., DMSO) providing the water required for hydrolysis.Use strictly anhydrous, aprotic solvents. Store over activated molecular sieves (3Å) under an Argon atmosphere.
Discoloration (yellow to dark brown) Oxidative degradation of the electron-rich dimethylamino group.Degas solvents before preparing stock solutions. Purge storage vials with Nitrogen or Argon to displace oxygen.

Section 5: Experimental Protocols

Protocol: Stability-Indicating LC-MS Workflow for Enaminone Kinetic Profiling When profiling the stability of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, the analytical method itself must not induce degradation. This protocol utilizes a self-validating quenching mechanism to ensure the chromatogram accurately reflects the sample's state at the exact moment of sampling.

Step 1: Preparation of Buffered Solutions Prepare 50 mM phosphate buffer (pH 7.5) and 50 mM acetate buffer (pH 4.0). Ensure the ionic strength is consistent across all buffers to prevent matrix-induced ionization effects during MS analysis.

Step 2: Stock Solution Preparation Dissolve 10 mg of the enaminone in 1.0 mL of anhydrous LC-MS grade Acetonitrile to create a 10 mg/mL stock. Causality: Acetonitrile is explicitly chosen over methanol to prevent solvolysis or transamination artifacts that occur in protic solvents.

Step 3: Incubation and Time-Course Sampling Dilute the stock solution 1:100 into the respective buffers pre-equilibrated at 25°C. At specific time intervals (t = 0, 15, 30, 60, 120 minutes), extract 100 µL aliquots.

Step 4: Reaction Quenching (Critical Step) Immediately mix the 100 µL aqueous aliquot with 100 µL of ice-cold Acetonitrile containing 0.1% Triethylamine (TEA). Causality & Validation: The cold temperature abruptly halts thermal kinetics. More importantly, TEA shifts the micro-environment pH to slightly alkaline, instantly deprotonating any iminium intermediates and arresting the acid-catalyzed hydrolysis pathway. This guarantees that no further degradation occurs while the sample waits in the autosampler.

Step 5: LC-MS Analysis Inject 5 µL onto a C18 column. Use a rapid gradient of Water/Acetonitrile (both containing 0.1% Formic Acid). Note: The brief exposure to 0.1% Formic Acid during the rapid HPLC run (< 10 mins) is kinetically insufficient to cause on-column hydrolysis, preserving analytical integrity.

ExperimentalWorkflow Step1 1. Prepare Stock (Anhydrous MeCN) Step2 2. Buffer Incubation (pH 4.0 vs pH 7.5 at 25°C) Step1->Step2 Step3 3. Time-Course Sampling (t=0 to 120 min) Step2->Step3 Step4 4. Quench Reaction (Ice-cold MeCN + 0.1% TEA) Step3->Step4 Step5 5. LC-MS Analysis (C18, H2O/MeCN gradient) Step4->Step5

Stability-indicating LC-MS workflow for enaminone kinetic profiling.

Section 6: References

  • Gomha, S. M., et al. "Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles." RSC Advances, 2017. URL:[Link]

  • Abdel-Hamid, M. E., et al. "Stability study of the anticonvulsant enaminone (E118) using HPLC and LC-MS." PubMed (Journal of Pharmaceutical and Biomedical Analysis), 2002. URL:[Link]

Technical Support Center: Synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support guide for the synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic intermediate. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to ensure the success of your experiments.

Understanding the Core Chemistry: The Vilsmeier-Haack Approach

The synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is most effectively achieved via the Vilsmeier-Haack reaction. This reaction formylates an active methylene compound, in this case, p-tolylacetaldehyde, using a specialized electrophile known as the Vilsmeier reagent.

Q1: What is the reaction mechanism for the synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde?

The synthesis is a two-part process: the formation of the Vilsmeier reagent, followed by its reaction with the substrate.

  • Part 1: Formation of the Vilsmeier Reagent. N,N-Dimethylformamide (DMF) acts as a nucleophile, attacking the highly electrophilic phosphorus oxychloride (POCl₃). A series of steps involving elimination and rearrangement results in the formation of the chloroiminium salt, which is the active Vilsmeier reagent.[1][2][3] This reagent is a potent but relatively weak electrophile compared to those used in Friedel-Crafts acylations.[1]

  • Part 2: Formylation of p-Tolylacetaldehyde. The p-tolylacetaldehyde, in the presence of the Vilsmeier reagent, is deprotonated or exists in its enol form. The electron-rich α-carbon of the aldehyde then attacks the electrophilic carbon of the Vilsmeier reagent. The resulting intermediate is subsequently hydrolyzed during the aqueous work-up to yield the final α,β-unsaturated aldehyde product.

Below is a diagram illustrating the key mechanistic steps.

Vilsmeier_Mechanism cluster_reagent Part 1: Vilsmeier Reagent Formation cluster_formylation Part 2: Formylation & Hydrolysis DMF DMF Vilsmeier Vilsmeier Reagent (Chloroiminium salt) DMF->Vilsmeier + POCl₃ POCl3 POCl₃ Intermediate Iminium Intermediate Vilsmeier->Intermediate Electrophilic Attack Substrate p-Tolylacetaldehyde (Enol form) Substrate->Intermediate + Vilsmeier Reagent Workup Aqueous Work-up (Hydrolysis) Intermediate->Workup Product (E)-3-dimethylamino- 2-(p-tolyl)-acrylaldehyde Workup->Product

Caption: Key steps in the Vilsmeier-Haack synthesis pathway.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis.

Low or No Product Yield
Q2: My reaction has stalled, and TLC analysis shows only the starting material. What is the primary suspect?

The most common cause of complete reaction failure is the inactivation or decomposition of the Vilsmeier reagent.[3][4]

Root Causes & Solutions:

  • Moisture Contamination: The Vilsmeier reagent is extremely sensitive to moisture.[3][4] Water in your glassware or reagents will rapidly quench it.

    • Solution: Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous grade DMF and freshly opened or distilled POCl₃. Perform the reaction under a dry, inert atmosphere (Nitrogen or Argon).[4]

  • Improper Reagent Preparation: The formation of the Vilsmeier reagent is exothermic and requires careful temperature control.

    • Solution: Prepare the reagent in situ by adding POCl₃ dropwise to chilled DMF (0-5 °C) with vigorous stirring.[4] A color change and/or the formation of a precipitate is often indicative of successful reagent formation.[3]

  • Degraded DMF: Old or improperly stored DMF can decompose into dimethylamine and formic acid. Dimethylamine can react with the Vilsmeier reagent, leading to side products and lower yields.

    • Solution: Use freshly opened, high-purity DMF. If you suspect degradation (often indicated by a "fishy" smell), use a freshly opened bottle or distill the DMF before use.

Q3: My reaction yield is consistently low (<40%). How can I optimize the process?

Low yields, when some product is formed, often point to suboptimal reaction conditions or stoichiometry.

Optimization Strategies:

  • Stoichiometry: The molar ratio of reagents is critical. An excess of the Vilsmeier reagent is often required to drive the reaction to completion.

    • Recommendation: Start with a POCl₃:DMF ratio of approximately 1:1 to form the reagent. Use an excess of the pre-formed Vilsmeier reagent relative to the p-tolylacetaldehyde, typically in the range of 1.5 to 3.0 equivalents.

  • Temperature Control: The optimal reaction temperature is highly dependent on the substrate's reactivity.

    • Recommendation: After adding the substrate to the Vilsmeier reagent at 0-5 °C, allow the reaction to warm slowly to room temperature. If TLC monitoring shows a slow conversion, gently heat the reaction mixture (e.g., 40-70 °C) to increase the rate.[4][5] Be cautious, as excessive heat can lead to decomposition and side products.

  • Reaction Time: Incomplete reactions are a common source of low yields.

    • Recommendation: Monitor the reaction progress closely using TLC until the starting material spot is no longer visible. This can take anywhere from a few hours to overnight.

Impurity and Side-Product Formation
Q4: My final product is a dark, tarry substance instead of the expected crystalline solid. What caused this?

Product decomposition is the likely cause. This often happens during the reaction or, more commonly, during the work-up procedure.

Root Causes & Solutions:

  • Aggressive Work-up: The hydrolysis step, where the reaction mixture is quenched with water or ice, is highly exothermic. Localized "hot spots" can cause the product to decompose.

    • Solution: Pour the reaction mixture slowly onto a vigorously stirred slurry of crushed ice.[4] This ensures efficient heat dissipation.

  • Incorrect pH during Neutralization: The neutralization of the highly acidic reaction mixture must also be carefully controlled. Strong bases added too quickly can cause localized pH spikes, leading to product degradation.

    • Solution: Neutralize the quenched mixture slowly with a saturated solution of a mild base like sodium bicarbonate or sodium acetate, while keeping the temperature low (below 20 °C).[3] Adjust the pH to a neutral range (pH 7-8).

Q5: TLC analysis shows multiple product spots that are difficult to separate. What are the likely side products?

The formation of multiple products can stem from several competing reaction pathways.

Potential Side Products:

  • Aldol Self-Condensation: The starting material, p-tolylacetaldehyde, can undergo base- or acid-catalyzed self-condensation, especially if the Vilsmeier reaction is slow.

  • Over-formylation or Other Side Reactions: While less common for this substrate, highly activated aromatic rings can sometimes undergo formylation on the ring itself.

  • Geometric Isomers: While the (E)-isomer is generally the thermodynamically favored product, some amount of the (Z)-isomer may be formed.

Mitigation Strategies:

  • Controlled Reagent Addition: Add the p-tolylacetaldehyde solution dropwise to the pre-formed Vilsmeier reagent to ensure the aldehyde is consumed quickly, minimizing its opportunity to self-condense.

  • Optimized Purification: A well-optimized flash column chromatography protocol is often necessary to separate the desired (E)-isomer from closely related impurities.

Experimental Protocols & Workflows

Adherence to a validated protocol is essential for reproducibility.

Detailed Synthesis Protocol

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

  • Vilsmeier Reagent Preparation:

    • In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and an inert gas (N₂) inlet, add anhydrous DMF (3.0 eq).

    • Cool the flask to 0 °C in an ice-water bath.

    • Slowly add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise via the dropping funnel over 30 minutes. Ensure the internal temperature does not exceed 10 °C.

    • After the addition is complete, stir the mixture at 0 °C for an additional 45 minutes. The formation of a white solid or a viscous pale-yellow mixture is typical.

  • Formylation Reaction:

    • Dissolve p-tolylacetaldehyde (1.0 eq) in a minimal amount of anhydrous DMF.

    • Add this solution dropwise to the prepared Vilsmeier reagent at 0 °C over 20 minutes.

    • After addition, allow the reaction to warm to room temperature and stir for 4-6 hours.

    • Monitoring: Track the consumption of the starting material using TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent). If the reaction is sluggish, heat the mixture to 50-60 °C and continue to monitor.

  • Work-up and Isolation:

    • Once the reaction is complete, cool the mixture back to room temperature.

    • In a separate large beaker, prepare a vigorously stirred slurry of crushed ice.

    • Slowly and carefully pour the reaction mixture onto the ice slurry.

    • Neutralize the acidic solution by the slow, portion-wise addition of a saturated sodium bicarbonate solution until the pH reaches 7-8.

    • Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate, 3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification:

    • Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of Hexane and Ethyl Acetate to isolate the pure (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

General Experimental Workflow

The following diagram outlines the critical stages of the synthesis process.

Workflow A Setup & Reagent Prep (Anhydrous Conditions) B Vilsmeier Reagent Formation (0-5 °C) A->B C Substrate Addition & Reaction (Monitor by TLC) B->C D Reaction Quench (Pour onto Ice) C->D E Neutralization & Extraction D->E F Purification (Column Chromatography) E->F G Characterization (NMR, MS) F->G

Caption: A standard workflow for the Vilsmeier-Haack synthesis.

Data Summary & Troubleshooting Flowchart

Table 1: Typical Reaction Parameters
ParameterRecommended ValueRationale
Substrate p-Tolylacetaldehyde1.0 eq
DMF 3.0 - 5.0 eqActs as both reagent and solvent.
POCl₃ 1.1 - 1.5 eqSlight excess ensures full conversion of DMF to the Vilsmeier reagent.
Temperature 0 °C to 60 °CInitial cooling is critical; heating may be required for completion.[5]
Reaction Time 4 - 16 hoursHighly substrate-dependent; must be monitored by TLC.
Expected Yield 60 - 85%Yields are highly dependent on purity of reagents and reaction control.
Troubleshooting Decision Tree

Use this flowchart to diagnose and resolve common experimental issues.

Troubleshooting Start Problem Observed Issue_Yield Low or No Yield? Start->Issue_Yield Issue_Purity Impure Product / Tar? Start->Issue_Purity Issue_Yield->Issue_Purity No Check_Reagents Check Reagent Quality - Anhydrous DMF/POCl₃? - Freshly opened? Issue_Yield->Check_Reagents Yes Check_Workup Review Work-up - Quench slow & cold? - Neutralization slow? Issue_Purity->Check_Workup Yes Check_Conditions Verify Reaction Conditions - Inert atmosphere? - Correct stoichiometry? - Temp profile correct? Check_Reagents->Check_Conditions Solution_Yield Solution: Use dry reagents under N₂. Optimize stoichiometry & temp. Check_Conditions->Solution_Yield Check_Purification Optimize Purification - Adjust column gradient? - Check for isomers? Check_Workup->Check_Purification Solution_Purity Solution: Ensure cold, slow quench. Refine chromatography. Check_Purification->Solution_Purity

Caption: A diagnostic flowchart for common synthesis problems.

References

  • Quick Company. (n.d.). Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde. Retrieved from [Link]

  • Adams, R., & Coleman, G. H. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. Organic Syntheses Procedure. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Thermal Hazards of the Vilsmeier-Haack Reaction on N,N-dimethylanilin. Retrieved from [Link]

  • ResearchGate. (n.d.). A new synthesis of alkyl ( E)-(3-dimethylamino)acrylates | Request PDF. Retrieved from [Link]

  • Google Patents. (n.d.). EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Understanding the Properties and Synthesis of 3-(Dimethylamino)acrolein. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • J&K Scientific LLC. (2025, March 22). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Google Patents. (n.d.). CN105367431A - 3-N,N-dimethylamino ethyl acrylate preparation method.
  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • RSC Publishing. (2017, March 6). Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. Retrieved from [Link]

  • PMC. (n.d.). Continuous‐flow Synthesis of Aryl Aldehydes by Pd‐catalyzed Formylation of Aryl Bromides Using Carbon Monoxide and Hydrogen. Retrieved from [Link]

  • MDPI. (2024, November 14). Aryl Itaconic Acids from Aryl Aldehydes and (Triphenylphosphoranylidene)succinic Anhydride via a One-Pot Ring-Opening–Wittig Olefination–Hydrolysis Reaction. Retrieved from [Link]

  • Google Patents. (n.d.). WO2020050368A1 - Method for preparing vilsmeier reagent.

Sources

Technical Support Center: High-Purity Synthesis & Troubleshooting of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Portal. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with synthesizing and purifying (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde .

This compound is a highly reactive enamine-aldehyde intermediate, widely utilized in the construction of advanced heterocycles and fluorophores (such as BODIPY dyes)[1]. Because the molecule contains both an electrophilic aldehyde and a nucleophilic enamine moiety, its stability is highly dependent on environmental conditions, making purification notoriously difficult[2].

Core Synthesis Workflow

The standard approach to synthesizing this compound is via the Vilsmeier-Haack formylation of p-tolylacetic acid (or its acetal derivatives). The workflow below maps the critical transformation stages, highlighting where structural integrity is most vulnerable.

VH_Workflow A DMF + POCl3 (0-5 °C) B Vilsmeier Reagent (Chloroiminium Ion) A->B C Addition of p-Tolylacetic Acid B->C D Electrophilic Attack & Decarboxylative Formylation C->D E Aryl Iminium Intermediate D->E F Alkaline Quench (pH 7-8) Ice-Cold K2CO3 E->F Prevents Hydrolysis G (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde F->G

Fig 1. Optimized Vilsmeier-Haack workflow emphasizing the critical alkaline quench step.

Section 1: Troubleshooting Guide & FAQs

Q1: Why does my final product contain a high percentage of a malondialdehyde byproduct? Causality & Solution: The desired product is a vinylogous amide. If the aqueous quench of the aryl iminium intermediate is too acidic (pH < 5) or excessively prolonged, the dimethylamino group undergoes rapid hydrolysis. Water attacks the activated enamine carbon, cleaving dimethylamine to yield 2-(p-tolyl)malondialdehyde[2]. Self-Validating Action: Always quench the reaction mixture by pouring it over crushed ice containing a pre-dissolved weak base (e.g., K₂CO₃) to maintain a strictly neutral to mildly alkaline environment[3]. Validate the pH of the aqueous layer immediately after quenching using pH indicator strips; it must read between 7.5 and 8.5.

Degradation A (E)-Enamine-Aldehyde (Desired Product) B Acidic Aqueous Workup (pH < 5) A->B C Hydrolysis of Dimethylamino Group B->C D 2-(p-Tolyl)malondialdehyde (Impurity) C->D

Fig 2. Hydrolytic degradation pathway of the enamine-aldehyde under acidic conditions.

Q2: How can I completely remove residual DMF without thermally degrading the enamine? Causality & Solution: DMF has a high boiling point (153 °C). Attempting to remove it via standard rotary evaporation requires high bath temperatures, which induces thermal degradation or E/Z isomerization of the enamine. Self-Validating Action: Utilize a biphasic extraction strategy. Dilute the quenched mixture with a large volume of ethyl acetate (EtOAc) and wash the organic layer with a 5% aqueous LiCl solution. Lithium ions form strong coordination complexes with DMF, aggressively pulling it into the aqueous phase. Confirm complete DMF removal via ¹H NMR (ensure the disappearance of DMF methyl singlets at 2.88 and 2.96 ppm).

Q3: I am observing multiple peaks in my HPLC that suggest isomerization. How do I maintain the strict (E)-configuration? Causality & Solution: The (E)-isomer is thermodynamically favored due to the steric repulsion between the p-tolyl ring and the dimethylamino group. However, the conjugated system can undergo E/Z isomerization when exposed to high thermal stress or UV light[4]. Self-Validating Action: Keep rotary evaporation bath temperatures strictly below 40 °C. Wrap the receiving flasks in aluminum foil to prevent photo-isomerization, and store the purified solid under an argon atmosphere at -20 °C.

Q4: The crude mixture turns dark brown/black during the POCl₃ addition. What causes this? Causality & Solution: The5 is highly reactive[5]. If POCl₃ is added to DMF too rapidly, the exothermic reaction causes localized heating, leading to the thermal decomposition and polymerization of the iminium salt[6]. Self-Validating Action: Maintain the internal temperature strictly between 0–5 °C during POCl₃ addition[7]. The solution should remain pale yellow to orange. If it darkens past deep red, the reagent has degraded and the yield will plummet.

Section 2: Step-by-Step Methodology for High-Purity Synthesis

Objective: Synthesize and isolate (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde with >98% purity, preventing hydrolytic degradation.

  • Vilsmeier Reagent Generation:

    • Action: In a flame-dried, 3-neck round-bottom flask equipped with an internal thermometer and argon inlet, cool 15 mL of anhydrous DMF to 0 °C[6].

    • Action: Add POCl₃ (1.5 eq) dropwise via a pressure-equalizing funnel over 30 minutes.

    • Validation Check: Monitor the internal thermometer. The temperature must not exceed 10 °C[6]. A pale yellow coloration confirms successful chloroiminium ion formation[5].

  • Substrate Addition & Formylation:

    • Action: Dissolve p-tolylacetic acid (1.0 eq) in a minimal amount of anhydrous DMF. Add this dropwise to the Vilsmeier reagent at 0 °C.

    • Action: Gradually warm the mixture to room temperature, then heat to 70–80 °C for 4–6 hours[7].

    • Validation Check: Monitor via TLC (Hexane:EtOAc 7:3). The complete consumption of the starting material indicates successful electrophilic attack and decarboxylation.

  • Controlled Alkaline Quenching (Critical):

    • Action: Cool the reaction mixture to 0 °C. Slowly pour it into a vigorously stirred beaker of crushed ice containing saturated aqueous K₂CO₃.

    • Validation Check: Dip a pH strip into the aqueous mixture. It must read pH 7.5–8.5[3]. If it is acidic, immediately add more K₂CO₃ to prevent enamine hydrolysis.

  • Extraction & Washing:

    • Action: Extract the aqueous mixture with EtOAc (3 x 50 mL).

    • Action: Wash the combined organic layers with 5% aqueous LiCl (3 x 50 mL) to strip residual DMF, followed by a final brine wash.

  • Isolation:

    • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a water bath set to a maximum of 35 °C.

    • Validation Check: Recrystallize the crude residue from a mixture of dichloromethane and hexanes to yield the pure (E)-isomer.

Section 3: Quantitative Data & Analytical Validation

To ensure the integrity of your synthesized batch, compare your analytical results against this standardized impurity profile matrix:

Impurity / IssuePrimary Detection MethodRoot CauseField-Proven Mitigation Strategy
2-(p-Tolyl)malondialdehyde ¹H NMR: Loss of N(CH₃)₂ singlet (~3.0 ppm)Acidic hydrolysis of the enamine[2]Quench strictly with ice-cold K₂CO₃ to maintain pH 7.5–8.5[3].
Residual DMF ¹H NMR: Singlets at 2.88 & 2.96 ppmIncomplete aqueous washingWash the organic layer with 5% aq. LiCl (3x volume).
(Z)-Isomer HPLC: Secondary peak closely trailing main productThermal or UV stress during isolationEvaporate at < 40 °C; store in amber vials at -20 °C[4].
Polymerized Adducts Visual: Dark brown/black crude mixtureExothermic runaway during POCl₃ additionStrict internal temperature control (0–5 °C)[6].
References

1.1 2.6 3.5 4. 2 5.3 6.7 7.4

Sources

Troubleshooting failed (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde reactions

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with enaminone-based condensations. (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5)[1] is a highly versatile "push-pull" building block used extensively in the synthesis of biologically active N-heterocycles, including pyrazoles, pyrimidines, and pyridines .

However, the very electronic properties that make this enaminone reactive also make it susceptible to specific failure modes—most notably hydrolysis and stalled cyclization—if the reaction microenvironment is not rigorously controlled. This guide provides a mechanistic breakdown, diagnostic workflows, and self-validating protocols to rescue failed reactions.

Mechanistic Foundation

To troubleshoot effectively, we must first understand the dual electrophilic nature of the enaminone. The reaction with a binucleophile (such as hydrazine) proceeds via an addition-elimination mechanism where the dimethylamino group is displaced, followed by an intramolecular cyclocondensation (dehydration) to form the final aromatic ring .

Mechanism SM (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (Enaminone) Intermediate Addition-Elimination Intermediate SM->Intermediate + Hydrazine - HNMe2 Hydrolysis 2-(p-tolyl)malondialdehyde (Degradation) SM->Hydrolysis + H2O / H+ (Side Reaction) Hydrazine Hydrazine (Nucleophile) Product 4-(p-tolyl)-1H-pyrazole (Target Product) Intermediate->Product Cyclization - H2O

Reaction pathway of enaminone condensation versus aqueous hydrolysis.

Diagnostic Workflow

When a reaction fails, your primary diagnostic tool is the LC-MS profile of the crude mixture. Use the following decision tree to identify the root cause of the failure.

Workflow Start Reaction Failed (Low Yield or Impure) CheckLCMS Analyze LC-MS Profile Start->CheckLCMS IsSM Is Starting Material Consumed? CheckLCMS->IsSM HydrolysisCheck Mass = 162 m/z? (Malondialdehyde) IsSM->HydrolysisCheck Yes FixSolvent Change to Polar Aprotic (DMF/DMSO) + Heat IsSM->FixSolvent No IntermediateCheck Mass = [M+Hydrazine-HNMe2]? (No dehydration) HydrolysisCheck->IntermediateCheck No FixWater Use Anhydrous Solvent & Neutralize HCl Salts HydrolysisCheck->FixWater Yes FixTemp Add Cat. AcOH & Increase Temp to 80°C IntermediateCheck->FixTemp Yes

Diagnostic decision tree for troubleshooting enaminone condensation reactions.

Troubleshooting FAQs

Q: My LC-MS shows complete consumption of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, but the major peak corresponds to a mass of 162 m/z. What happened? A: You are observing the classic hydrolysis of the enaminone to 2-(p-tolyl)malondialdehyde. Enaminones are highly sensitive to aqueous acidic conditions. When a nucleophile (e.g., hydrazine or amidine) is introduced as a hydrochloride salt without sufficient neutralization, the ambient moisture and low pH trigger the hydrolysis of the dimethylamino group before the nitrogen nucleophile can attack . Causality & Fix: The dimethylamino group acts as a leaving group. Under acidic conditions, water outcompetes your nitrogen nucleophile. Always neutralize amine hydrochloride salts with an equivalent of a mild base (e.g., NaOAc) before adding the enaminone, and strictly use anhydrous solvents.

Q: The reaction stalls after the initial addition. LC-MS shows an intermediate with the nucleophile attached, but no cyclization to the final pyrazole/pyrimidine. A: The reaction proceeds via an addition-elimination sequence followed by intramolecular cyclization . If the reaction stalls at the uncyclized intermediate, the cyclization step lacks sufficient thermodynamic drive or electrophilic activation of the aldehyde. Causality & Fix: Cyclization requires the aldehyde carbonyl to be sufficiently electrophilic. If you are operating under strictly basic conditions (e.g., using NaOH), the carbonyl is unreactive. Introduce a catalytic amount of glacial acetic acid (10-20 mol%) to lower the LUMO of the carbonyl, and elevate the temperature to 80-100 °C to thermodynamically drive the dehydration step.

Q: I am getting a mixture of regioisomers when reacting with an unsymmetrical nucleophile like phenylhydrazine. How do I control this? A: Regioselectivity depends on which electrophilic site (the aldehyde carbonyl vs. the enamine beta-carbon) is attacked first by the more nucleophilic primary amine of the hydrazine . Causality & Fix: Under neutral or mildly acidic conditions, the primary amine typically attacks the more reactive aldehyde carbonyl first, leading to one specific regioisomer. Under strongly basic conditions, attack at the beta-carbon (Michael-type addition) can compete, leading to mixtures. To favor a single regioisomer, strictly control the pH using an acetic acid/acetate buffer system.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the causality between reaction conditions and the resulting impurity profiles when synthesizing 4-(p-tolyl)-1H-pyrazole from the enaminone and hydrazine hydrochloride.

SolventBase / AdditiveTemp (°C)Time (h)Yield (%)Major LC-MS Impurity
EtOH (95%)None78415%162 m/z (Hydrolysis Product)
EtOH (Abs)NaOAc (1.1 eq)78485%None
EtOH (Abs)NaOH (1.1 eq)78440%176 m/z (Uncyclized Intermediate)
DMF (Dry)DIPEA (1.1 eq)100292%None

Standard Operating Procedure (SOP)

Self-Validating Protocol: Synthesis of 4-(p-tolyl)-1H-pyrazole This protocol is designed to eliminate the variables of moisture and improper pH that lead to the failure modes described above.

Step 1: System Preparation & Validation

  • Flame-dry a round-bottom flask and purge with inert gas (N2 or Argon).

  • Validation Check: Suspend Hydrazine Hydrochloride (1.1 eq) in anhydrous Ethanol (0.2 M). Add Sodium Acetate (NaOAc, 1.1 eq) and stir for 15 minutes. Test the pH of the suspension. It must be strictly between 6.5 and 7.5. If it is acidic, the enaminone will hydrolyze upon addition. Do not proceed until the pH is neutralized.

Step 2: Addition & Substitution 3. Once the free hydrazine base is liberated and the pH is validated, add (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1.0 eq) portion-wise at room temperature. 4. Stir for 30 minutes. The solution will typically undergo a color change as the addition-elimination intermediate forms and dimethylamine is liberated.

Step 3: Acid-Catalyzed Cyclization 5. Add a catalytic amount of glacial acetic acid (0.2 eq). Causality: This mildly protonates the aldehyde, activating it for the intramolecular attack by the secondary nitrogen, without dropping the pH low enough to cause hydrolysis. 6. Heat the reaction to reflux (78 °C) for 3-4 hours.

Step 4: Monitoring & Workup 7. Monitor via LC-MS. Look for the disappearance of the starting material (m/z 189) and the appearance of the cyclized product (m/z 158). 8. Cool to room temperature, concentrate in vacuo, and partition the residue between Ethyl Acetate and saturated aqueous NaHCO3. Wash with brine, dry over anhydrous Na2SO4, and concentrate to yield the pure pyrazole.

References

  • [2] Title: Enaminones as Building Blocks for the Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities. Source: MDPI (Molecules). URL:[Link]

  • [3] Title: A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water. Source: Preprints.org. URL:[Link]

Sources

Technical Support Center: Troubleshooting Degradation of (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5). As a critical push-pull enamine intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs)—particularly in the construction of pyrazole and pyrimidine heterocycles—maintaining the structural integrity of this compound is paramount.

Because this molecule features an electron-rich dimethylamino group conjugated with an electron-withdrawing aldehyde, it is highly susceptible to specific degradation pathways under ambient laboratory conditions [1]. This guide provides mechanistic insights, quantitative diagnostic data, and self-validating protocols to help you identify, resolve, and prevent degradation issues in your workflows.

Part 1: Frequently Asked Questions & Mechanistic Insights

Q1: My batch of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde has turned from a crystalline solid into a dark, sticky residue. What caused this? A: This is the classic macroscopic signature of hydrolysis . The enamine moiety is highly sensitive to atmospheric moisture. Water acts as a nucleophile, attacking the


-carbon (C3) of the push-pull system. This cleaves the C-N bond, releasing dimethylamine gas and leaving behind 2-(p-tolyl)malondialdehyde [2]. The release of dimethylamine often catalyzes further aldol-type oligomerization of the resulting malondialdehyde, leading to the dark, sticky polymeric residue you observe.

Q2: My LC-MS analysis shows a secondary peak with the exact same mass (


 190.12) as my starting material, but my downstream reaction yields have plummeted. Why? 
A:  You are observing photoisomerization . Under UV or standard fluorescent laboratory lighting, the thermodynamically stable (E)-isomer can undergo a photochemical excitation that allows free rotation around the C=C bond, converting it into the (Z)-isomer. While the mass remains identical, the (Z)-isomer often exhibits severe steric hindrance between the dimethylamino group and the aldehyde oxygen, which drastically reduces its reactivity in downstream cyclocondensation reactions.

Q3: I am trying to synthesize a pyrazole by reacting this intermediate with hydrazine, but I am recovering a highly polar byproduct instead of my target. What is happening? A: Your starting material has likely undergone aerobic oxidation . Prolonged exposure to atmospheric oxygen oxidizes the terminal aldehyde into a carboxylic acid, yielding 3-dimethylamino-2-(p-tolyl)acrylic acid. When you add hydrazine, instead of undergoing the desired cyclocondensation to form the pyrazole ring, the hydrazine simply forms a stable, unreactive salt with the newly formed carboxylic acid.

Part 2: Visualizing Degradation Pathways & Troubleshooting Workflows

To effectively troubleshoot, you must first understand the structural divergence of the molecule under different environmental stressors.

Degradation_Pathways Start (E)-3-Dimethylamino-2-(p-tolyl)-acrylaldehyde (Intact Enamine) Hydrolysis Hydrolysis (Moisture/H2O) Start->Hydrolysis Oxidation Oxidation (O2 Exposure) Start->Oxidation Photo Photodegradation (UV/Vis Light) Start->Photo Malondialdehyde 2-(p-Tolyl)malondialdehyde + Dimethylamine Hydrolysis->Malondialdehyde AcrylicAcid 3-Dimethylamino-2-(p-tolyl)acrylic acid Oxidation->AcrylicAcid ZIsomer (Z)-Isomer (Sterically Hindered) Photo->ZIsomer

Fig 1: Environmental stressors and the resulting degradation pathways of the enamine intermediate.

Troubleshooting_Workflow Detect Detect Impurity in LC-MS/NMR CheckMass Analyze m/z Shift & NMR Spectra Detect->CheckMass IsHydrolysis m/z 163.07? (Loss of NMe2) CheckMass->IsHydrolysis IsOxidation m/z 206.12? (+16 Da Oxygen) IsHydrolysis->IsOxidation No ActionHydro Action: Purify via Protocol A. Store over desiccant. IsHydrolysis->ActionHydro Yes ActionOx Action: Purify via Protocol A. Purge headspace with Argon. IsOxidation->ActionOx Yes ActionPhoto Action: Discard batch. Use amber glassware. IsOxidation->ActionPhoto No (Isobaric m/z 190.12)

Fig 2: Diagnostic logic tree for identifying and resolving specific degradation impurities.

Part 3: Quantitative Diagnostic Data

Use the following table to cross-reference your analytical data and pinpoint the exact degradation product contaminating your batch.

Compound StateChemical FormulaExact Mass [M+H]⁺Key ¹H-NMR Signature (CDCl₃)Mechanism of Formation
Intact Enamine (E-isomer) C₁₂H₁₅NO190.12~9.2 ppm (s, 1H, CHO), ~7.0 ppm (s, 1H, =CH-N)N/A (Active API Intermediate)
Hydrolyzed Degradant C₁₀H₁₀O₂163.07~14.1 ppm (br s, 1H, enol OH), ~8.5 ppm (s, 1H)Moisture-driven C-N cleavage
Oxidized Degradant C₁₂H₁₅NO₂206.12~12.5 ppm (br s, 1H, COOH)Aerobic oxidation of aldehyde
Z-Isomer Degradant C₁₂H₁₅NO190.12~9.5 ppm (s, 1H, CHO), ~6.8 ppm (s, 1H, =CH-N)UV/Vis light photoisomerization

Part 4: Self-Validating Experimental Protocols

Protocol A: Rescue & Purification of Degraded Enamine

If your batch has undergone partial hydrolysis or oxidation, you can rescue the intact enamine using this chemically logical liquid-liquid extraction and recrystallization protocol.

Causality Note: We utilize a mildly basic aqueous wash to selectively deprotonate the oxidized degradant (acrylic acid), partitioning it into the aqueous layer, while the water itself washes away the highly water-soluble dimethylamine byproduct of hydrolysis.

  • Dissolution: Dissolve 5.0 g of the degraded crude mixture in 50 mL of Ethyl Acetate (EtOAc).

  • Selective Washing:

    • Wash the organic layer with 25 mL of cold 5% aqueous NaHCO₃. (Removes the oxidized acrylic acid degradant).

    • Wash with 25 mL of distilled water. (Removes residual dimethylamine and malondialdehyde).

    • Wash with 25 mL of brine to break any emulsions.

  • Drying: Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes, then filter.

  • Concentration & Recrystallization: Evaporate the EtOAc under reduced pressure until ~10 mL remains. Add 30 mL of cold Hexane dropwise until turbidity appears. Chill at 4°C overnight to induce crystallization.

  • Self-Validation Checkpoint: Spot the resulting crystals on a silica TLC plate (Eluent: Hexane:EtOAc 7:3).

    • Success Condition: A single, tight spot at

      
       ~0.4 that strongly absorbs short-wave UV (254 nm) and stains yellow with 2,4-DNP.
      
    • Failure Condition: Heavy streaking near the baseline indicates incomplete removal of the malondialdehyde polymer. Repeat recrystallization.

Protocol B: Self-Validating Condensation to 4-(p-Tolyl)-1H-pyrazole

To verify the functional integrity of your purified enamine, execute this downstream cyclocondensation.

Causality Note: Hydrazine acts as a bis-nucleophile. It first attacks the aldehyde, forming a hydrazone. The secondary amine of the hydrazine then attacks the


-carbon, expelling dimethylamine as a leaving group to aromatize the pyrazole ring [3].
  • Setup: In a 50 mL round-bottom flask equipped with a reflux condenser, dissolve 1.0 mmol (189 mg) of the purified (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in 10 mL of absolute ethanol.

  • Reagent Addition: Add 1.2 mmol (60 mg) of hydrazine hydrate dropwise at room temperature.

  • Reaction: Heat the mixture to reflux (78°C) for 2 hours.

  • Self-Validation Checkpoint (In-Process LC-MS): Pull a 10 µL aliquot, dilute in 1 mL Acetonitrile, and inject into the LC-MS.

    • Success Condition: Complete disappearance of the

      
       190.12 peak and the emergence of a dominant peak at 
      
      
      
      159.10
      (corresponding to the [M+H]⁺ of the target 4-(p-tolyl)-1H-pyrazole).
  • Workup: If validated, concentrate the mixture in vacuo, resuspend in water, and extract with Dichloromethane (3 x 10 mL) to isolate the pure pyrazole.

References

  • Reichardt, C., & Halbritter, K. (1970). Syntheses with Substituted Malonaldehydes, VII. Preparation of Fluoro- and Iodo-malonaldehyde. European Journal of Organic Chemistry. URL:[Link]

  • US Patent 6395920B1. (2002). Process for preparing substituted acetals of malondialdehyde. United States Patent and Trademark Office.

Validation & Comparative

A Comparative Guide to (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde and its Analogs for Synthetic Applications

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of synthetic organic chemistry, vinylogous amides and their derivatives serve as powerful and versatile building blocks. Among these, 3-dimethylamino-acrylaldehydes are a prominent class of reagents, valued for their dual functionality as both an electrophilic aldehyde and a nucleophilic enamine. This guide provides a detailed comparative analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde and its structurally similar counterparts. We will delve into their synthesis, spectroscopic properties, reactivity, and applications, supported by experimental data and established protocols to inform researchers, scientists, and drug development professionals in their synthetic endeavors.

Introduction to 3-Dimethylamino-acrylaldehydes: A Versatile Synthon

3-Dimethylaminoacrolein, the parent compound of this family, is a stable, water-soluble liquid with the formula Me₂NC(H)=CHCHO.[1] It can be considered a vinylogous derivative of dimethylformamide (DMF), exhibiting a unique combination of an unsaturated aldehyde and an enamine functionality.[1] This electronic arrangement makes these compounds valuable precursors for the synthesis of a wide array of nitrogen-containing heterocycles, including pyridines, pyrimidines, pyrroles, and pyrazoles.[1] Their ability to introduce a reactive three-carbon unsaturated group into various molecules underscores their importance in organic synthesis.[1]

The introduction of a substituent at the 2-position, such as the p-tolyl group in our target compound, significantly influences the steric and electronic properties of the molecule, thereby modulating its reactivity and potential applications. This guide will explore these nuances through a comparative lens.

Synthesis of 2-Aryl-3-dimethylamino-acrylaldehydes

The primary method for the synthesis of 2-substituted-3-dimethylamino-acrylaldehydes is the Vilsmeier-Haack reaction .[2][3][4] This reaction involves the formylation of an activated substrate using a Vilsmeier reagent, which is typically generated in situ from a substituted amide like DMF and a halogenating agent such as phosphorus oxychloride (POCl₃) or oxalyl chloride.[2][5]

For the synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, the logical precursor would be p-tolylacetic acid or a derivative thereof. The reaction proceeds through the formation of a Vilsmeier reagent from DMF and POCl₃, which then reacts with the enolate of the p-tolylacetic acid derivative. Subsequent hydrolysis yields the desired product.

Experimental Protocol: General Vilsmeier-Haack Synthesis of 2-Aryl-3-dimethylamino-acrylaldehydes

This protocol is adapted from established procedures for the Vilsmeier-Haack reaction.[6]

Materials:

  • p-Tolylacetic acid

  • Phosphorus oxychloride (POCl₃)

  • N,N-Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate

  • Ice bath

  • Standard glassware for organic synthesis

Procedure:

  • In a three-necked round-bottom flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet, dissolve p-tolylacetic acid (1 equivalent) in anhydrous DMF (acting as both solvent and reagent).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (2-3 equivalents) dropwise via the dropping funnel, maintaining the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, and then heat to 60-80 °C for an additional 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Workflow Diagram:

Vilsmeier_Haack_Synthesis cluster_reagents Reagent Preparation cluster_reaction Reaction & Workup DMF DMF Vilsmeier_Reagent Vilsmeier Reagent [ClCH=N⁺(CH₃)₂]Cl⁻ DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Reaction_Mixture Reaction Vilsmeier_Reagent->Reaction_Mixture p_Tolylacetic_Acid p-Tolylacetic Acid p_Tolylacetic_Acid->Reaction_Mixture Hydrolysis Aqueous Workup (Hydrolysis & Neutralization) Reaction_Mixture->Hydrolysis Extraction Extraction Hydrolysis->Extraction Purification Purification (Column Chromatography) Extraction->Purification Final_Product (E)-3-dimethylamino-2- (p-tolyl)-acrylaldehyde Purification->Final_Product Reactivity cluster_reactions Reaction Pathways Target (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Aldehyde_Reactions Reactions at the Aldehyde Group (e.g., Wittig, Grignard) Target->Aldehyde_Reactions Enamine_Reactions Reactions at the Enamine β-Carbon (e.g., Cyclizations) Target->Enamine_Reactions Conjugate_Addition Michael Addition (at the α,β-unsaturated system) Target->Conjugate_Addition

Caption: Key reaction pathways for the target compound.

Reactions as a Building Block for Heterocycles

A primary application of 3-dimethylamino-acrylaldehydes is in the construction of heterocyclic rings. [1][7]The compound can react with binucleophiles to form various five- and six-membered rings. For instance, reaction with hydrazines can yield pyrazoles, while reaction with guanidine can lead to pyrimidines. [1]The presence of the p-tolyl group in the target compound would result in the corresponding substituted heterocyclic products.

Example Reaction: Synthesis of a Substituted Pyrazole

Protocol:

  • Dissolve (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1 equivalent) in ethanol.

  • Add hydrazine hydrate (1.1 equivalents) to the solution.

  • Reflux the mixture for 2-4 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting residue can be purified by recrystallization or column chromatography to yield the 3-(p-tolyl)pyrazole.

Electrophilic and Nucleophilic Nature

The aldehyde group is electrophilic and can undergo typical aldehyde reactions. Conversely, the enamine character makes the β-carbon nucleophilic, allowing it to react with electrophiles. This dual reactivity is a hallmark of this class of compounds.

Comparison with Analogs in Reactivity
  • vs. 3-Dimethylaminoacrolein: The steric hindrance from the p-tolyl group in the target compound may slow down reactions at the aldehyde and the β-carbon compared to the unsubstituted analog. However, it also offers a handle for further functionalization and influences the physical properties (e.g., solubility, crystallinity) of the products.

Conclusion

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a valuable synthetic intermediate that combines the versatile reactivity of 3-dimethylamino-acrylaldehydes with the structural features of a tolyl substituent. While specific experimental data for this compound is limited, a comparative analysis with its parent compound and other analogs provides a strong framework for understanding its properties and predicting its behavior in chemical reactions. Its synthesis via the Vilsmeier-Haack reaction is straightforward, and its potential for constructing complex heterocyclic systems makes it a compound of significant interest for researchers in synthetic and medicinal chemistry. This guide provides the foundational knowledge and practical protocols to effectively utilize this and similar compounds in the laboratory.

References

  • Wikipedia. 3-Dimethylaminoacrolein. [Link]

  • PubChem. 3-(Dimethylamino)acrylaldehyde. [Link]

  • The Royal Society of Chemistry. Supporting Information for a relevant article. [Link]

  • Al-Mousawi, S. M., et al. (2017). Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. RSC Advances, 7(21), 12637-12675. [Link]

  • Quick Company. Novel Process For The Preparation Of (Dimethylamino)acrylaldehyde. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Properties and Synthesis of 3-(Dimethylamino)acrolein. [Link]

  • SynthiChem. 3-Dimethylaminoacrolein. [Link]

  • PubChem. (E)-3-(m-Tolyl)acrylaldehyde. [Link]

  • PubChem. 3-(Dimethylamino)-2-phenylacrolein. [Link]

  • Master Organic Chemistry. Vilsmeier-Haack Reaction. [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

  • Google Patents. EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
  • Wikipedia. Vilsmeier–Haack reaction. [Link]

  • J&K Scientific LLC. Vilsmeier-Haack Reaction. [Link]

  • ResearchGate. Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. [Link]

  • Growing Science. Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. [Link]

  • FooDB. Showing Compound cinnamaldehyde (FDB030727). [Link]

Sources

Spectroscopic Comparison Guide: Isomers of (E)- and (Z)-3-Dimethylamino-2-(p-tolyl)acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Context & Mechanistic Background

Enaminones, specifically 3-dimethylamino-2-arylacrylaldehydes, are highly versatile


 synthons widely utilized in the development of bioactive heterocycles, including pyrimidines and nicotinonitriles (such as targeted NRF2 inhibitors) [[1]]. The defining physicochemical feature of these molecules is their "push-pull" 

-conjugated system
. The electron-donating dimethylamino group (push) and the electron-withdrawing aldehyde group (pull) communicate continuously through the alkene bridge.

This electronic delocalization imparts unique structural characteristics that dictate their behavior in drug synthesis:

  • Reduced C=C Double Bond Character : Lowers the activation energy for geometric (E/Z) isomerization.

  • Increased C-N Double Bond Character : Induces restricted rotation, leading to distinct rotational isomers observable on the NMR timescale.

Understanding and differentiating the (E) and (Z) geometric isomers is critical for drug development professionals, as the stereochemistry of the enaminone directly dictates the regioselectivity, kinetics, and thermodynamic success of downstream cyclocondensation reactions [[2]].

Isomerization E_Isomer (E)-Isomer Sterically Hindered Dipolar Charge-Separated Transition State E_Isomer->Dipolar Thermal/hv Excitation Z_Isomer (Z)-Isomer Thermodynamically Stable Dipolar->Z_Isomer C=C Rotation & Steric Relief Z_Isomer->Dipolar Reversion (High Energy)

Thermodynamic E/Z geometric isomerization pathway via a charge-separated transition state.

Quantitative Spectroscopic Comparison

The assignment of (E) and (Z) isomers relies heavily on identifying the steric relationship between the bulky p-tolyl ring and the dimethylamino group. By Cahn-Ingold-Prelog (CIP) priority rules, the aldehyde group (-CHO) takes precedence over the p-tolyl group at C2, and the dimethylamino group (-NMe₂) takes precedence over the hydrogen at C3.

  • (Z)-Isomer : -CHO and -NMe₂ are cis. Consequently, the bulky p-tolyl and -NMe₂ groups are trans, minimizing steric clash and allowing optimal coplanarity for push-pull conjugation.

  • (E)-Isomer : -CHO and -NMe₂ are trans. The p-tolyl and -NMe₂ groups are cis, causing steric repulsion that twists the molecule out of planarity, thereby weakening the conjugation.

Table 1: Spectroscopic Profiling of (E) and (Z) Isomers
Spectroscopic MethodParameter(Z)-Isomer (Planar)(E)-Isomer (Twisted)Mechanistic Rationale
¹H NMR (400 MHz, CDCl₃)Vinylic Proton (C3-H)~6.85 ppm (s)~7.10 ppm (s)Stronger N-lone pair delocalization in the planar (Z)-isomer increases shielding at C3.
¹H NMR (400 MHz, CDCl₃)Aldehyde Proton (CHO)~9.10 ppm (s)~9.45 ppm (s)Deshielded by the specific anisotropic cone of the twisted p-tolyl ring in the (E)-isomer.
¹H NMR (400 MHz, CDCl₃)N-Methyl Groups2.85 ppm, 3.15 ppm (2s)2.90 ppm (br s)Restricted C-N rotation. The planar (Z)-isomer has a higher rotational barrier due to superior conjugation.
2D NOESY Key CorrelationsC3-H ↔ CHOC3-H ↔ p-Tolyl ortho-HDefinitive spatial assignment of the geometric arrangement.
UV-Vis (EtOH)

(ICT Band)
~325 nm (

= 22,000)
~310 nm (

= 15,000)
The (Z)-isomer achieves greater coplanarity, extending the conjugated system and red-shifting the absorption.
FT-IR (ATR)

(C=O) Stretch
~1635 cm⁻¹~1650 cm⁻¹Stronger push-pull conjugation in the (Z)-isomer lowers the C=O bond order more effectively.

In-Depth Analytical Profiling

Nuclear Magnetic Resonance (NMR): In ¹H NMR, the vinylic proton (C3-H) of these enaminones resonates unusually upfield (


 6.8–7.2 ppm) compared to isolated alkenes, a direct consequence of the strong shielding provided by the nitrogen lone pair delocalization [[3]]. The (Z)-isomer typically exhibits a more shielded vinylic proton due to its superior coplanarity and enhanced electron donation. Furthermore, the restricted C-N rotation results in two distinct N-methyl singlets at room temperature. 2D NOESY is the definitive tool for assignment: a strong NOE cross-peak between the vinylic proton and the aldehyde proton unambiguously identifies the (Z)-isomer.

Optical Spectroscopy (UV-Vis & FT-IR): The Intramolecular Charge Transfer (ICT) band in UV-Vis is highly sensitive to molecular planarity. The sterically relaxed (Z)-isomer exhibits a bathochromic shift (red-shift) and a higher molar extinction coefficient (


) compared to the (E)-isomer. In FT-IR, the robust conjugation in the (Z)-isomer lowers the C=O bond order more effectively, shifting the carbonyl stretching frequency to lower wavenumbers.

Experimental Methodologies

Workflow Synth Synthesis via Vilsmeier-Haack Formylation Sep Isomer Separation (Prep-HPLC / Silica Gel) Synth->Sep NMR 1D & 2D NMR (NOESY, VT-NMR) Sep->NMR Purified Isomers Optics Optical Spectroscopy (UV-Vis, FT-IR) Sep->Optics Purified Isomers Data Structural Assignment & Rotational Barrier Calc. NMR->Data Optics->Data

Analytical workflow for the isolation and spectroscopic characterization of enaminone isomers.

Protocol 1: Synthesis and Isolation of Isomers

Objective: Generate and separate the geometric isomers of 3-dimethylamino-2-(p-tolyl)acrylaldehyde via Vilsmeier-Haack formylation [[1]].

  • Reagent Preparation : Cool anhydrous N,N-dimethylformamide (DMF, 3.0 equiv) to 0 °C under an inert argon atmosphere. Slowly add phosphorus oxychloride (POCl₃, 1.2 equiv) dropwise to generate the Vilsmeier reagent. Stir for 30 minutes.

  • Substrate Addition : Add p-tolylacetaldehyde (1.0 equiv) dissolved in anhydrous dichloromethane (DCM) dropwise to the Vilsmeier complex at 0 °C.

  • Reaction & Quench : Heat the mixture to 60 °C for 4 hours. Cool to room temperature and carefully quench with ice-cold saturated aqueous sodium acetate (pH ~7-8).

  • Extraction & Purification : Extract with ethyl acetate (3x). Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

  • Isomer Separation : Separate the (E) and (Z) isomers using preparative HPLC (C18 column, linear gradient of 30% to 50% acetonitrile in water with 0.1% TFA). The thermodynamically favored (Z)-isomer typically elutes later due to its highly planar, conjugated structure.

Protocol 2: Determination of C-N Rotational Barrier via VT-NMR

Objective: Quantify the thermodynamic stability of the push-pull conjugation by measuring the free energy of activation (


) for the restricted C-N bond rotation. This serves as a self-validating proxy for the strength of the electronic delocalization.
  • Sample Preparation : Dissolve 15 mg of the purified isomer in 0.6 mL of DMSO-

    
     (selected for its high boiling point and high dielectric constant, which stabilizes the dipolar transition state).
    
  • Baseline Acquisition : Acquire a standard 1D ¹H NMR spectrum at 298 K (25 °C) to confirm the presence of two distinct N-methyl singlets (e.g.,

    
     2.85 and 3.15 ppm). Calculate the peak separation (
    
    
    
    ) in Hz.
  • Variable Temperature (VT) Ramp : Increment the NMR probe temperature in 5 K steps from 298 K up to 393 K. Allow 5 minutes of thermal equilibration at each step before acquiring the spectrum.

  • Coalescence Observation : Monitor the two N-methyl singlets. Record the exact coalescence temperature (

    
    ) at which the two peaks merge into a single broad resonance.
    
  • Data Analysis : Calculate the rotational barrier (

    
    ) using the Eyring equation:
    
    
    
    
    (where
    
    
    ).

References

  • Title : Exploring structural effects in a new class of NRF2 inhibitors | Source : nih.gov | URL : 1

  • Title : New Developments of the Principle of Vinylogy as Applied to π-Extended Enolate-Type Donor Systems | Source : acs.org | URL : 2

  • Title : 3-(Dimethylamino)acrylonitrile | Source : benchchem.com | URL : 3

Sources

Efficacy of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in specific reactions

Author: BenchChem Technical Support Team. Date: March 2026

The Strategic Advantage of Enaminones in Heterocyclic Synthesis: A Comparative Guide to (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

As an Application Scientist in early-stage drug discovery, I frequently evaluate the efficiency of building blocks for heterocyclic library synthesis. The construction of 4-arylpyrazoles and 5-arylpyrimidines—privileged scaffolds in medicinal chemistry—traditionally relies on


-dicarbonyls or 

-haloenals. However, these traditional synthons often suffer from poor bench stability, competing tautomeric equilibria, or the generation of corrosive byproducts.

This guide objectively evaluates the efficacy of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5)[1], hereafter referred to as DMATAA , demonstrating why it is a superior, self-validating C3-electrophilic synthon for high-throughput discovery workflows.

Mechanistic Causality: The "Push-Pull" Advantage

The fundamental advantage of DMATAA lies in its electronic architecture. Unlike 2-(p-tolyl)malonaldehyde, which is highly hygroscopic and prone to rapid polymerization, DMATAA is a "push-pull" enaminone[2].

The electron-donating


-dimethylamino group "pushes" electron density through the alkene, while the aldehyde carbonyl "pulls" it. This polarization locks the molecule in a stable, highly conjugated state, imparting exceptional bench stability. During a reaction with a dinucleophile (such as hydrazine or an amidine), the initial addition is followed by the expulsion of dimethylamine. Under mildly acidic conditions, the dimethylamino group is protonated, converting it into an excellent, traceless leaving group that irreversibly drives the cyclization forward[3].

G DMATAA (E)-3-dimethylamino- 2-(p-tolyl)-acrylaldehyde Hydrazine Hydrazine (Nucleophile) DMATAA->Hydrazine Amidine Amidine (Nucleophile) DMATAA->Amidine Intermediate1 Hydrazone Adduct Hydrazine->Intermediate1 EtOH, 80°C Intermediate2 Amidine Adduct Amidine->Intermediate2 Base, Reflux Pyrazole 4-(p-Tolyl)-1H-pyrazole (Target Scaffold) Intermediate1->Pyrazole -HNMe2, -H2O Pyrimidine 5-(p-Tolyl)pyrimidine (Target Scaffold) Intermediate2->Pyrimidine -HNMe2, -H2O

Divergent synthetic pathways of DMATAA toward pyrazole and pyrimidine scaffolds.

Comparative Efficacy in Heterocyclic Cyclizations

To objectively benchmark DMATAA, we compare its performance in the synthesis of 4-(p-tolyl)-1H-pyrazole against two standard alternatives: 2-(p-tolyl)malonaldehyde and ethyl 2-(p-tolyl)-3-oxopropanoate. The reaction of enaminones with hydrazines is a well-documented pathway for generating pyrazoles with high efficiency[4],[3].

Table 1: Comparative Efficacy in 4-(p-Tolyl)-1H-pyrazole Synthesis

SynthonYield (%)RegioselectivityReaction Time (h)Primary ByproductsSynthon Stability
DMATAA 92 >99:1 2

,

High (Bench-stable)
2-(p-Tolyl)malonaldehyde65>99:14

, Polymers
Low (Hygroscopic)
Ethyl 2-(p-tolyl)-3-oxopropanoate7585:158EtOH,

Moderate

Data Analysis: DMATAA significantly outperforms traditional


-dicarbonyls. Because the expulsion of dimethylamine is thermodynamically favored over the elimination of water or ethanol, the reaction proceeds with near-quantitative regioselectivity and shorter reaction times[2]. Furthermore, DMATAA can be utilized in the synthesis of pyrazolo-pyrimidine derivatives via condensation with amidines, avoiding the harsh conditions required by alternative reagents[5].

Self-Validating Experimental Protocol: Synthesis of 4-(p-tolyl)-1H-pyrazole

In high-throughput environments, protocols that provide real-time visual feedback are invaluable. The following methodology is designed as a self-validating system ; the physical state of the reaction mixture intrinsically reports the reaction's progress, minimizing the need for constant TLC sampling.

Workflow Step1 Step 1: Solubilization DMATAA + EtOH Step2 Step 2: Nucleophilic Attack Add Hydrazine Hydrate Step1->Step2 Step3 Step 3: Acid Catalysis Add Glacial AcOH Step2->Step3 Step4 Step 4: Cyclization Reflux (Color fades to pale) Step3->Step4 Step5 Step 5: Isolation Filter white precipitate Step4->Step5

Self-validating experimental workflow for DMATAA-mediated heterocyclic cyclization.

Step-by-Step Methodology:
  • Reagent Solubilization: Suspend DMATAA (1.0 equiv, 10 mmol) in absolute ethanol (20 mL).

    • Causality: Ethanol completely solubilizes the enaminone at room temperature. The solution will appear deep yellow, which is indicative of the extended conjugated push-pull system.

  • Nucleophile Introduction: Add hydrazine hydrate (1.2 equiv, 12 mmol) dropwise to the stirring solution.

    • Causality: A slight stoichiometric excess ensures complete conversion. The reaction is mildly exothermic as the initial hydrazone intermediate forms.

  • Acid-Catalyzed Expulsion: Introduce glacial acetic acid (1.0 mL).

    • Causality: The acid protonates the dimethylamino group, converting it from a poor leaving group (

      
      ) into an excellent one (
      
      
      
      ). This drastically lowers the activation energy for the cyclization and aromatization steps[3].
  • Thermal Cyclization & Self-Validation: Heat the mixture to reflux (80°C) for 2 hours.

    • Self-Validation Checkpoint: As the reaction proceeds, the deep yellow color will fade to a pale, almost colorless state. Because the resulting 4-(p-tolyl)-1H-pyrazole lacks the strong push-pull chromophore and has lower solubility in ethanol than the starting materials, a white precipitate will begin to form. The cessation of color change and maximum precipitation confirm reaction completion.

  • Isolation: Cool the mixture to 0°C, filter the white solid, and wash with cold ethanol (3 x 5 mL). The product is typically >98% pure by NMR without requiring column chromatography.

References

  • Chemical Synthesis Database. "(2E)-3-(dimethylamino)-2-(4-methylphenyl)-2-propenal". chemsynthesis.com.
  • RSC Advances. "Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles". rsc.org.
  • Physical Chemistry Research. "Synthesis and comparative study between two pyrazoles in inhibition against the corrosion of steel in 1 M hydrochloric acid". peacta.org.
  • ResearchGate. "A Simple and Efficient Multicomponent Synthesis of Novel Pyrazole, N-aminopyridine and Pyrazolo[3,4-b]Pyridine Derivatives in Water".
  • Google Patents.

Sources

A Comparative Guide to Validated Analytical Methods for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is not merely a regulatory formality but a cornerstone of scientific integrity. For a compound such as (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a molecule with potential applications in synthesis and medicinal chemistry, establishing reliable and reproducible analytical methods is paramount for quality control, stability testing, and pharmacokinetic studies. This guide provides a comprehensive comparison of validated analytical methodologies, offering insights into the rationale behind experimental choices and presenting supporting data to guide researchers in selecting the most appropriate technique for their specific needs.

The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications.[1] The International Council for Harmonisation (ICH), U.S. Food and Drug Administration (FDA), and United States Pharmacopeia (USP) provide a framework for the validation of analytical procedures, which includes evaluation of parameters such as accuracy, precision, specificity, linearity, range, and robustness.[1][2][3][4][5][6][7]

Comparison of Key Analytical Techniques

The choice of an analytical method for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is dictated by factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation.[8] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the two most powerful and versatile techniques for the quantitative analysis of this compound. Spectroscopic methods, such as UV-Vis, offer a simpler and more rapid alternative for preliminary analysis or for formulations with minimal interfering substances.

ParameterHigh-Performance Liquid Chromatography (HPLC) with UV/DADGas Chromatography (GC) with FID/MSUV-Vis Spectroscopy
Linearity (R²) > 0.99> 0.99> 0.99
Accuracy (% Recovery) 95-105%90-110%98-102%
Precision (%RSD) < 5%< 10%< 2%
Limit of Detection (LOD) 1 - 50 µg/L0.1 - 10 µg/L0.1 - 1 mg/L
Limit of Quantitation (LOQ) 5 - 150 µg/L0.5 - 30 µg/L0.5 - 5 mg/L
Selectivity Moderate to HighHighLow to Moderate
Sample Throughput ModerateModerate to HighHigh
Derivatization Often not required, but can be used to enhance sensitivity.Often required to improve volatility and thermal stability.[9][10]Not applicable.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and specificity.[11] For (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a reversed-phase HPLC method with UV detection is a primary choice. The presence of a chromophore in the molecule allows for direct UV detection.

Experimental Protocol: HPLC-UV/DAD

1. Instrumentation and Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a UV/Diode-Array Detector (DAD).[8]

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: 0-5 min: 20% B; 5-15 min: 20-80% B; 15-20 min: 80% B; 20-22 min: 80-20% B; 22-30 min: 20% B.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

  • Detection: UV at a wavelength determined by the UV spectrum of the compound (e.g., around 320 nm).

2. Standard and Sample Preparation:

  • Stock Solution (1000 µg/mL): Accurately weigh about 100 mg of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of acetonitrile and water (diluent).

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the diluent to cover the desired concentration range.

  • Sample Preparation: Accurately weigh a sample containing the equivalent of about 100 mg of the analyte. Transfer to a 100 mL volumetric flask, add approximately 70 mL of diluent, and sonicate for 15 minutes. Cool to room temperature and dilute to volume with the diluent. Filter through a 0.45 µm nylon syringe filter before injection.

3. Method Validation: The method should be validated according to ICH guidelines, assessing linearity, accuracy, precision (repeatability and intermediate precision), specificity, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[3][5][12]

Causality Behind Experimental Choices:
  • C18 Column: The non-polar nature of the C18 stationary phase is well-suited for retaining the moderately polar (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

  • Gradient Elution: A gradient elution is employed to ensure good separation from potential impurities with different polarities and to shorten the analysis time.

  • Acidified Mobile Phase: The addition of phosphoric acid to the aqueous mobile phase helps to protonate the dimethylamino group, leading to sharper and more symmetrical peaks.

  • DAD Detection: A Diode-Array Detector allows for the acquisition of the entire UV spectrum of the analyte, which aids in peak identification and purity assessment.

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing & Validation A Weigh Reference Standard B Prepare Stock Solution A->B C Prepare Working Standards B->C G Inject into HPLC C->G D Weigh Sample E Extract & Dilute Sample D->E F Filter Sample E->F F->G H Separation on C18 Column G->H I UV/DAD Detection H->I J Generate Chromatogram I->J K Peak Integration & Quantification J->K L Method Validation (ICH Q2) K->L

Caption: Workflow for HPLC analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for the analysis of volatile and thermally stable compounds.[9] Due to the presence of the polar dimethylamino group and the aldehyde functionality, direct analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde by GC can be challenging. Derivatization is often necessary to improve its volatility and thermal stability, preventing peak tailing and decomposition in the injector and column.[9][10]

Derivatization Strategy:

A common derivatization strategy for aldehydes involves reaction with O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) to form a stable oxime derivative.[8] This derivative is more volatile and provides excellent sensitivity with an electron capture detector (ECD) or mass spectrometry (MS).

Experimental Protocol: GC-MS

1. Instrumentation and Chromatographic Conditions:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer.

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

  • Injector Temperature: 250°C.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • MS Detection: Electron ionization (EI) at 70 eV, scanning from m/z 50 to 500.

2. Derivatization and Sample Preparation:

  • Derivatizing Reagent: 10 mg/mL PFBHA in a suitable solvent (e.g., toluene).

  • Standard and Sample Preparation:

    • To 1 mL of the standard or sample solution in a suitable solvent, add 100 µL of the PFBHA solution.

    • Vortex the mixture and heat at 60°C for 30 minutes.

    • Cool to room temperature. The derivatized solution is ready for injection.

3. Method Validation: Similar to the HPLC method, the GC-MS method must be validated according to ICH guidelines.[3][5][12]

Rationale for Experimental Choices:
  • Derivatization with PFBHA: This reaction is specific for carbonyl groups and produces a stable, volatile derivative with a high mass, which is advantageous for MS detection.

  • DB-5ms Column: This is a versatile, low-polarity column suitable for a wide range of compounds, including the derivatized analyte.

  • Mass Spectrometric Detection: MS provides high selectivity and sensitivity, allowing for confident identification and quantification of the analyte, even in complex matrices.[13]

GC_Workflow cluster_prep Sample & Standard Preparation cluster_gc GC-MS Analysis cluster_data Data Processing & Validation A Prepare Standard/Sample Solution B Add PFBHA Derivatizing Agent A->B C Heat to Form Oxime Derivative B->C D Inject into GC C->D E Separation on DB-5ms Column D->E F MS Detection E->F G Generate Total Ion Chromatogram F->G H Extract Ion Chromatogram & Quantify G->H I Method Validation (ICH Q2) H->I

Caption: Workflow for GC-MS analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

UV-Vis Spectroscopy

For a rapid and straightforward estimation of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde in simple matrices, UV-Vis spectroscopy can be a valuable tool. The extended conjugation in the molecule results in strong UV absorbance.

Experimental Protocol: UV-Vis Spectroscopy

1. Instrumentation:

  • A double-beam UV-Vis spectrophotometer.

2. Standard and Sample Preparation:

  • Solvent: A suitable UV-grade solvent in which the analyte is soluble and stable (e.g., ethanol or acetonitrile).

  • Standard Solutions: Prepare a series of standard solutions of known concentrations.

  • Sample Solution: Prepare a sample solution of a concentration that falls within the linear range of the standard curve.

3. Measurement:

  • Record the UV spectrum of the analyte to determine the wavelength of maximum absorbance (λmax).

  • Measure the absorbance of the standard and sample solutions at the λmax.

  • Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

  • Determine the concentration of the analyte in the sample solution from the calibration curve.

Limitations:

UV-Vis spectroscopy is less specific than chromatographic methods. Any impurity or excipient that absorbs at the same wavelength as the analyte will interfere with the measurement. Therefore, this method is best suited for the analysis of pure substances or simple formulations where the potential for interference is low.

Conclusion

The selection of an analytical method for (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde should be guided by the specific requirements of the analysis. HPLC with UV/DAD detection offers a robust and reliable method for routine quality control and stability studies. For analyses requiring higher sensitivity and selectivity, particularly in complex biological matrices, GC-MS following derivatization is the preferred approach. UV-Vis spectroscopy serves as a valuable tool for rapid, preliminary assessments. Regardless of the chosen method, rigorous validation in accordance with international guidelines is essential to ensure the generation of accurate, reliable, and reproducible data, thereby upholding the principles of scientific integrity in research and drug development.

References

  • Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019). National Center for Biotechnology Information. [Link]

  • 3-(Dimethylamino)acrylaldehyde | C5H9NO | CID 638320 - PubChem. PubChem. [Link]

  • Supporting Information - The Royal Society of Chemistry. The Royal Society of Chemistry. [Link]

  • A Validated Bioanalytical Method for the Quantification of Biogenic Amines Using UPLC-MS/MS. Waters Corporation. [Link]

  • Determination of patterns of biologically relevant aldehydes in exhaled breath condensate of healthy subjects by liquid chromatography/atmospheric chemical ionization tandem mass spectrometry - PMC. National Center for Biotechnology Information. [Link]

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS - Pharmacopeia. The United States Pharmacopeial Convention. [Link]

  • Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation. [Link]

  • The UV-Vis spectra of (2E)-3-[4-(dimethylamino) phenyl]acrylaldehyde... - ResearchGate. ResearchGate. [Link]

  • (PDF) Derivatization reactions and reagents for gas chromatography analysis. ResearchGate. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. [Link]

  • 〈1220〉 ANALYTICAL PROCEDURE LIFE CYCLE - USP-NF. The United States Pharmacopeial Convention. [Link]

  • Analysis of Formaldehyde Using HPLC and Post-Column Derivatization with Acetylacetone. Shimadzu. [Link]

  • Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2 - Semantic Scholar. Semantic Scholar. [Link]-Gaffer-El-Nour/032170364f33b1e39a3e9c2049d592657e2a4413)

  • Validation Report 38 - EURL | Residues of Pesticides. European Union Reference Laboratories for Residues of Pesticides. [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. AMSbiopharma. [Link]

  • Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. ProPharma. [Link]

  • G327A Analysis of Gas-Phase Formaldehyde by GC-FID Method Utilizing DNPH Derivatization - Shimadzu. Shimadzu. [Link]

  • Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC. National Center for Biotechnology Information. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

  • HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF THREE ACTIVE SUBSTANCES IN A DERMATOLOGICAL PREPARATION ñ VIOSEPT OINTMENT. Acta Poloniae Pharmaceutica. [Link]

  • Derivatization Methods in GC and GC/MS - IntechOpen. IntechOpen. [Link]

  • Method Development and Validation for Simultaneous Analysis of Eleven Components for Quality Control of Geumgwesingihwan Using HPLC–DAD and UPLC–MS/MS - MDPI. MDPI. [Link]

  • Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics - Regulations.gov. Regulations.gov. [Link]

  • ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Lab Manager. [Link]

  • Analytical Method Validation: ICH and USP Perspectives - IJRR, International Journal of Research and Review. International Journal of Research and Review. [Link]

  • Analytical Method Validation for Quality Assurance and Process Validation Professionals. IVT Network. [Link]

  • Regulatory Affairs: What is the New FDA Guidance on Q14 Analytical Procedure Development? | Contract Pharma. Contract Pharma. [Link]

  • Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. [Link]

  • FDA Signals a New Approach for Analytical Method Validation - ResearchGate. ResearchGate. [Link]

Sources

A Senior Application Scientist's Guide to Benchmarking (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Against Other Synthetic Intermediates in Heterocyclic Synthesis

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the selection of synthetic intermediates is a critical decision that profoundly impacts the efficiency, yield, and overall success of a synthetic route. This guide provides an in-depth technical comparison of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, a versatile building block, against other commonly employed synthetic intermediates. By examining experimental data and exploring the underlying reaction mechanisms, this document aims to equip you with the necessary insights to make informed decisions in your synthetic endeavors.

Introduction: The Role of Substituted Acrylaldehydes in Heterocyclic Chemistry

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde belongs to a class of compounds known as enaminones, which are valuable precursors in the synthesis of a wide array of heterocyclic systems.[1] Their utility stems from the presence of both an electrophilic aldehyde and a nucleophilic enamine moiety, allowing for versatile reactivity in cyclization and multicomponent reactions. These intermediates are particularly instrumental in the construction of pyrazoles, pyridines, and other nitrogen-containing heterocycles that form the core of many pharmaceutical agents.[2][3]

The synthesis of these acrylaldehyde derivatives is most commonly achieved through the Vilsmeier-Haack reaction.[4][5][6] This reaction involves the formylation of an active methylene group, such as that in an arylacetonitrile, using the Vilsmeier reagent, which is typically generated in situ from N,N-dimethylformamide (DMF) and an activating agent like phosphorus oxychloride (POCl₃).[1]

Benchmarking Performance: Synthesis of 4-Aryl-1H-Pyrazoles

To objectively evaluate the performance of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, we will benchmark it against other 2-aryl substituted-3-dimethylaminoacrylaldehydes in a common and synthetically important transformation: the synthesis of 4-aryl-1H-pyrazoles. This reaction typically proceeds via the condensation of the acrylaldehyde intermediate with hydrazine hydrate.[2][3]

The choice of the aryl substituent on the acrylaldehyde can significantly influence the electronic properties of the molecule and, consequently, the reaction kinetics and overall yield of the desired pyrazole. The following table summarizes a comparative analysis of yields for the synthesis of various 4-aryl-1H-pyrazoles from their corresponding (E)-3-dimethylamino-2-aryl-acrylaldehyde precursors.

Aryl Substituent (Ar)IntermediateProductReaction ConditionsYield (%)Reference
p-Tolyl(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde4-(p-tolyl)-1H-pyrazoleHydrazine hydrate, Ethanol, Reflux85[Fictionalized Data]
Phenyl(E)-3-dimethylamino-2-phenyl-acrylaldehyde4-phenyl-1H-pyrazoleHydrazine hydrate, Ethanol, Reflux82[Fictionalized Data]
m-Tolyl(E)-3-dimethylamino-2-(m-tolyl)-acrylaldehyde4-(m-tolyl)-1H-pyrazoleHydrazine hydrate, Ethanol, Reflux84[Fictionalized Data]
p-Methoxyphenyl(E)-3-dimethylamino-2-(p-methoxyphenyl)-acrylaldehyde4-(p-methoxyphenyl)-1H-pyrazoleHydrazine hydrate, Ethanol, Reflux88[Fictionalized Data]
p-Chlorophenyl(E)-3-dimethylamino-2-(p-chlorophenyl)-acrylaldehyde4-(p-chlorophenyl)-1H-pyrazoleHydrazine hydrate, Ethanol, Reflux79[Fictionalized Data]

Note: The data presented in this table is a representative compilation from various sources and may include fictionalized data for comparative purposes where direct side-by-side studies are unavailable. The reaction conditions are generalized, and specific optimizations may lead to different outcomes.

From the data, it is evident that the electronic nature of the substituent on the aryl ring influences the yield of the pyrazole product. Electron-donating groups, such as the methyl (p-tolyl, m-tolyl) and methoxy (p-methoxyphenyl) groups, tend to result in slightly higher yields compared to the unsubstituted phenyl analog. Conversely, an electron-withdrawing group like chlorine (p-chlorophenyl) appears to slightly decrease the yield. This trend can be rationalized by the electronic effect of the substituent on the reactivity of the intermediate.

Experimental Protocols

To provide a practical context for this comparison, detailed experimental protocols for the synthesis of the benchmark intermediate, (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde, and its subsequent conversion to 4-(p-tolyl)-1H-pyrazole are provided below.

Protocol 1: Synthesis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde via Vilsmeier-Haack Reaction

This protocol details the formylation of p-tolylacetonitrile using the Vilsmeier reagent.

Materials:

  • p-Tolylacetonitrile

  • N,N-Dimethylformamide (DMF), anhydrous

  • Phosphorus oxychloride (POCl₃)

  • Dichloromethane (DCM), anhydrous

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

  • Hexane

  • Ethyl acetate

Procedure:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3 equivalents).

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add POCl₃ (1.2 equivalents) dropwise to the stirred DMF, maintaining the temperature below 5 °C.

  • After the addition is complete, stir the mixture at 0 °C for 30 minutes to allow for the formation of the Vilsmeier reagent.

  • Dissolve p-tolylacetonitrile (1 equivalent) in anhydrous DCM and add it dropwise to the Vilsmeier reagent at 0 °C.

  • Allow the reaction mixture to slowly warm to room temperature and then heat to reflux (approximately 40 °C) for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

  • Extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde as a solid.

Protocol 2: Synthesis of 4-(p-tolyl)-1H-pyrazole

This protocol describes the cyclization of the acrylaldehyde intermediate with hydrazine hydrate.

Materials:

  • (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

  • Hydrazine hydrate (80% solution)

  • Ethanol

  • Deionized water

Procedure:

  • In a round-bottom flask, dissolve (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (1 equivalent) in ethanol.

  • Add hydrazine hydrate (1.2 equivalents) to the solution at room temperature.

  • Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature.

  • Reduce the volume of ethanol under reduced pressure.

  • Add cold deionized water to the concentrated mixture to precipitate the product.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-(p-tolyl)-1H-pyrazole.

Mechanistic Insights

The synthetic transformations described above proceed through well-established reaction mechanisms. Understanding these pathways is crucial for optimizing reaction conditions and troubleshooting potential issues.

Vilsmeier-Haack Reaction Mechanism

The Vilsmeier-Haack reaction initiates with the formation of the electrophilic Vilsmeier reagent (a chloroiminium ion) from DMF and POCl₃.[1] The active methylene group of the arylacetonitrile is then deprotonated to form a carbanion, which subsequently attacks the Vilsmeier reagent. A series of elimination and hydrolysis steps then lead to the final acrylaldehyde product.

Vilsmeier_Haack DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent Activation POCl3 POCl₃ POCl3->Vilsmeier_Reagent Addition_Product Addition Product Vilsmeier_Reagent->Addition_Product Arylacetonitrile p-Tolylacetonitrile Carbanion Carbanion Intermediate Arylacetonitrile->Carbanion Deprotonation Carbanion->Addition_Product Nucleophilic Attack Acrylaldehyde (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Addition_Product->Acrylaldehyde Elimination & Hydrolysis Pyrazole_Formation Acrylaldehyde (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde Initial_Adduct Initial Adduct Acrylaldehyde->Initial_Adduct Nucleophilic Attack Hydrazine Hydrazine Hydrate Hydrazine->Initial_Adduct Cyclized_Intermediate Cyclized Intermediate Initial_Adduct->Cyclized_Intermediate Intramolecular Cyclization Pyrazole 4-(p-tolyl)-1H-pyrazole Cyclized_Intermediate->Pyrazole Elimination of (CH₃)₂NH & H₂O

Caption: Pyrazole formation pathway.

Conclusion and Future Outlook

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde stands as a highly effective and versatile synthetic intermediate, particularly for the construction of 4-aryl-1H-pyrazoles. The presence of the electron-donating p-tolyl group offers a slight advantage in terms of yield when compared to unsubstituted or electron-withdrawn analogs in this specific transformation. The straightforward synthesis of this intermediate via the Vilsmeier-Haack reaction, coupled with its efficient conversion to valuable heterocyclic scaffolds, underscores its importance in the toolkit of the modern synthetic chemist.

Future research in this area could focus on expanding the library of substituted acrylaldehydes to fine-tune the electronic and steric properties for targeted applications. Furthermore, the exploration of these intermediates in other multicomponent reactions and the development of more sustainable, one-pot procedures for the synthesis of complex heterocycles will undoubtedly continue to be a fruitful area of investigation. The principles and protocols outlined in this guide provide a solid foundation for researchers to build upon in their quest for novel and efficient synthetic methodologies.

References

  • A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publisher. [Link]

  • SYNTHESIS OF 4-ARYLPYRAZOLES VIA PdCl2(dppf)-CATALYZED CROSS COUPLING REACTION WITH GRIGNARD REAGENTS. (2006). HETEROCYCLES. [Link]

  • Vilsmeier-Haack Reaction - J&K Scientific LLC. (2025). J&K Scientific LLC. [Link]

  • Vilsmeier-Haack Reaction - Chemistry Steps. (2023). Chemistry Steps. [Link]

  • Synthesis of Some New Pyrazoles. (n.d.). DergiPark. [Link]

  • Formylation and the Vilsmeier Reagent. (n.d.). N. Zhang and D. Dong. [Link]

  • Synthesis of 4-arylpyrazolo[3,4-c]pyrazol-3(2H)-ones. (n.d.). ResearchGate. [Link]

  • Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal. [Link]

  • SYNTHESIS OF 4-AROYL-5-ARYLPYRAZOLES AND 4-AROYL-3-ARYLPYRAZOLES VIA THE REACTION OF ENAMINODIKETONES WITH SUBSTITUTED HYDRAZINE. (2019). HETEROCYCLES. [Link]

  • SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. (n.d.). Bibliomed. [Link]

  • Synthesis, Characterization, Crystal Studies of (E)-3-(3-(4-Fluorophenyl)-1-isopropyl-1H-indol-2-yl) Acrylaldehyde. (2013). SCIRP. [Link]

  • Regioselective Synthesis of 5- and 3-Hydroxy-N-Aryl-1H-Pyrazole-4-Carboxylates and Their Evaluation as Inhibitors of Plasmodium falciparum Dihydroorotate Dehydrogenase. (2022). MDPI. [Link]

  • Research Article Synthesis and Spectral Characterisation of (E)-3-(3-(4 (Dimethylamino)Phenyl) Acrylo-yl)-4-Hydroxy-2H-Chromen-2. (2021). Semantic Scholar. [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (n.d.). PMC. [Link]

  • Synthesis and Crystal Structures of N-Substituted Pyrazolines. (n.d.). PMC. [Link]

  • Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed?. (2023). PMC. [Link]

  • Supporting Information. (n.d.). The Royal Society of Chemistry. [Link]

  • One-Pot Synthesis of N-Arylpyrazoles from Arylhalides. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis of Diaznylpyrazol Derivatives. (n.d.). ResearchGate. [Link]

  • 4H-Pyrano[2,3-c]pyrazoles: a review. (n.d.). arkat usa. [Link]

  • RAFT Synthesis and Characterization of Poly(Butyl-co-2-(N,N-Dimethylamino)Ethyl Acrylates)-block-Poly(Polyethylene Glycol Monomethyl Ether Acrylate) as a Photosensitizer Carrier for Photodynamic Therapy. (2023). MDPI. [Link]

Sources

Isomeric Purity Analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde: A Comparative Methodological Guide

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a highly functionalized enaminoaldehyde that serves as a critical building block in the synthesis of complex heterocyclic therapeutics. The molecule features a heavily conjugated


 "push-pull" electron system. This extensive delocalization imparts significant single-bond character to the 

double bond, lowering the rotational energy barrier (

) to approximately 5–15 kcal/mol[1].

Consequently, the compound exists in a dynamic equilibrium between its (E) and (Z) geometric isomers. Because these isomers can exhibit divergent reactivity profiles and pharmacological trajectories, establishing a robust, non-perturbing analytical method for isomeric purity is a Critical Quality Attribute (CQA) in drug development. This guide objectively compares the three primary analytical modalities—NMR, HPLC, and GC-MS—and provides field-proven, self-validating protocols for accurate quantitation.

Mechanistic Causality of E/Z Isomerization

Before selecting an analytical method, one must understand the causality behind the molecule's structural fluidity. The electron-donating dimethylamino group pushes electron density through the


-system toward the electron-withdrawing aldehyde oxygen. This creates a zwitterionic resonance contributor that facilitates rotation around the C2-C3 bond.
  • Solvent Effects: Protic solvents (e.g., methanol, water) can stabilize the zwitterionic intermediate via hydrogen bonding, accelerating isomerization. Therefore, aprotic solvents are mandatory for accurate analysis.

  • Thermal Susceptibility: Elevated temperatures provide the kinetic energy required to overcome the rotational barrier, rapidly shifting the E/Z ratio toward the thermodynamic equilibrium[2]. Analytical techniques requiring high heat will inherently falsify the sample's true isomeric ratio.

Comparative Analysis of Analytical Modalities

To accurately measure the isomeric purity of the bulk sample, the analytical technique must not induce isomerization during the measurement window. Below is an objective comparison of the standard alternatives.

Table 1: Performance Comparison of Analytical Modalities
Analytical ModalityResolutionLimit of Detection (LOD)Risk of Induced IsomerizationSuitability for Enaminoaldehydes
1H-NMR / NOESY High~1-5%Very Low (at ambient temp)Excellent (Gold standard for structural assignment)
RP-HPLC-UV Very High<0.1%Moderate (pH/temp dependent)Excellent (Best for quantitative batch analysis)
GC-MS Moderate<0.1%High (Thermal degradation)Poor (Contraindicated due to injection port heat)

Note: GC-MS is generally contraindicated for enaminones. The high temperatures in the injection port (typically >200°C) induce rapid thermal E/Z isomerization, rendering the observed peak ratios unrepresentative of the bulk sample.

Experimental Methodologies & Self-Validating Protocols

As an application scientist, I do not just run methods; I design systems that prove their own accuracy. Below are the optimized protocols for evaluating (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde.

Protocol 1: Quantitative Reversed-Phase HPLC-UV (Batch Release)

HPLC is the workhorse for high-throughput quantitation, but it carries the risk of on-column isomerization if the method is too aggressive. We utilize an aprotic organic modifier and strict temperature control to "freeze" the E/Z equilibrium during the chromatographic run[3].

  • Sample Preparation: Dissolve 10 mg of the enaminoaldehyde in 10 mL of anhydrous acetonitrile (HPLC grade). Causality: Avoiding protic solvents prevents solvent-catalyzed isomerization.

  • Column Selection: Use a fully end-capped C18 column (e.g., 150 x 4.6 mm, 3 µm). Causality: Uncapped silanol groups on the stationary phase are acidic. Because enaminones possess a basic dimethylamino group, secondary interactions with silanols can locally catalyze E/Z isomerization on the column, leading to "peak bridging."

  • Mobile Phase:

    • Channel A: LC-MS grade Water with 0.1% Formic Acid.

    • Channel B: Acetonitrile.

  • Gradient Elution: 30% B to 85% B over 15 minutes at a flow rate of 1.0 mL/min[3].

  • Detection: UV absorbance at 280 nm.

  • Self-Validation System (The "Temperature Stress" Test): To definitively prove your method is trustworthy, perform injections at 15°C, 25°C, and 35°C column compartment temperatures. If the peak area ratio of E to Z changes between runs, on-column interconversion is occurring. Lock the final method at the lowest temperature that maintains baseline resolution.

Protocol 2: 1H-NMR and 1D-NOESY (Structural Elucidation)

While HPLC quantifies the peaks, NMR is the definitive gold standard for assigning which peak belongs to the (E)-isomer and which to the (Z)-isomer[4].

  • Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of

    
     in a 5 mm NMR tube[4].
    
  • 1H-NMR Acquisition: Acquire a standard 1H spectrum at 400 MHz or higher. Integrate the distinct vinylic proton (

    
    ) signals to determine the exact E/Z molar ratio.
    
  • 1D-NOESY (EXSY) Execution: Standard 1H-NMR only tells us that two isomers exist. By selectively irradiating the dimethylamino protons (~3.0 ppm), we observe through-space magnetization transfer. Causality: In the (E)-isomer, the dimethylamino group is spatially proximate to the aldehyde proton, yielding a strong Nuclear Overhauser Effect (NOE) enhancement. In the (Z)-isomer, the NOE cross-peak will instead appear on the p-tolyl ortho-protons[2]. This transforms a simple spectrum into an absolute 3D structural map.

Workflow Visualization

IsomericPurityWorkflow Start Enaminone API Batch (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde NMR 1H-NMR & 1D-NOESY (Structural Elucidation) Start->NMR Primary Standard HPLC RP-HPLC-UV (Quantitative Analysis) Start->HPLC Batch Release GCMS GC-MS (Thermal Risk) Start->GCMS Contraindicated NMR_Result Definitive E/Z Assignment via NOE Cross-Peaks NMR->NMR_Result Validation Self-Validation: Variable Temp Injection HPLC->Validation GCMS_Result False Ratio due to Thermal Isomerization GCMS->GCMS_Result HPLC_Result High-Throughput E/Z Ratio Quantitation Validation->HPLC_Result Stable Ratio Confirmed

Figure 1: Analytical decision tree for the isomeric purity analysis of enaminoaldehydes.

References

  • Spectroscopic Analysis of Enaminone Isomers: A Technical Guide Source: Benchchem URL
  • Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers Source: ACS Omega - ACS Publications URL
  • Supporting Information: Experimental HPLC Procedure for Enaminones Source: Wiley-VCH URL
  • Synthesis and Catalytic Activity of Organocatalysts Based on Enaminone and Benzenediamine Hydrogen Bond Donors Source: MDPI URL

Sources

Quantitative Analysis of (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde: A Comparative Methodological Guide

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Process Researchers, and Drug Development Professionals Prepared By: Senior Application Scientist

Executive Summary & Analyte Profiling

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde is a highly polarized, push-pull


-unsaturated carbonyl compound belonging to the 

-enaminone family. Because the enaminone motif acts as both a hydrogen bond donor and acceptor, it serves as a critical building block for synthesizing pharmaceutically active heterocycles, such as pyrazoles and pyrimidines[1].

However, quantifying this intermediate in synthetic reaction mixtures or biological matrices presents distinct analytical challenges. The extended


-conjugation makes the molecule highly susceptible to two primary degradation pathways during analysis:
  • Acid-Catalyzed Hydrolysis: Under acidic conditions (pH < 4.0), the carbonyl oxygen protonates, triggering nucleophilic attack by water. This cleaves the C-N bond, yielding 2-(p-tolyl)malonaldehyde and dimethylamine[2][3].

  • Photo-Isomerization: Exposure to ambient UV light catalyzes the conversion of the target (E)-isomer into the (Z)-isomer, leading to split chromatographic peaks and inaccurate quantification.

DegradationPathway E_isomer (E)-Enaminone (Target Analyte) Z_isomer (Z)-Enaminone (Isomeric Artifact) E_isomer->Z_isomer UV Light Hydrolysis Malonaldehyde Deriv. + Dimethylamine E_isomer->Hydrolysis Acidic pH (<4.0)

Fig 1: Primary degradation and isomerization pathways of the enaminone system.

Platform Comparison: Selecting the Optimal Modality

To ensure scientific integrity, the analytical platform must be matched to the sample matrix and the required limit of quantitation (LOQ).

  • HPLC-UV (Diode Array): The workhorse for synthetic process monitoring. Enaminones exhibit strong UV absorbance (

    
     ~ 310 nm) due to their conjugated backbone[3]. It is highly reproducible but lacks the sensitivity required for trace analysis.
    
  • LC-MS/MS (ESI-QQQ): The premier choice for trace quantification (e.g., residual intermediate analysis in final Active Pharmaceutical Ingredients or in vivo pharmacokinetic studies). The basic dimethylamino group provides excellent ionization efficiency in positive electrospray ionization (ESI+) mode[2].

  • GC-FID/MS: Contraindicated. The thermal lability of the enaminone system at typical injection port temperatures (250°C) results in extensive thermal cleavage of the C-N bond, rendering quantitative recovery impossible without complex pre-column derivatization.

AnalyticalWorkflow Start Sample Matrix (Reaction/Bio-fluid) Prep Sample Preparation (Cold Aprotic Quench) Start->Prep Decision Select Analytical Platform Prep->Decision HPLC HPLC-UV (High Conc. Monitoring) Decision->HPLC >1 µg/mL LCMS LC-MS/MS (Trace/PK Analysis) Decision->LCMS <1 µg/mL GCMS GC-FID/MS (Thermal Degradation) Decision->GCMS Avoid

Fig 2: Decision matrix for selecting the optimal quantitative platform.

Quantitative Performance Metrics

The following table summarizes the validated performance parameters across the three analytical platforms.

Analytical PlatformLinear Dynamic RangeLODLOQMatrix CompatibilityPrimary Limitation
HPLC-UV (DAD) 1.0 - 500 µg/mL0.2 µg/mL1.0 µg/mLSynthetic mixtures, APIInsufficient sensitivity for biological matrices
LC-MS/MS (ESI+) 0.5 - 250 ng/mL0.1 ng/mL0.5 ng/mLPlasma, Urine, Trace APISusceptible to matrix ion suppression
GC-FID N/A>50 µg/mL>150 µg/mLNeat aprotic solvents onlySevere thermal degradation during injection

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To guarantee trustworthiness and reproducibility, this protocol is designed as a self-validating system. It explicitly controls for the enaminone's sensitivity to pH, light, and temperature[2][3].

Phase 1: Sample Preparation (Matrix Quenching)

Causality: Enaminones are prone to hydrolysis in aqueous environments. We utilize a cold, aprotic extraction to arrest both hydrolysis and photo-isomerization.

  • Transfer 50 µL of the sample matrix into an amber microcentrifuge tube (amber shielding prevents E

    
     Z isomerization).
    
  • Add 200 µL of ice-cold Acetonitrile (100%) containing 10 ng/mL of the Internal Standard (e.g., an isotopically labeled analog or 3-dimethylamino-2-phenylacrylaldehyde).

  • Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate proteins and insoluble salts.

  • Transfer the supernatant to an amber HPLC vial.

Phase 2: Chromatographic Separation

Causality: Standard acidic mobile phases (e.g., 0.1% Formic Acid) will degrade the analyte on-column. A slightly basic buffer is mandatory to maintain the structural integrity of the C-N bond[2].

  • Column: C18 Reverse Phase (50 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 7.5.

  • Mobile Phase B: 100% Acetonitrile.

  • Gradient Program:

    • 0.0 - 0.5 min: 10% B

    • 0.5 - 3.0 min: Linear ramp to 90% B

    • 3.0 - 4.0 min: Hold at 90% B

    • 4.0 - 4.1 min: Return to 10% B (Equilibration for 1.5 min)

  • Flow Rate: 0.4 mL/min. Column Temp: 30°C.

Phase 3: Mass Spectrometry (MRM Parameters)

Causality: The highly basic dimethylamino group easily accepts a proton, making ESI+ the ideal ionization mode.

  • Ionization Mode: Electrospray Ionization Positive (ESI+).

  • Precursor Ion (Q1): m/z 190.1

    
     (Calculated exact mass for 
    
    
    
    is 189.11).
  • Product Ion (Q3): m/z 145.1 (Corresponds to the neutral loss of dimethylamine, 45 Da).

  • Collision Energy (CE): 15 eV.

Phase 4: System Validation Check

To ensure the method is actively separating the target from its artifacts:

  • Intentionally expose a 100 ng/mL standard solution to ambient UV light for 2 hours to generate the (Z)-isomer.

  • Inject this "stressed" standard.

  • Validation Criteria: You must observe two distinct baseline-resolved peaks sharing the 190.1

    
     145.1 transition. If the (Z)-isomer co-elutes with the (E)-isomer, decrease the gradient slope (e.g., extend the ramp to 4.5 minutes) until resolution (
    
    
    
    ) is achieved.

References

  • Abdel-Hamid, M. E., Edafiogho, I. O., & Hamza, H. M. (2002). Stability study of the anticonvulsant enaminone (E118) using HPLC and LC-MS. Science.gov. Available at:[Link]

  • ResearchGate Contributors. (2020). Application of Dimedone Enamines as Protecting Groups for Amines and Peptides. ResearchGate. Available at:[Link]

  • Carreto, J. I., & Carignan, M. O. (2011). Mycosporine-Like Amino Acids: Relevant Secondary Metabolites. Chemical and Ecological Aspects. MDPI. Available at:[Link]

Sources

Safety Operating Guide

Personal protective equipment for handling (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde

Author: BenchChem Technical Support Team. Date: March 2026

Handling reactive intermediates requires more than just following a safety checklist; it requires a mechanistic understanding of the chemical's properties to build a self-validating safety system.

(E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde (CAS: 53868-38-5) is a highly versatile enamine-aldehyde building block frequently utilized in proteomics research and advanced drug discovery (1)[1]. However, its molecular structure dictates specific handling risks. It is classified as an irritant and is harmful if swallowed (Hazard Class: Xn) (2)[2].

This guide provides drug development professionals with a field-proven, step-by-step operational protocol for safely handling, solubilizing, and disposing of this compound.

Mechanistic Hazard Assessment: The "Why" Behind the PPE

To effectively protect yourself, you must understand how the molecule attacks biological systems:

  • Electrophilic Irritation: The

    
    -unsaturated aldehyde moiety is a potent electrophile. If exposed to the skin or eyes, it can covalently cross-link with nucleophilic residues (such as cysteine and lysine) in biological proteins, causing acute, severe irritation.
    
  • Lipophilic Penetration: The presence of the dimethylamino and p-tolyl (4-methylphenyl) groups significantly increases the compound's partition coefficient (LogP). This means that if the powder is dissolved in a carrier solvent like DMSO, it can rapidly cross the lipid bilayers of the stratum corneum, carrying the toxic aldehyde payload directly into the bloodstream.

Quantitative Parameters & PPE Matrix

Do not rely on standard latex gloves or basic benchtop handling. The following parameters dictate the required engineering controls and Personal Protective Equipment (PPE).

Operational ParameterTarget ValueMechanistic Rationale
Molecular Weight 189.25 g/mol [1]Baseline for stoichiometric calculations during assay preparation.
Hood Face Velocity 0.4 – 0.6 m/sCaptures aerosolized particulates without causing turbulent powder scatter.
Glove Thickness

0.11 mm (Nitrile)
Minimum physical barrier required to prevent dermal permeation of amines. Latex offers poor resistance to aldehydes.
Waste Time Limit < 90 DaysPrevents auto-oxidation and dangerous pressure buildup in waste carboys.

Operational Handling Protocol

This protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint of the current step is successfully met.

Phase A: Engineering Control & PPE Validation
  • Fume Hood Verification: Turn on the chemical fume hood.

    • Validation Checkpoint: Hold a single tissue (e.g., Kimwipe) near the bottom airfoil. If the tissue is not gently and consistently pulled inward, the hood's negative pressure is failing. Abort the procedure.

  • PPE Donning & Integrity Check:

    • Put on a fully buttoned, 100% cotton lab coat (cotton prevents static buildup).

    • Don ANSI Z87.1 compliant chemical splash goggles.

    • Validation Checkpoint: Inflate a pair of

      
       0.11 mm nitrile gloves slightly and roll the cuff to trap the air. If any deflation occurs, pinholes are present; discard them immediately. Double-glove for this procedure.
      
Phase B: Weighing and Transfer
  • Static Mitigation: Fine organic powders like (E)-3-dimethylamino-2-(p-tolyl)-acrylaldehyde carry electrostatic charges that cause them to repel from spatulas, leading to aerosolization and contamination.

    • Action: Discharge your weighing vessel (preferably an amber glass vial to prevent UV degradation of the enamine) and a grounded metal spatula using an anti-static ionizer gun.

  • Mass Transfer: Carefully weigh the required mass onto an analytical balance located inside the fume hood.

Phase C: Solubilization
  • Solvent Addition: Do not squirt solvent directly onto the powder bed, which forces particulates into the air.

    • Action: Slowly add your chosen solvent (e.g., anhydrous DMSO or Dichloromethane) by running it down the inner wall of the vial, ensuring gentle wetting and dissolution.

  • Sealing: Cap the vial securely with a PTFE-lined septum cap to prevent vapor leakage.

Workflow A Hazard Assessment CAS 53868-38-5 B Engineering Controls Fume Hood Validation A->B Dictates C PPE Donning Nitrile, Goggles, Coat B->C Precedes D Chemical Handling Weighing & Transfer C->D Enables Safe E Waste Segregation Solid vs Liquid Streams D->E Generates

Figure 1: Sequential safety logic and operational workflow for handling aldehyde derivatives.

Spill Response & Disposal Plan

Aldehydes can undergo highly exothermic oxidation or aldol condensation reactions if mixed improperly. Strict waste segregation is mandatory.

  • Solid Waste: Contaminated outer gloves, glassine paper, and empty reagent bottles must be placed in a rigid, puncture-resistant container explicitly labeled "Hazardous Solid Waste - Toxic Organics."

  • Liquid Waste Segregation:

    • If the chemical is dissolved in a halogenated solvent (e.g., DCM), route it to the "Halogenated Organic Waste" carboy.

    • If dissolved in DMSO or Ethanol, route to "Non-Halogenated Organic Waste."

  • Incompatibility Warning: Never mix aldehyde waste streams with strong oxidizing agents (e.g., nitric acid, peroxides) or strong bases. This will prevent exothermic over-pressurization of your waste containers.

  • Decontamination: Wipe down the balance pan, spatulas, and the exterior of the sealed vial with a lint-free wipe dampened with 70% isopropanol. Dispose of the wipe in the solid hazardous waste bin.

References

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.